1-(4-Chlorophenyl)ethanone-d7

Core Science & Biosynthesis

1-(4-Chlorophenyl)ethanone-d7 physical properties

An In-depth Technical Guide to the Physical Properties of 1-(4-Chlorophenyl)ethanone-d7

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of the known physical properties of 1-(4-Chlorophenyl)ethanone, which serves as a close analogue for its deuterated counterpart, 1-(4-Chlorophenyl)ethanone-d7. Due to the limited availability of specific experimental data for the d7 isotopologue, this document leverages data from the non-deuterated compound, providing a robust baseline for research and development activities. The guide includes a detailed summary of physical constants, standardized experimental protocols for property determination, and a logical workflow for the physical characterization of such compounds.

Introduction

1-(4-Chlorophenyl)ethanone is a chemical intermediate used in the synthesis of various pharmaceutical compounds. Its deuterated analogue, 1-(4-Chlorophenyl)ethanone-d7, is of significant interest in drug development, particularly in pharmacokinetic and metabolic studies where isotopic labeling can be used to trace the fate of a molecule in vivo. The physical properties of a compound are critical in determining its handling, formulation, and behavior in biological systems. This guide synthesizes the available data for the non-deuterated form as a reliable proxy for the d7 variant, as the substitution of hydrogen with deuterium (B1214612) typically results in only minor changes to physical properties such as melting point, boiling point, and density.

Physical Properties Data

The physical properties of 1-(4-Chlorophenyl)ethanone are well-documented and are summarized in the table below. These values are expected to be very close to those for 1-(4-Chlorophenyl)ethanone-d7.

Physical Property	Value	Notes
Molecular Formula	C₈H₇ClO	For 1-(4-Chlorophenyl)ethanone
Molecular Weight	154.59 g/mol [1][2]	For 1-(4-Chlorophenyl)ethanone
Melting Point	18 - 20 °C[3]	The temperature at which the solid form of a substance changes to a liquid state.
Boiling Point	232 - 237.7 °C[1][4][5]	The temperature at which the vapor pressure of a liquid equals the pressure surrounding the liquid.
Density	1.1922 - 1.2 g/cm³ at 20 °C[1][4]	Mass of a unit volume of a substance.
Solubility	Insoluble in water; soluble in chloroform, miscible with diethyl ether and ethanol.[4]	The ability of a solid, liquid, or gaseous chemical substance to dissolve in a solvent.
Vapor Pressure	0.04 mmHg at 25 °C[3]	The pressure exerted by a vapor in thermodynamic equilibrium with its condensed phases.
Refractive Index	1.5549[5]	A dimensionless number that describes how fast light travels through the material.

Experimental Protocols

Accurate determination of physical properties is fundamental to chemical characterization. The following are generalized protocols for key physical property measurements.

Melting Point Determination (Capillary Method)

The melting point of a solid is the temperature at which it changes state from solid to liquid. A sharp melting point range typically indicates a high degree of purity.

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or Thiele tube)

• Capillary tubes (sealed at one end)

• Thermometer

• Mortar and pestle

Procedure:

• A small amount of the finely powdered dry sample is packed into a capillary tube to a height of 2-3 mm.

• The capillary tube is placed in the heating block of the melting point apparatus, adjacent to the thermometer.

• The sample is heated at a steady rate of approximately 10-20 °C per minute initially.

• When the temperature is about 15-20 °C below the expected melting point, the heating rate is reduced to 1-2 °C per minute.

• The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range.

• The temperature at which the entire sample has turned into a clear liquid is recorded as the end of the melting range.

Boiling Point Determination (Microscale Method)

The boiling point is the temperature at which a liquid's vapor pressure equals the external pressure.

Apparatus:

• Thiele tube or a small test tube with a side arm

• Capillary tube (sealed at one end)

• Thermometer

• Heating oil (e.g., mineral oil)

• Heat source (e.g., Bunsen burner or heating mantle)

Procedure:

• A small volume (a few milliliters) of the liquid is placed in a small test tube.

• A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

• The test tube is attached to a thermometer and immersed in a heating bath (Thiele tube).

• The apparatus is heated gently until a rapid and continuous stream of bubbles emerges from the open end of the inverted capillary tube.

• The heat source is removed, and the liquid is allowed to cool.

• The temperature at which the liquid just begins to enter the capillary tube is recorded as the boiling point.

Solubility Determination

Solubility tests are used to determine the appropriate solvent for a compound and can provide insights into its polarity and functional groups.

Apparatus:

• Small test tubes

• Vortex mixer or stirring rods

• Graduated cylinders or pipettes

Procedure:

• Approximately 0.1 g of the solid (or 0.2 mL of a liquid) is placed into a test tube.

• 3 mL of the solvent (e.g., water, ethanol, diethyl ether, chloroform) is added in portions.

• The mixture is agitated vigorously after each addition.

• The compound is classified as soluble if it dissolves completely. Observations such as color change or gas evolution are also noted.

Logical Workflow for Physical Characterization

The following diagram illustrates a typical workflow for the physical characterization of a new chemical entity, such as 1-(4-Chlorophenyl)ethanone-d7.

Caption: A flowchart illustrating the standard workflow for the physical characterization of a chemical compound.

Conclusion

This technical guide provides essential information on the physical properties of 1-(4-Chlorophenyl)ethanone, which serves as a reliable reference for the deuterated analogue, 1-(4-Chlorophenyl)ethanone-d7. The provided experimental protocols offer a standardized approach for the in-house determination of these properties, ensuring data consistency and reliability. For researchers and drug development professionals, this information is crucial for the effective handling, formulation, and study of this important isotopically labeled compound. It is recommended that key physical properties be experimentally verified for any new batch of material to ensure quality and consistency.

References

• 1. chem.ucalgary.ca [chem.ucalgary.ca]
• 2. Physical Characterisation Techniques & Methods | RSSL [rssl.com]
• 3. byjus.com [byjus.com]
• 4. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 5. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

An In-depth Technical Guide to 1-(4-Chlorophenyl)ethanone-d7 (CAS Number: 1174565-85-5)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-(4-Chlorophenyl)ethanone-d7, a deuterated analog of 4'-chloroacetophenone. This document is intended for researchers, scientists, and professionals in drug development who utilize stable isotope-labeled compounds as internal standards for quantitative analysis and as tracers in metabolic studies.

Introduction

1-(4-Chlorophenyl)ethanone-d7 (CAS: 1174565-85-5) is a stable isotope-labeled version of 1-(4-chlorophenyl)ethanone, where seven hydrogen atoms have been replaced by deuterium (B1214612). This isotopic substitution results in a molecule that is chemically identical to its non-deuterated counterpart but has a higher molecular weight. This key difference allows for its use as an ideal internal standard in mass spectrometry-based analytical techniques, such as Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS). The co-elution of the deuterated standard with the unlabeled analyte allows for accurate quantification by correcting for variations in sample preparation, injection volume, and matrix effects. Furthermore, deuterium labeling is a valuable tool in pharmacokinetic and drug metabolism studies to trace the metabolic fate of the parent compound.

Physicochemical and Spectroscopic Data

Quantitative data for 1-(4-Chlorophenyl)ethanone-d7 and its non-deuterated analog are summarized in the tables below for easy comparison.

Table 1: Physicochemical Properties

Property	1-(4-Chlorophenyl)ethanone-d7	1-(4-Chlorophenyl)ethanone
CAS Number	1174565-85-5	99-91-2
Molecular Formula	C₈D₇ClO	C₈H₇ClO
Molecular Weight	161.64 g/mol	154.59 g/mol
Appearance	White to off-white solid	Clear colorless to yellowish liquid after melting
Melting Point	Not available	14-18 °C
Boiling Point	Not available	232 °C
Density	Not available	1.192 g/mL at 25 °C

Table 2: Spectroscopic Data

Spectroscopic Data	1-(4-Chlorophenyl)ethanone-d7	1-(4-Chlorophenyl)ethanone
¹H NMR	Spectra will show the absence of signals corresponding to the deuterated positions.	Spectra available in chemical databases.
¹³C NMR	Spectra will show signals corresponding to the carbon skeleton.	Spectra available in chemical databases.
Mass Spectrum (EI)	Molecular ion peak (M+) at m/z corresponding to the deuterated mass.	Molecular ion peak (M+) at m/z 154.

Experimental Protocols

Representative Synthesis of 1-(4-Chlorophenyl)ethanone-d7

Objective: To synthesize 1-(4-Chlorophenyl)ethanone-d7 from 1-(4-Chlorophenyl)ethanone.

Materials:

• 1-(4-Chlorophenyl)ethanone

• Deuterium oxide (D₂O, 99.8 atom % D)

• Sodium deuteroxide (NaOD) in D₂O (40 wt. %) or Deuterated hydrochloric acid (DCl) in D₂O (35 wt. %)

• Anhydrous diethyl ether or dichloromethane

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• To a round-bottom flask, add 1-(4-Chlorophenyl)ethanone (1 equivalent).

• Add a solution of NaOD in D₂O (catalytic amount) or DCl in D₂O (catalytic amount).

• Add an excess of D₂O.

• The reaction mixture is stirred and heated to reflux for 24-48 hours. The progress of the deuteration can be monitored by ¹H NMR by taking small aliquots from the reaction mixture.

• After completion of the reaction, the mixture is cooled to room temperature.

• The product is extracted with diethyl ether or dichloromethane.

• The organic layer is washed with brine (saturated NaCl solution in water).

• The organic layer is dried over anhydrous MgSO₄, filtered, and the solvent is removed under reduced pressure using a rotary evaporator to yield the crude 1-(4-Chlorophenyl)ethanone-d7.

• Purification can be achieved by column chromatography on silica (B1680970) gel if necessary.

Use as an Internal Standard in LC-MS/MS Analysis

Objective: To quantify the concentration of an analyte in a biological matrix (e.g., plasma) using 1-(4-Chlorophenyl)ethanone-d7 as an internal standard.

Materials and Instrumentation:

• LC-MS/MS system (e.g., Triple Quadrupole Mass Spectrometer)

• Reversed-phase C18 HPLC column

• 1-(4-Chlorophenyl)ethanone-d7 (internal standard)

• Analyte of interest

• Biological matrix (e.g., human plasma)

• Acetonitrile (B52724) (ACN)

• Formic acid

• Water (LC-MS grade)

• Microcentrifuge tubes

• Vortex mixer

• Centrifuge

Procedure:

• Preparation of Stock Solutions: Prepare stock solutions of the analyte and 1-(4-Chlorophenyl)ethanone-d7 in a suitable organic solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of 1 mg/mL.

• Preparation of Working Solutions: Prepare working solutions of the analyte for the calibration curve by serial dilution of the stock solution. Prepare a working solution of the internal standard at a fixed concentration.

• Sample Preparation (Protein Precipitation):

  • To 100 µL of plasma sample in a microcentrifuge tube, add 200 µL of acetonitrile containing the internal standard (1-(4-Chlorophenyl)ethanone-d7) at a known concentration.

  • Vortex the mixture for 1 minute to precipitate the proteins.

  • Centrifuge at 10,000 x g for 10 minutes.

  • Transfer the supernatant to a clean vial for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Inject the prepared sample onto the LC-MS/MS system.

  • LC Conditions:

    • Column: C18 reversed-phase (e.g., 2.1 x 50 mm, 1.8 µm).

    • Mobile Phase A: 0.1% formic acid in water.

    • Mobile Phase B: 0.1% formic acid in acetonitrile.

    • Gradient elution program to separate the analyte and internal standard.

    • Flow rate: 0.3 mL/min.

    • Column temperature: 40 °C.

  • MS/MS Conditions:

    • Ionization Mode: Electrospray Ionization (ESI), positive or negative depending on the analyte.

    • Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for both the analyte and 1-(4-Chlorophenyl)ethanone-d7.

• Quantification: Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte. Determine the concentration of the analyte in the unknown samples from the calibration curve.

Visualizations

Experimental Workflows

Caption: Workflow for the synthesis of 1-(4-Chlorophenyl)ethanone-d7.

Caption: Workflow for quantitative analysis using LC-MS/MS.

Signaling Pathways

Extensive literature searches did not reveal specific biological signaling pathways that are directly and uniquely modulated by 1-(4-chlorophenyl)ethanone. Its known biological effects, primarily as a lachrymatory agent (tear gas), are attributed to its properties as an alkylating agent. This action is generally non-specific, involving the covalent modification of sulfhydryl groups on various proteins, including enzymes, leading to broad cellular disruption and irritation. This mechanism is not represented as a classical signaling pathway.

The following diagram illustrates the general proposed mechanism of toxicity.

Caption: General mechanism of toxicity for 1-(4-Chlorophenyl)ethanone.

Conclusion

1-(4-Chlorophenyl)ethanone-d7 is a valuable tool for researchers in analytical chemistry and drug development. Its properties as a stable isotope-labeled internal standard enable highly accurate and precise quantification of the non-deuterated analog in complex biological matrices. The detailed experimental protocols and workflows provided in this guide offer a practical framework for its synthesis and application. While specific signaling pathways for its biological activity are not well-defined beyond general toxicity mechanisms, its utility in bioanalytical and metabolic studies remains a key area of its application. Researchers are encouraged to adapt and optimize the provided protocols to suit their specific experimental needs.

In-Depth Technical Guide: Physicochemical Properties of 1-(4-Chlorophenyl)ethanone-d7

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a detailed overview of the core physicochemical properties of the deuterated analog of 1-(4-chlorophenyl)ethanone, specifically 1-(4-chlorophenyl)ethanone-d7. This compound is a stable isotope-labeled version of 4'-chloroacetophenone, a common building block in organic synthesis and a known metabolite. The incorporation of seven deuterium (B1214612) atoms provides a distinct mass shift, making it an ideal internal standard for quantitative mass spectrometry-based assays, such as pharmacokinetic studies and metabolic profiling. This document outlines its key mass-related properties and provides a foundational experimental protocol for its characterization.

Physicochemical Data

The essential physicochemical properties of 1-(4-Chlorophenyl)ethanone and its deuterated form are summarized below. The primary difference lies in their respective molecular weights and exact masses due to the substitution of hydrogen with deuterium.

Property	1-(4-Chlorophenyl)ethanone	1-(4-Chlorophenyl)ethanone-d7	Data Source
Molecular Formula	C₈H₇ClO	C₈D₇ClO	[N/A]
Molecular Weight	154.59 g/mol	161.64 g/mol	Calculated
Exact Mass	154.01854 u	161.06248 u	Calculated
CAS Number	99-91-2	Not available	[N/A]

Experimental Protocols

High-Resolution Mass Spectrometry for Exact Mass Determination

This protocol describes the methodology for verifying the exact mass of 1-(4-Chlorophenyl)ethanone-d7 using a high-resolution mass spectrometer.

Objective: To experimentally confirm the exact mass of 1-(4-Chlorophenyl)ethanone-d7.

Materials:

• 1-(4-Chlorophenyl)ethanone-d7 sample

• High-purity methanol (B129727) (LC-MS grade)

• Calibrant solution for the mass spectrometer

• High-resolution mass spectrometer (e.g., Orbitrap or TOF)

Procedure:

• Sample Preparation: Prepare a 1 µg/mL solution of 1-(4-Chlorophenyl)ethanone-d7 in high-purity methanol.

• Instrument Calibration: Calibrate the mass spectrometer according to the manufacturer's instructions using the appropriate calibrant solution to ensure high mass accuracy.

• Direct Infusion: Infuse the sample solution directly into the mass spectrometer's ion source at a flow rate of 5 µL/min.

• Ionization: Utilize electrospray ionization (ESI) in positive mode.

• Mass Analysis: Acquire data in full scan mode over a mass-to-charge (m/z) range that includes the expected m/z of the protonated molecule [M+H]⁺.

• Data Processing: Process the acquired data to identify the monoisotopic peak corresponding to [C₈D₇ClO+H]⁺ and determine its exact m/z.

• Mass Accuracy Calculation: Compare the experimentally determined exact mass with the theoretical exact mass to calculate the mass accuracy in parts per million (ppm).

Visualized Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for the characterization of 1-(4-Chlorophenyl)ethanone-d7.

Synthesis of Deuterated 4-Chloroacetophenone: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary methods for the synthesis of deuterated 4-chloroacetophenone, with a focus on labeling the methyl group (α-position). This compound is of significant interest in medicinal chemistry and drug development, where deuterium (B1214612) labeling can be used to study metabolic pathways, alter pharmacokinetic profiles, and serve as an internal standard in quantitative bioanalysis.

Introduction

Deuterium-labeled compounds are powerful tools in pharmaceutical research. The substitution of hydrogen with its heavier, stable isotope, deuterium, can lead to a stronger carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond. This kinetic isotope effect can slow down metabolic pathways that involve C-H bond cleavage, potentially leading to improved drug efficacy and safety profiles. 4-Chloroacetophenone is a common building block in organic synthesis, and its deuterated analogue, particularly 4-chloroacetophenone-d3, is a valuable intermediate for the synthesis of more complex deuterated molecules.

This guide details three primary methods for the α-deuteration of 4-chloroacetophenone: acid-catalyzed hydrogen-deuterium (H/D) exchange, base-catalyzed H/D exchange, and microwave-assisted H/D exchange. For each method, a general experimental protocol is provided, along with expected outcomes and characterization techniques.

Synthetic Methodologies

The most common and direct approach for the synthesis of deuterated 4-chloroacetophenone is through the exchange of the acidic α-protons of the acetyl group with deuterium from a deuterium source. This exchange can be catalyzed by either acid or base.

Acid-Catalyzed Deuteration

Acid-catalyzed deuteration proceeds through an enol intermediate. In the presence of a deuterated acid and a deuterium source, the enol form of the ketone undergoes electrophilic addition of a deuteron, followed by the loss of a proton to regenerate the ketone, now with deuterium incorporated at the α-position. This process is repeated until all three α-protons are exchanged for deuterium.

Experimental Protocol:

A general procedure for the acid-catalyzed deuteration of an acetophenone (B1666503) derivative is as follows:

• To a solution of 4-chloroacetophenone (1.0 eq) in a suitable solvent (e.g., D2O or a mixture of D2O and an organic co-solvent like dioxane), add a catalytic amount of a deuterated acid, such as deuterium chloride (DCl in D2O).

• Heat the reaction mixture to reflux and monitor the progress of the reaction by ¹H NMR spectroscopy by observing the disappearance of the methyl proton signal.

• After the exchange is complete (typically several hours to overnight), cool the reaction mixture to room temperature.

• Neutralize the acid with a suitable base (e.g., NaHCO3).

• Extract the product with an organic solvent (e.g., diethyl ether or dichloromethane).

• Wash the organic layer with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure to afford the deuterated product.

Logical Workflow for Acid-Catalyzed Deuteration:

An In-depth Technical Guide to 1-(4-Chlorophenyl)ethanone-d7: ¹H and ¹³C NMR Spectra Analysis

This technical guide provides a comprehensive overview of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of 1-(4-Chlorophenyl)ethanone-d7. It is intended for researchers, scientists, and professionals in drug development and related fields who utilize NMR spectroscopy for structural elucidation and isotopic labeling studies. This document presents expected spectral data, detailed experimental protocols, and a logical workflow for NMR analysis.

Core Data Presentation: Predicted NMR Spectral Data

Due to the limited availability of direct spectral data for the deuterated species, the following tables summarize the predicted chemical shifts for 1-(4-Chlorophenyl)ethanone-d7. These predictions are based on the analysis of its non-deuterated analogue, 1-(4-chlorophenyl)ethanone. The primary difference will be the absence of the methyl proton signals in the ¹H NMR spectrum and a modified signal for the methyl carbon in the ¹³C NMR spectrum.

¹H NMR Spectral Data Summary

The ¹H NMR spectrum of 1-(4-Chlorophenyl)ethanone-d7 is expected to be simple, characterized by the signals from the aromatic protons. The deuteration of the methyl group results in the disappearance of the corresponding singlet peak that would be observed in the non-deuterated compound.

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-2, H-6	~7.91	Doublet (d)	~8.5
H-3, H-5	~7.45	Doublet (d)	~8.5

¹³C NMR Spectral Data Summary

The ¹³C NMR spectrum will show signals for the aromatic carbons and the carbonyl carbon. The carbon of the deuterated methyl group (CD₃) will exhibit a characteristic multiplet due to C-D coupling and will be shifted slightly upfield compared to a non-deuterated methyl group.

Carbon	Predicted Chemical Shift (δ, ppm)
C=O	~196.8
C-4	~139.6
C-1	~135.4
C-3, C-5	~128.9
C-2, C-6	~129.7
CD₃	~26.5 (Expected as a multiplet)

Experimental Protocols

The following sections detail the standard methodologies for acquiring ¹H and ¹³C NMR spectra for deuterated compounds like 1-(4-Chlorophenyl)ethanone-d7.

Sample Preparation

• Solvent Selection : A high-purity deuterated solvent is chosen to avoid interference from solvent protons in the ¹H NMR spectrum. Chloroform-d (CDCl₃) is a common choice for this compound.

• Concentration : Approximately 5-10 mg of 1-(4-Chlorophenyl)ethanone-d7 is dissolved in 0.5-0.7 mL of the chosen deuterated solvent.

• Internal Standard : Tetramethylsilane (TMS) is often added as an internal standard for referencing the chemical shifts to 0 ppm. Some deuterated solvents are available with TMS already added.

• Sample Filtration : The solution is filtered through a small plug of glass wool into a clean, dry 5 mm NMR tube to remove any particulate matter.

• Degassing : For high-resolution experiments, the sample may be degassed to remove dissolved oxygen, which can broaden spectral lines.

¹H NMR Spectroscopy

• Instrument : A high-field NMR spectrometer (e.g., 400 MHz or higher) is used.

• Technique : Standard one-dimensional ¹H NMR spectroscopy.

• Parameters :

  • Pulse Sequence : A standard single-pulse experiment (e.g., 'zg30').

  • Acquisition Time : Typically 2-4 seconds.

  • Relaxation Delay : A delay of 1-5 seconds between pulses to allow for full relaxation of the protons.

  • Number of Scans : 8 to 16 scans are usually sufficient for a sample of this concentration.

  • Spectral Width : A spectral width of approximately 12-16 ppm is appropriate.

  • Temperature : The experiment is typically run at room temperature (e.g., 298 K).

¹³C NMR Spectroscopy

• Instrument : The same high-field NMR spectrometer is used.

• Technique : One-dimensional ¹³C NMR with proton decoupling.

• Parameters :

  • Pulse Sequence : A standard single-pulse experiment with proton decoupling (e.g., 'zgpg30').

  • Acquisition Time : Typically 1-2 seconds.

  • Relaxation Delay : A delay of 2-5 seconds.

  • Number of Scans : Due to the lower natural abundance of ¹³C, a larger number of scans (e.g., 128 to 1024 or more) is required to achieve a good signal-to-noise ratio.

  • Spectral Width : A spectral width of about 200-250 ppm is used.

  • Decoupling : Broadband proton decoupling is applied during acquisition to collapse C-H couplings and simplify the spectrum.

Data Processing and Analysis

• Fourier Transform : The acquired Free Induction Decay (FID) is converted into a frequency-domain spectrum using a Fourier transform.

• Phase Correction : The spectrum is manually or automatically phase corrected to ensure all peaks are in the absorptive mode.

• Baseline Correction : The baseline of the spectrum is corrected to be flat.

• Referencing : The chemical shifts are referenced to the TMS signal at 0 ppm.

• Peak Picking and Integration : Peaks are identified, and their chemical shifts are recorded. For ¹H NMR, the integral of each peak is determined to provide information on the relative number of protons.

• Structure Confirmation : The processed spectral data is analyzed to confirm the structure of the compound, including the successful deuteration at the methyl position.

Visualizing the NMR Workflow

The following diagram illustrates the general workflow for conducting an NMR experiment, from sample preparation to final data analysis.

Caption: A flowchart illustrating the key stages of an NMR experiment.

An In-depth Technical Guide to the Mass Spectrometry Fragmentation of 1-(4-Chlorophenyl)ethanone-d7

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the electron ionization (EI) mass spectrometry fragmentation pattern of 1-(4-Chlorophenyl)ethanone-d7. Understanding the fragmentation pathways of deuterated compounds is crucial for their identification and quantification in various scientific applications, including metabolic studies and environmental analysis. This document outlines the primary fragmentation mechanisms, presents expected mass-to-charge ratios (m/z) for key fragments, and provides a standardized experimental protocol for analysis.

Core Fragmentation Pathways

Electron ionization of 1-(4-Chlorophenyl)ethanone-d7 induces the formation of a molecular ion that undergoes a series of predictable fragmentation reactions. The presence of the chlorine atom, with its characteristic isotopic distribution (³⁵Cl:³⁷Cl ≈ 3:1), and the deuterium (B1214612) labeling are key determinants of the resulting mass spectrum.[1][2]

The primary fragmentation pathways are initiated by the cleavage of the bonds adjacent to the carbonyl group, a common fragmentation mechanism for ketones.[3][4] The two main initial fragmentation steps are:

• α-Cleavage with loss of a deuteromethyl radical (•CD₃): This is a dominant fragmentation pathway for acetophenones.[5] The loss of a deuteromethyl radical leads to the formation of a stable 4-chlorobenzoyl cation.

• α-Cleavage with loss of the 4-chlorophenyl-d4 radical (•C₆D₄Cl): This cleavage results in the formation of the deuterated acetyl cation.

Subsequent fragmentation of the 4-chlorobenzoyl cation can occur through the loss of a neutral carbon monoxide (CO) molecule, leading to the formation of the 4-chlorophenyl-d4 cation.

The diagram below illustrates the principal fragmentation pathway for 1-(4-Chlorophenyl)ethanone-d7.

Figure 1: Proposed electron ionization fragmentation pathway of 1-(4-Chlorophenyl)ethanone-d7.

Data Presentation: Predicted Fragment Ions

The following table summarizes the predicted mass-to-charge ratios (m/z) for the major fragment ions of 1-(4-Chlorophenyl)ethanone-d7 and its non-deuterated analog, 1-(4-Chlorophenyl)ethanone. The isotopic peaks due to ³⁷Cl are also included.

Fragment Ion	Structure	1-(4-Chlorophenyl)ethanone (Non-deuterated) m/z	1-(4-Chlorophenyl)ethanone-d7 m/z
Molecular Ion [M]•+	[C₈H₇ClO]•+ / [C₈D₇ClO]•+	154 / 156	161 / 163
[M - CH₃/CD₃]⁺	[C₇H₄ClO]⁺ / [C₇D₄ClO]⁺	139 / 141	146 / 148
[M - C₆H₄Cl/C₆D₄Cl]⁺	[C₂H₃O]⁺ / [C₂D₃O]⁺	43	46
[C₆H₄Cl/C₆D₄Cl]⁺	[C₆H₄Cl]⁺ / [C₆D₄Cl]⁺	111 / 113	118 / 120

Note: The m/z values are presented as ³⁵Cl / ³⁷Cl.

Experimental Protocols

The mass spectrum of 1-(4-Chlorophenyl)ethanone-d7 can be obtained using a standard Gas Chromatography-Mass Spectrometry (GC-MS) system equipped with an electron ionization source.

1. Sample Preparation:

• Dissolve a small amount of 1-(4-Chlorophenyl)ethanone-d7 in a suitable volatile solvent (e.g., dichloromethane (B109758) or methanol) to a final concentration of approximately 1 mg/mL.

2. Gas Chromatography (GC) Conditions:

• Injector: Split/splitless injector, typically operated in splitless mode for high sensitivity.

• Injector Temperature: 250 °C.

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• GC Column: A non-polar or medium-polarity capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl methylpolysiloxane).

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: Increase temperature at a rate of 10 °C/min to 280 °C.

  • Final hold: Hold at 280 °C for 5 minutes.

3. Mass Spectrometry (MS) Conditions:

• Ionization Mode: Electron Ionization (EI).[6]

• Electron Energy: 70 eV.[7]

• Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Scan Range: m/z 40-200.

• Solvent Delay: A suitable solvent delay should be set to prevent filament damage from the solvent peak.

The logical workflow for this experimental protocol is depicted in the following diagram.

References

• 1. Solved mass spectrum for 4'-chloroacetophenone with assigned | Chegg.com [chegg.com]
• 2. 4'-Chloroacetophenone(99-91-2) MS [m.chemicalbook.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 6. web.uvic.ca [web.uvic.ca]
• 7. researchgate.net [researchgate.net]

Isotopic Labeling of 4-Chloroacetophenone: A Technical Guide for Research Applications

Introduction

4-Chloroacetophenone (4-CAP) is a key chemical intermediate used in the synthesis of various agrochemicals and pharmaceuticals.[1][2] In the realms of drug discovery, metabolism, and pharmacokinetics (DMPK), as well as in quantitative analytical chemistry, understanding the fate and precise concentration of such compounds is paramount. Isotopic labeling, the practice of replacing specific atoms in a molecule with their heavier, stable isotopes (such as ²H, ¹³C, or ¹⁸O), provides an indispensable tool for these investigations.[3][4]

This guide provides a detailed overview of the synthesis, applications, and methodologies associated with isotopically labeled 4-chloroacetophenone. It is intended for researchers in drug development and analytical science who utilize stable isotope-labeled compounds as tracers in metabolic studies or as internal standards for high-precision quantitative analysis.[5][6]

Synthesis of Isotopically Labeled 4-Chloroacetophenone

The most common and efficient method for synthesizing 4-chloroacetophenone is the Friedel-Crafts acylation of chlorobenzene (B131634).[7][8] This electrophilic aromatic substitution reaction introduces an acetyl group onto the chlorobenzene ring, primarily at the para position. Isotopic labeling is readily achieved by employing a labeled version of the acylating agent, such as isotopically enriched acetyl chloride or acetic anhydride.[9][10]

The core of the reaction involves activating the labeled acyl halide with a strong Lewis acid, typically anhydrous aluminum chloride (AlCl₃), to form a highly electrophilic acylium ion. This ion is then attacked by the electron-rich chlorobenzene ring, leading to the formation of the labeled ketone.[7]

Key Synthetic Reaction: Friedel-Crafts Acylation

Caption: Friedel-Crafts acylation for synthesizing labeled 4-CAP.

Detailed Experimental Protocol

The following protocol is a representative procedure for the synthesis of isotopically labeled 4-chloroacetophenone, adapted from established Friedel-Crafts acylation methods.[9][11] Safety Precautions: This reaction must be performed in a well-ventilated fume hood. Anhydrous aluminum chloride and acetyl chloride are corrosive and react violently with moisture; appropriate personal protective equipment (gloves, safety goggles) is mandatory.[11]

1. Reaction Setup:

• Assemble a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a pressure-equalizing dropping funnel.

• Protect the apparatus from atmospheric moisture using drying tubes (e.g., filled with CaCl₂) on the condenser and funnel outlets.

• The entire setup should be under an inert atmosphere (e.g., Nitrogen or Argon).

2. Reagent Preparation and Reaction:

• Suspend anhydrous aluminum chloride (AlCl₃, ~1.2 equivalents) in a dry, inert solvent such as dichloromethane (B109758) (DCM) in the reaction flask. Cool the suspension to 0°C using an ice bath.

• In the dropping funnel, prepare a solution of the isotopically labeled acetyl chloride (1.0 equivalent) in dry DCM.

• Add the labeled acetyl chloride solution dropwise to the stirred AlCl₃ suspension over 15-20 minutes, maintaining the temperature at 0°C.

• After the addition is complete, add chlorobenzene (1.0 equivalent), also dissolved in dry DCM, dropwise to the reaction mixture over 30 minutes.

• Once the addition of chlorobenzene is complete, remove the ice bath and allow the reaction to stir at room temperature for an additional 1-2 hours to ensure completion.

3. Reaction Quench and Workup:

• Carefully and slowly pour the reaction mixture into a beaker containing crushed ice and concentrated hydrochloric acid. This will decompose the aluminum chloride complex.[9]

• Stir the mixture vigorously for 15 minutes.

• Transfer the mixture to a separatory funnel. Separate the organic layer.

• Extract the aqueous layer with two additional portions of DCM.

• Combine all organic layers and wash sequentially with a saturated sodium bicarbonate (NaHCO₃) solution (venting frequently to release CO₂), and then with brine.

• Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and remove the solvent under reduced pressure using a rotary evaporator.

4. Purification:

• The crude product can be purified by vacuum distillation or flash column chromatography on silica (B1680970) gel to yield the pure, isotopically labeled 4-chloroacetophenone.

Data Presentation: Reagents and Isotopic Mass

The choice of isotope determines the mass increase of the final product, which is crucial for its use in mass spectrometry.

Isotope Label	Labeled Reagent	Position of Label	Molecular Weight of Labeled 4-CAP ( g/mol )	Mass Increase (Da)
Unlabeled	Acetyl Chloride	N/A	154.59	0
Carbon-13	Acetyl-1-¹³C chloride	Carbonyl Carbon	155.59	+1
Carbon-13	Acetyl-2-¹³C chloride	Methyl Carbon	155.59	+1
Carbon-13 (x2)	Acetyl-1,2-¹³C₂ chloride	Both Acetyl Carbons	156.59	+2
Deuterium (x3)	Acetyl-d₃ chloride	Methyl Group	157.61	+3
Oxygen-18	Acetyl chloride (¹⁸O)	Carbonyl Oxygen	156.59	+2

Applications in Research

Internal Standard for Quantitative Analysis

One of the most critical applications of isotopically labeled compounds is in Isotope Dilution Mass Spectrometry (IDMS) .[5][12] This technique is the gold standard for quantitative analysis due to its high precision and accuracy.[13] In a typical IDMS workflow, a known amount of the isotopically labeled 4-chloroacetophenone (the "internal standard") is spiked into a sample containing the unlabeled version (the "analyte").

Because the labeled standard is chemically identical to the analyte, it experiences the same sample preparation losses, matrix effects, and ionization suppression/enhancement during mass spectrometry analysis.[5] By measuring the ratio of the mass spectrometer signal of the analyte to the internal standard, the exact concentration of the unlabeled 4-chloroacetophenone in the original sample can be calculated with high accuracy.

Caption: Workflow for quantitative analysis using IDMS.

Tracers in Metabolic and Mechanistic Studies

Isotopically labeled compounds serve as powerful tracers to elucidate metabolic pathways and reaction mechanisms.[3][14] When a labeled version of a drug candidate or compound like 4-chloroacetophenone is introduced into an in vitro or in vivo system, its journey can be tracked.[6]

By using techniques like Liquid Chromatography-Mass Spectrometry (LC-MS) or Nuclear Magnetic Resonance (NMR) spectroscopy, researchers can identify the metabolites formed from the parent compound.[3] The presence of the isotopic label in the metabolites provides definitive proof of the metabolic transformation and helps map the complete metabolic fate of the compound, which is a critical step in drug safety assessment.[15][]

Caption: Using labeled 4-CAP to trace metabolic transformations.

References

• 1. nbinno.com [nbinno.com]
• 2. 4 -Chloroacetophenone 97 99-91-2 [sigmaaldrich.com]
• 3. 4-Aminoacetophenone-13C | 861435-57-6 | Benchchem [benchchem.com]
• 4. otsuka.co.jp [otsuka.co.jp]
• 5. Quantitative mass spectrometry methods for pharmaceutical analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Use of radiolabeled compounds in drug metabolism and pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. doubtnut.com [doubtnut.com]
• 9. Friedel–Crafts Acylation of Anisole – Intermediate Organic Chemistry Lab Manual [odp.library.tamu.edu]
• 10. scribd.com [scribd.com]
• 11. studylib.net [studylib.net]
• 12. Stable-isotope dilution LC–MS for quantitative biomarker analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Online Isotope Dilution Mass Spectrometry [ouci.dntb.gov.ua]
• 14. A roadmap for interpreting 13C metabolite labeling patterns from cells - PMC [pmc.ncbi.nlm.nih.gov]
• 15. 13C Metabolic Probes – Stable Isotopes [isotope.com]

An In-depth Technical Guide on the Solubility of 1-(4-Chlorophenyl)ethanone

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Core Solubility Profile

1-(4-Chlorophenyl)ethanone, also known as 4'-Chloroacetophenone, is a ketone derivative with a molecular formula of C₈H₇ClO.[2][3] Its chemical structure, featuring a polar carbonyl group and a nonpolar chlorophenyl group, results in a varied solubility profile across different solvents.[4] Generally, it exhibits good solubility in organic solvents while being poorly soluble in aqueous solutions.[2][4] The solubility of this compound is also temperature-dependent, typically increasing with a rise in temperature in organic solvents.[4]

Quantitative Solubility Data

The following table summarizes the available quantitative and qualitative solubility data for 1-(4-Chlorophenyl)ethanone in various solvents.

Solvent	Solubility	Temperature (°C)	Notes	Reference
Water	111 mg/L	25	Insoluble	[5]
Ethanol	Miscible	Not Specified	Soluble	[2][4]
Methanol	Soluble	Not Specified	-	[4]
Acetone	Soluble	Not Specified	-	[4]
Diethyl Ether	Miscible	Not Specified	-	[2]
Chloroform	Soluble	Not Specified	-	[2]

Experimental Protocols for Solubility Determination

While the provided search results do not contain detailed experimental protocols for the solubility of 1-(4-Chlorophenyl)ethanone, a general and widely accepted method for determining the solubility of a solid compound in a solvent is the shake-flask method, as standardized by organizations such as the OECD (Guideline 105).

General Shake-Flask Method Outline:

• Preparation of a Saturated Solution: An excess amount of the solid 1-(4-Chlorophenyl)ethanone is added to a known volume of the solvent in a flask.

• Equilibration: The flask is sealed and agitated (e.g., in a shaker bath) at a constant temperature for a prolonged period (typically 24-48 hours) to ensure equilibrium is reached between the dissolved and undissolved solute.

• Phase Separation: The suspension is allowed to stand, or is centrifuged, to separate the undissolved solid from the saturated solution.

• Quantification: A known volume of the clear, saturated supernatant is carefully removed and analyzed using a suitable analytical technique (e.g., HPLC, UV-Vis spectroscopy, or gravimetric analysis after solvent evaporation) to determine the concentration of the dissolved solute.

• Replicate and Control: The experiment is repeated multiple times to ensure reproducibility, and control samples are used to validate the analytical method.

Visualizing the Solubility Determination Workflow

The following diagram illustrates a typical experimental workflow for determining the solubility of a chemical compound.

Caption: A flowchart illustrating the key steps in determining the solubility of a compound.

This guide provides a foundational understanding of the solubility characteristics of 1-(4-Chlorophenyl)ethanone. For researchers working with the deuterated form, this information should serve as a reliable starting point for experimental design and formulation development. It is always recommended to experimentally verify the solubility of any compound under the specific conditions of your application.

References

• 1. 1-(4-Chlorophenyl)ethanone-d4 | CAS#:284474-50-6 | Chemsrc [chemsrc.com]
• 2. 1-(4-chlorophenyl)ethanone [chemister.ru]
• 3. Ethanone, 1-(4-chlorophenyl)- [webbook.nist.gov]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. 1-(4-Chlorophenyl)ethanone | CAS#:99-91-2 | Chemsrc [chemsrc.com]

In-Depth Technical Guide: Material Safety Data Sheet for 1-(4-Chlorophenyl)ethanone-d7

Disclaimer: This document provides a comprehensive technical guide based on the Material Safety Data Sheet (MSDS) for the non-deuterated analogue, 1-(4-Chlorophenyl)ethanone (CAS No. 99-91-2). The toxicological and safety properties of 1-(4-Chlorophenyl)ethanone-d7 are expected to be nearly identical to its non-deuterated counterpart. The primary difference will be a slight increase in molecular weight due to the presence of seven deuterium (B1214612) atoms. All data and recommendations should be handled with this consideration in mind.

Section 1: Chemical Product and Company Identification

This section provides basic identification of the substance and the supplier.

Identifier	Information
Product Name	1-(4-Chlorophenyl)ethanone-d7
Synonyms	4'-Chloroacetophenone-d7, p-Chloroacetophenone-d7
CAS Number	Not available for deuterated form. (99-91-2 for non-deuterated)
Molecular Formula	C₈D₇ClO
Recommended Use	Laboratory chemicals, research and development.[1]
Uses advised against	Food, drug, pesticide or biocidal product use.[1]

Section 2: Hazards Identification

This section outlines the potential hazards associated with the substance.

Classification:

• Acute Toxicity, Oral (Category 4)[1]

• Skin Irritation (Category 2)[1]

• Eye Irritation (Category 2A)[1]

• Specific target organ toxicity – single exposure (Respiratory system) (Category 3)[1]

• Harmful to aquatic life with long-lasting effects.[1]

GHS Pictograms and Signal Word:

Pictogram	Signal Word
GHS05, GHS06	Danger [2]

Hazard Statements:

• Harmful if swallowed.[1]

• Causes skin irritation.[1]

• Causes serious eye irritation.[1]

• May cause respiratory irritation.[1]

Precautionary Statements:

• Prevention: Wash face, hands, and any exposed skin thoroughly after handling. Do not eat, drink or smoke when using this product. Wear protective gloves/protective clothing/eye protection/face protection. Avoid breathing dust/fume/gas/mist/vapors/spray. Use only outdoors or in a well-ventilated area. Keep away from heat/sparks/open flames/hot surfaces. — No smoking. Keep cool.[1]

• Response: See Section 4 for first-aid measures.[1]

• Storage: Store in a well-ventilated place. Keep container tightly closed. Store locked up.[1]

• Disposal: Dispose of contents/container to an approved waste disposal plant.[1]

Section 3: Composition/Information on Ingredients

Component	CAS Number	Weight %
1-(4-Chlorophenyl)ethanone	99-91-2	>95[1]

Note: This guide pertains to the deuterated form, 1-(4-Chlorophenyl)ethanone-d7.

Section 4: First-Aid Measures

This section provides instructions for immediate medical care in case of exposure.

Exposure Route	First-Aid Measures
Inhalation	IF INHALED: Remove victim to fresh air and keep at rest in a position comfortable for breathing. Call a POISON CENTER or doctor/physician if you feel unwell.[1]
Skin Contact	IF ON SKIN: Wash with plenty of soap and water. If skin irritation occurs: Get medical advice/attention. Take off contaminated clothing and wash before reuse.[1]
Eye Contact	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists: Get medical advice/attention.[1]
Ingestion	IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.[1] Do NOT induce vomiting.[1]

First-Aid Workflow

Caption: First-aid response workflow.

Section 5: Fire-Fighting Measures

This section provides information on how to handle a fire involving the substance.

Parameter	Details
Suitable Extinguishing Media	Use CO₂, dry chemical, or foam for extinction.[1] For large fires, use alcohol-resistant foam or water spray.[3]
Unsuitable Extinguishing Media	Do NOT get water inside containers.[3]
Specific Hazards	Combustible material. Containers may explode when heated.[1] When heated, vapors may form explosive mixtures with air.[3]
Hazardous Combustion Products	Carbon monoxide (CO), Carbon dioxide (CO₂), Hydrogen chloride gas.[1]
Protective Equipment	Wear a self-contained breathing apparatus in pressure-demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[3]

Section 6: Accidental Release Measures

This section provides guidance on how to respond to a spill.

Personal Precautions:

• Ensure adequate ventilation.[1]

• Use personal protective equipment as required.[1]

• Keep people away from and upwind of spill/leak.[1]

• Evacuate personnel to safe areas.[1]

• Remove all sources of ignition.[1]

Environmental Precautions:

• Do not let product enter drains.[1]

• Harmful to aquatic organisms, may cause long-term adverse effects in the aquatic environment.[1]

Methods for Containment and Cleaning Up:

• Absorb spill with inert material (e.g., dry sand or earth), then place into a chemical waste container.[3]

• Use a spark-proof tool.[3]

Spill Response Protocol

Caption: Accidental spill response workflow.

Section 7: Handling and Storage

This section provides guidance on safe handling and storage practices.

Handling:

• Wash thoroughly after handling.[3]

• Use only in a well-ventilated area.[3]

• Avoid contact with eyes, skin, and clothing.[3]

• Keep away from heat, sparks, and flame.[3]

Storage:

• Store in a tightly closed container.[3]

• Store in a cool, dry, well-ventilated area away from incompatible substances.[3]

• Keep away from sources of ignition.[3]

• Incompatible materials: Strong oxidizing agents, Strong bases.[1]

Section 8: Exposure Controls/Personal Protection

This section details exposure limits and personal protective equipment.

Engineering Controls:

• Ensure adequate ventilation, especially in confined areas.[1]

• Ensure that eyewash stations and safety showers are close to the workstation location.[1]

Personal Protective Equipment (PPE):

• Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1][3]

• Skin Protection: Wear appropriate gloves and clothing to prevent skin exposure.[1]

• Respiratory Protection: Follow the OSHA respirator regulations found in 29 CFR 1910.134 or European Standard EN 149. Use a NIOSH/MSHA or European Standard EN 149 approved respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.[1]

Section 9: Physical and Chemical Properties

This section provides the physical and chemical properties of the non-deuterated substance.

Property	Value	Reference
Appearance	Liquid	[3]
Molecular Weight	154.6 g/mol	[4]
Melting Point	18 - 20 °C	[3]
Boiling Point	237.7 ± 13.0 °C at 760 mmHg	[2]
Flash Point	107.1 ± 11.0 °C	[2]
Density	1.2 ± 0.1 g/cm³	[2]
Water Solubility	Insoluble (111 mg/L at 25 °C)	[2][3]
Refractive Index	1.5549	[1]
Vapor Pressure	0.0 ± 0.5 mmHg at 25°C	[2]
LogP (Octanol/Water Partition Coefficient)	2.35	[2]

Section 10: Stability and Reactivity

This section describes the stability and reactivity of the substance.

• Reactivity: None known, based on information available.[1]

• Chemical Stability: Stable under normal conditions.[1]

• Conditions to Avoid: Incompatible products, heat, flames, and sparks.[1]

• Incompatible Materials: Strong oxidizing agents, Strong bases.[1]

• Hazardous Decomposition Products: Carbon monoxide (CO), Carbon dioxide (CO₂), Hydrogen chloride gas.[1]

• Hazardous Polymerization: No information available.[1]

• Hazardous Reactions: None under normal processing.[1]

Section 11: Toxicological Information

This section provides toxicological data for the non-deuterated substance.

Acute Toxicity:

Test	Route of Exposure	Species	Dose	Effects	Reference
TCLo	Inhalation	Human	1 mg/m³/1M	Olfaction and eye effects (lacrimation)	[5]
LD50	Oral	Mouse	1207 mg/kg	Flaccid paralysis, muscle weakness, respiratory depression	[5]
LC50	Inhalation	Mouse	1752 mg/m³/15M	Details not reported	[5]

Other Toxicological Information:

• Mutagenic Effects: No information available.[1]

• Reproductive Effects: No information available.[1]

• Developmental Effects: No information available.[1]

• Teratogenicity: No information available.[1]

• STOT - single exposure: Respiratory system.[1]

• STOT - repeated exposure: None known.[1]

• Aspiration hazard: No information available.[1]

Section 12: Ecological Information

This section provides information on the environmental impact of the substance.

• Ecotoxicity: Harmful to aquatic life with long-lasting effects.[1] Do not empty into drains.[1]

• Persistence and Degradability: No information available.

• Bioaccumulation/Accumulation: No information available.[1]

• Mobility in soil: Will likely be mobile in the environment due to its water solubility.[1]

Section 13: Disposal Considerations

This section provides guidance on the proper disposal of the substance.

• Waste Disposal Methods: Disposal of this product, solutions, and any by-products should at all times comply with the requirements of environmental protection and waste disposal legislation and any regional local authority requirements. Dispose of contents/container to an approved waste disposal plant.[1]

Section 14: Transport Information

This section provides information for shipping the substance.

• DOT: Not regulated.

• IATA: Not regulated.

• IMDG/IMO: Not regulated.

Note: Transport regulations may vary. It is the responsibility of the user to ensure compliance with all applicable regulations.

Section 15: Regulatory Information

This section provides information on the regulatory status of the non-deuterated substance.

• TSCA (Toxic Substances Control Act): Listed.[4]

• EINECS (European Inventory of Existing Commercial Chemical Substances): 202-800-7.[3]

Section 16: Other Information

This section provides any other relevant information.

This technical guide is intended to provide a comprehensive overview of the safety, handling, and disposal of 1-(4-Chlorophenyl)ethanone-d7, based on the data available for its non-deuterated analogue. It is crucial for researchers, scientists, and drug development professionals to use this information to conduct their own risk assessments and to handle this chemical with the appropriate precautions.

References

• 1. fishersci.com [fishersci.com]
• 2. 1-(4-Chlorophenyl)ethanone | CAS#:99-91-2 | Chemsrc [chemsrc.com]
• 3. 1-(4-Chlorophenyl)ethanone(99-91-2)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 4. Substance Registry Services | US EPA [cdxapps.epa.gov]
• 5. RTECS NUMBER-KM5600000-Chemical Toxicity Database [drugfuture.com]

A Technical Guide to 1-(4-Chlorophenyl)ethanone-d7 for Researchers and Drug Development Professionals

An In-depth Overview of a Key Deuterated Internal Standard

This technical guide provides a comprehensive overview of 1-(4-Chlorophenyl)ethanone-d7, a deuterated analog of 1-(4-chlorophenyl)ethanone. This compound is of significant interest to researchers, scientists, and drug development professionals, primarily for its application as an internal standard in quantitative analytical studies. Its use in techniques such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) allows for precise and accurate quantification of its non-deuterated counterpart in various biological and environmental matrices.

Commercial Supplier Specifications

A critical aspect for researchers is the availability and quality of 1-(4-Chlorophenyl)ethanone-d7 from commercial suppliers. The following table summarizes the product specifications from prominent vendors in the field.

Supplier	Catalog Number	Purity	Isotopic Enrichment	Available Quantities
MedChemExpress	HY-W015548S1	>98%	Not Specified	1mg, 5mg, 10mg
Cayman Chemical	Not explicitly found	-	-	-
Santa Cruz Biotechnology	Not explicitly found	-	-	-
Toronto Research Chemicals	Not explicitly found	-	-	-

Experimental Protocols

The following sections detail generalized experimental protocols for the synthesis and analysis of deuterated aromatic ketones like 1-(4-Chlorophenyl)ethanone-d7. These are intended as a guide and may require optimization based on specific laboratory conditions and instrumentation.

Synthesis of Deuterated Aromatic Ketones

The synthesis of deuterated aromatic ketones can be achieved through various methods, often involving hydrogen-deuterium exchange reactions.[1][2][3][4][5]

General Protocol for α-Deuteration of a Ketone:

• Reaction Setup: In a reaction vessel, dissolve the non-deuterated ketone (e.g., 1-(4-chlorophenyl)ethanone) in a suitable deuterated solvent such as D₂O or a deuterated alcohol (e.g., CD₃OD).

• Catalyst Addition: Introduce a catalyst to facilitate the hydrogen-deuterium exchange. This can be an acid, a base, or a transition metal catalyst.

• Reaction Conditions: Heat the reaction mixture under reflux for a specified period, typically several hours, to allow for the exchange of α-protons with deuterium.

• Work-up: After the reaction is complete, cool the mixture and extract the deuterated product using an appropriate organic solvent.

• Purification: Purify the extracted product using techniques such as column chromatography to obtain the desired deuterated ketone with high purity.

GC-MS Analysis of 1-(4-Chlorophenyl)ethanone-d7

GC-MS is a powerful technique for the analysis of halogenated and deuterated compounds.[6][7][8][9][10]

General Protocol:

• Sample Preparation: Prepare a calibration curve using known concentrations of 1-(4-Chlorophenyl)ethanone-d7. For unknown samples, perform a liquid-liquid or solid-phase extraction to isolate the analyte.

• Internal Standard Spiking: Add a known amount of a suitable internal standard to all samples and calibration standards.

• GC Separation:

  • Column: Use a capillary column suitable for the analysis of halogenated aromatic compounds (e.g., a non-polar or mid-polar column).

  • Injector: Operate in splitless mode for trace analysis.

  • Oven Program: Implement a temperature gradient to ensure good separation of the analyte from other matrix components.

• MS Detection:

  • Ionization: Use electron ionization (EI) at 70 eV.

  • Acquisition Mode: Employ Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity. Monitor characteristic ions for both 1-(4-Chlorophenyl)ethanone and its d7 analog.

¹H NMR Analysis of 1-(4-Chlorophenyl)ethanone-d7

¹H NMR spectroscopy is used to confirm the structure and assess the degree of deuteration.[11][12][13][14][15]

General Protocol:

• Sample Preparation: Dissolve a small amount of the deuterated compound in a suitable deuterated NMR solvent (e.g., CDCl₃ or DMSO-d₆).

• Data Acquisition:

  • Spectrometer: Use a high-field NMR spectrometer.

  • Experiment: Acquire a standard one-dimensional ¹H NMR spectrum.

• Data Analysis:

  • Chemical Shifts: Compare the spectrum to that of the non-deuterated standard to confirm the absence of proton signals at the deuterated positions.

  • Integration: Integrate the remaining proton signals to determine the isotopic purity.

Visualizing Key Processes

To further aid in the understanding of the procurement and potential metabolic fate of compounds related to 1-(4-Chlorophenyl)ethanone, the following diagrams have been generated.

References

• 1. researchgate.net [researchgate.net]
• 2. Controlled synthesis of CD 2 H-ketones - Chemical Communications (RSC Publishing) DOI:10.1039/D4CC04819A [pubs.rsc.org]
• 3. Superacid-catalysed α-deuteration of ketones with D 2 O - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D5OB00683J [pubs.rsc.org]
• 4. tn-sanso.co.jp [tn-sanso.co.jp]
• 5. chemistry-europe.onlinelibrary.wiley.com [chemistry-europe.onlinelibrary.wiley.com]
• 6. gcms.cz [gcms.cz]
• 7. Analysis of Halogenated Organic Contaminants in Water Using GC-MS and Large Volume Injection [restek.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. researchgate.net [researchgate.net]
• 10. davidsonanalytical.co.uk [davidsonanalytical.co.uk]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Guidelines for the Use of Deuterium Oxide (D2O) in 1H NMR Metabolomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. studymind.co.uk [studymind.co.uk]
• 14. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 15. researchgate.net [researchgate.net]

Technical Guide: 1-(4-Chlorophenyl)ethanone-d7 Certificate of Analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the typical data and methodologies presented in a Certificate of Analysis (CoA) for the certified reference material 1-(4-Chlorophenyl)ethanone-d7. This deuterated standard is a critical tool in pharmacokinetic, metabolic, and quantitative analytical studies, where it serves as an internal standard for its non-deuterated counterpart, 1-(4-Chlorophenyl)ethanone. The data and protocols outlined below are representative of the quality control and characterization processes for such a standard.

Quantitative Data Summary

The following tables summarize the key quantitative data typically found in a Certificate of Analysis for 1-(4-Chlorophenyl)ethanone-d7. These values are provided as illustrative examples to represent a typical batch analysis.

Table 1: Identity and Purity

Test	Method	Specification	Result
Chemical Purity	HPLC-UV	≥ 98.0%	99.5%
Isotopic Enrichment	¹H NMR	≥ 98.0 atom % D	99.2 atom % D
Chemical Identity	¹H NMR, ¹³C NMR, MS	Conforms to structure	Conforms

Table 2: Physical Characteristics

Characteristic	Specification	Result
Appearance	White to off-white solid	White solid
Molecular Formula	C₈D₇ClO	C₈D₇ClO
Molecular Weight	161.64 g/mol	161.64 g/mol

Table 3: Residual Solvents

Solvent	Method	Specification (ppm)	Result (ppm)
Dichloromethane	GC-HS	≤ 600	< 50
Ethyl Acetate	GC-HS	≤ 5000	< 100
Hexanes	GC-HS	≤ 290	< 29

Experimental Protocols

The following are detailed methodologies for the key experiments typically cited in a Certificate of Analysis for 1-(4-Chlorophenyl)ethanone-d7.

High-Performance Liquid Chromatography (HPLC-UV)

• Purpose: To determine the chemical purity of the material.

• Instrumentation: Agilent 1260 Infinity II HPLC system or equivalent, equipped with a diode array detector (DAD).

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase:

  • A: Water with 0.1% Formic Acid

  • B: Acetonitrile (B52724) with 0.1% Formic Acid

• Gradient:

  Time (min)	% A	% B
  0.0	60	40
  10.0	10	90
  12.0	10	90
  12.1	60	40

  | 15.0 | 60 | 40 |

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 254 nm

• Injection Volume: 5 µL

• Sample Preparation: The sample is accurately weighed and dissolved in acetonitrile to a final concentration of approximately 1 mg/mL.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Purpose: To confirm the chemical structure and determine the isotopic enrichment.

• Instrumentation: Bruker Avance III 400 MHz spectrometer or equivalent.

• ¹H NMR:

  • Solvent: Chloroform-d (CDCl₃)

  • Frequency: 400 MHz

  • Number of Scans: 16

  • Relaxation Delay: 1 s

  • Data Processing: The integral of the residual proton signals in the aromatic and methyl regions is compared to the integral of a known internal standard to calculate the isotopic enrichment.

• ¹³C NMR:

  • Solvent: Chloroform-d (CDCl₃)

  • Frequency: 100 MHz

  • Number of Scans: 1024

  • Data Processing: The spectrum is analyzed to ensure all carbon signals are consistent with the deuterated structure.

Mass Spectrometry (MS)

• Purpose: To confirm the molecular weight and fragmentation pattern.

• Instrumentation: Agilent 6890 GC coupled to a 5973 Mass Selective Detector or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• GC Column: HP-5MS, 30 m x 0.25 mm, 0.25 µm film thickness.

• Oven Program:

  • Initial Temperature: 100 °C, hold for 2 min.

  • Ramp: 15 °C/min to 250 °C, hold for 5 min.

• Injector Temperature: 250 °C

• Transfer Line Temperature: 280 °C

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Data Analysis: The mass spectrum is examined for the molecular ion peak corresponding to the deuterated compound and for a fragmentation pattern consistent with the structure.

Visualizations

Quality Control Workflow for a Certified Reference Material

The following diagram illustrates the typical workflow for the quality control and certification of a deuterated reference material like 1-(4-Chlorophenyl)ethanone-d7.

Caption: Quality Control Workflow for a Certified Reference Material.

Technical Guide: Applications of Deuterium-Labeled 1-(4-Chlorophenyl)ethanone

For Researchers, Scientists, and Drug Development Professionals

Introduction

Deuterium-labeled compounds are powerful tools in analytical and pharmaceutical research. The substitution of hydrogen with its stable isotope, deuterium (B1214612), offers a subtle yet significant change in mass that can be exploited in various scientific applications. This technical guide focuses on the applications of deuterium-labeled 1-(4-Chlorophenyl)ethanone, a deuterated analog of the common synthetic intermediate and potential metabolite. While its primary role is in analytical chemistry, this guide will also touch upon the broader context of deuterium labeling in drug development.

The core application of deuterium-labeled 1-(4-Chlorophenyl)ethanone, specifically 1-(4-Chlorophenyl)ethanone-d4, is as an internal standard for quantitative analysis.[1][2] This is particularly crucial in techniques such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS), where it provides a high degree of accuracy and precision in the quantification of the non-labeled analyte or structurally similar compounds.[1][2]

Core Application: Internal Standard in Quantitative Analysis

Stable isotope-labeled internal standards are considered the gold standard in quantitative mass spectrometry.[] Deuterium-labeled 1-(4-Chlorophenyl)ethanone serves as an ideal internal standard for the quantification of 1-(4-Chlorophenyl)ethanone and related compounds in complex matrices such as environmental samples, biological fluids, and pharmaceutical formulations.

The key advantages of using a deuterated internal standard include:

• Similar Chemical and Physical Properties: The deuterated and non-deuterated forms exhibit nearly identical behavior during sample preparation (e.g., extraction, derivatization) and chromatographic separation.

• Co-elution: In chromatography, the deuterated standard co-elutes with the analyte of interest, ensuring that any variations in instrument response or matrix effects are compensated for.

• Mass Differentiation: The mass difference between the analyte and the internal standard allows for their distinct detection by the mass spectrometer, preventing signal overlap.

Experimental Workflow: Quantitative Analysis using Deuterated Internal Standard

The following diagram illustrates a typical workflow for the quantitative analysis of an analyte using deuterium-labeled 1-(4-Chlorophenyl)ethanone as an internal standard.

Caption: General workflow for quantitative analysis using a deuterated internal standard.

Experimental Protocols

Representative LC-MS/MS Protocol for Quantification in Water

1. Sample Preparation (Solid-Phase Extraction - SPE)

• Sample Pre-treatment: Filter 100 mL of the water sample through a 0.45 µm glass fiber filter.

• Internal Standard Spiking: Add a known concentration (e.g., 50 ng/L) of 1-(4-Chlorophenyl)ethanone-d4 in methanol (B129727) to the filtered water sample.

• SPE Cartridge Conditioning: Condition a 200 mg, 6 mL Oasis HLB SPE cartridge sequentially with 5 mL of methanol and 5 mL of ultrapure water.

• Sample Loading: Load the spiked water sample onto the conditioned SPE cartridge at a flow rate of 5-10 mL/min.

• Washing: Wash the cartridge with 5 mL of ultrapure water to remove interferences.

• Drying: Dry the cartridge under a gentle stream of nitrogen for 30 minutes.

• Elution: Elute the analyte and internal standard with 6 mL of methanol.

• Concentration and Reconstitution: Evaporate the eluate to dryness under a gentle nitrogen stream at 40°C. Reconstitute the residue in 1 mL of methanol:water (50:50, v/v) for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• Liquid Chromatography System: A high-performance liquid chromatography (HPLC) system.

• Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 2.6 µm particle size).

• Mobile Phase:

  • A: 0.1% formic acid in water

  • B: 0.1% formic acid in acetonitrile

• Gradient Elution:

  Time (min)	% B
  0.0	10
  1.0	10
  8.0	95
  10.0	95
  10.1	10

  | 12.0 | 10 |

• Flow Rate: 0.3 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 40°C.

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Ionization Mode: Positive.

• Multiple Reaction Monitoring (MRM) Transitions:

  Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
  1-(4-Chlorophenyl)ethanone	155.0	139.0	15

  | 1-(4-Chlorophenyl)ethanone-d4 | 159.0 | 143.0 | 15 |

3. Quantification

• Prepare a series of calibration standards containing known concentrations of 1-(4-Chlorophenyl)ethanone and a constant concentration of 1-(4-Chlorophenyl)ethanone-d4.

• Process the calibration standards using the same sample preparation procedure.

• Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the analyte concentration.

• Determine the concentration of the analyte in the samples by interpolating their peak area ratios from the calibration curve.

Quantitative Data Presentation

The following tables represent typical validation data for a quantitative method using a deuterated internal standard.

Table 1: Method Validation Parameters

Parameter	Acceptance Criteria	Representative Result
Linearity (r²)	≥ 0.99	0.998
Limit of Detection (LOD)	S/N ≥ 3	0.5 ng/L
Limit of Quantification (LOQ)	S/N ≥ 10	2.0 ng/L
Accuracy (% Recovery)	80 - 120%	95 - 108%
Precision (% RSD)	≤ 15%	< 10%
Matrix Effect	85 - 115%	92 - 105%

Table 2: Accuracy and Precision Data

Spiked Concentration (ng/L)	Mean Measured Concentration (ng/L) (n=5)	Accuracy (%)	Precision (% RSD)
2.0 (LOQ)	1.98	99.0	8.5
10	9.7	97.0	6.2
100	103	103.0	4.1
500	492	98.4	3.5

Broader Context: Deuterium Labeling in Drug Development

Beyond its use as an internal standard, deuterium labeling is a strategic tool in drug discovery and development.[8][9] The "deuterium kinetic isotope effect" can be leveraged to alter the metabolic fate and pharmacokinetic profile of a drug.[10] By selectively replacing hydrogen with deuterium at metabolically labile positions, it is possible to slow down the rate of enzymatic metabolism, which can lead to:

• Increased drug exposure: A longer half-life and higher area under the curve (AUC).

• Reduced formation of toxic metabolites: By altering metabolic pathways.

• Improved safety and efficacy profiles.

While there is no specific evidence of 1-(4-Chlorophenyl)ethanone itself being developed as a deuterated drug, the principles of its use as a stable, labeled compound are fundamental to the broader field of deuterated pharmaceuticals.

Logical Relationship: Deuteration in Pharmaceutical Research

The following diagram illustrates the interconnected roles of deuterium labeling in pharmaceutical research.

Caption: Roles of deuterium labeling in research and development.

Conclusion

Deuterium-labeled 1-(4-Chlorophenyl)ethanone is a valuable tool, primarily serving as a high-quality internal standard for the accurate and precise quantification of the parent compound and related substances in various matrices. Its application is central to robust analytical method development in environmental monitoring, food safety, and pharmaceutical analysis. While its direct role in modifying drug metabolism has not been documented, it exemplifies the fundamental principles of deuterium labeling that are being successfully applied to develop safer and more effective medicines. The representative protocols and data presented in this guide provide a framework for researchers to develop and validate their own analytical methods using this and similar deuterated internal standards.

References

• 1. Development of an analytical method for emerging contaminants including the pharmaceuticals recently selected as key performance indicators of the quaternary treatment of urban wastewater - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. water.imdea.org [water.imdea.org]
• 7. Buyer's Guide: GC-MS for Monitoring Environmental Pollutants | Labcompare.com [labcompare.com]
• 8. BJOC - Deuterated reagents in multicomponent reactions to afford deuterium-labeled products [beilstein-journals.org]
• 9. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes: Quantification of Chloro-Substituted Pharmaceutical X (CSP-X) using 1-(4-Chlorophenyl)ethanone-d7 as an Internal Standard in Mass Spectrometry

Audience: Researchers, scientists, and drug development professionals.

Introduction

In the landscape of quantitative bioanalysis and pharmaceutical quality control, the use of stable isotope-labeled internal standards is paramount for achieving accurate and precise results with mass spectrometry.[1] Deuterated standards are considered the gold standard as they exhibit nearly identical physicochemical properties to the analyte of interest, ensuring they behave similarly throughout sample preparation and analysis.[1] This co-elution behavior effectively compensates for variations in sample extraction, matrix effects, and instrument response, leading to robust and reliable quantification.[1]

This application note details a validated LC-MS/MS method for the quantification of a hypothetical novel therapeutic agent, "Chloro-Substituted Pharmaceutical X (CSP-X)," in human plasma. The method employs 1-(4-Chlorophenyl)ethanone-d7 as an internal standard (IS) to ensure the highest level of accuracy and precision, which is critical during drug development and clinical trials. The structural similarity of 1-(4-Chlorophenyl)ethanone-d7 to CSP-X makes it an ideal internal standard for this application.

Principle of the Method

The analytical method is based on the principle of isotope dilution mass spectrometry. A known concentration of 1-(4-Chlorophenyl)ethanone-d7 is spiked into plasma samples containing unknown concentrations of CSP-X. Following a protein precipitation extraction, the analyte and internal standard are separated using reversed-phase liquid chromatography and detected by tandem mass spectrometry in Multiple Reaction Monitoring (MRM) mode. The ratio of the peak area of the analyte to the peak area of the internal standard is used to calculate the concentration of the analyte in the sample, effectively normalizing for any variations during the analytical process.

Experimental Protocols

Materials and Reagents

• Analytes: Chloro-Substituted Pharmaceutical X (CSP-X) reference standard (>99% purity), 1-(4-Chlorophenyl)ethanone-d7 (isotopic purity >98%)

• Solvents: HPLC-grade acetonitrile (B52724), methanol, and water; Formic acid (LC-MS grade)

• Chemicals: Ammonium formate

• Biological Matrix: Blank human plasma (K2-EDTA)

Instrumentation

• LC System: Shimadzu Nexera X2 UHPLC or equivalent

• MS System: SCIEX Triple Quad™ 5500 or equivalent with an electrospray ionization (ESI) source

• Analytical Column: Waters ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 100 mm or equivalent

Preparation of Stock and Working Solutions

• CSP-X Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of CSP-X reference standard and dissolve in 10 mL of methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of 1-(4-Chlorophenyl)ethanone-d7 and dissolve in 10 mL of methanol.

• Working Solutions: Prepare serial dilutions of the CSP-X stock solution with 50:50 (v/v) methanol:water to create calibration standards. Prepare a working solution of the internal standard at a concentration of 100 ng/mL in the same diluent.

Sample Preparation Protocol

• Pipette 100 µL of human plasma into a 1.5 mL microcentrifuge tube.

• Add 20 µL of the 100 ng/mL internal standard working solution to each plasma sample, except for the blank samples (to which 20 µL of diluent is added).

• Vortex the samples for 10 seconds.

• Add 400 µL of acetonitrile to each tube to precipitate the plasma proteins.

• Vortex vigorously for 1 minute.

• Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C.

• Transfer 200 µL of the supernatant to a clean autosampler vial.

• Inject 5 µL of the supernatant into the LC-MS/MS system.

LC-MS/MS Method Parameters

Liquid Chromatography Parameters

Parameter	Value
Column	Waters ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 100 mm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Gradient Program
0.00 min	10% B
0.50 min	10% B
4.00 min	90% B
4.50 min	90% B
4.60 min	10% B
6.00 min	10% B

Mass Spectrometry Parameters

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Ion Source Gas 1	50 psi
Ion Source Gas 2	50 psi
Curtain Gas	35 psi
Temperature	550°C
IonSpray Voltage	5500 V
MRM Transitions
Analyte (CSP-X)	Q1: 350.1 -> Q3: 185.2 (Quantifier)
Q1: 350.1 -> Q3: 155.1 (Qualifier)
Internal Standard	Q1: 162.1 -> Q3: 144.1 (Quantifier)
(1-(4-Chlorophenyl)ethanone-d7)

Method Validation Data

The developed method was validated according to regulatory guidelines. The following tables summarize the key performance characteristics of the assay.

Table 1: Calibration Curve Linearity and Sensitivity

Parameter	Result
Linearity Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.998
Limit of Detection (LOD)	0.3 ng/mL
Lower Limit of Quantification (LLOQ)	1.0 ng/mL

Table 2: Accuracy and Precision

Spiked Concentration (ng/mL)	Mean Measured Concentration (ng/mL) (n=6)	Accuracy (%)	Precision (%RSD)
1.0 (LLOQ)	0.98	98.0	8.5
3.0 (Low QC)	2.91	97.0	6.2
50.0 (Mid QC)	51.5	103.0	4.1
800.0 (High QC)	784.0	98.0	3.5

Table 3: Recovery and Matrix Effect

Analyte	Extraction Recovery (%)	Matrix Effect (%)
CSP-X	92.5	95.8
1-(4-Chlorophenyl)ethanone-d7	94.1	96.2

Visualizations

Caption: Experimental workflow for the quantification of CSP-X.

Caption: Role of the internal standard in the analytical process.

Conclusion

This application note presents a robust and reliable LC-MS/MS method for the quantification of Chloro-Substituted Pharmaceutical X (CSP-X) in human plasma. The use of 1-(4-Chlorophenyl)ethanone-d7 as an internal standard is crucial for mitigating variability and ensuring the high accuracy and precision required in regulated bioanalysis. The described protocol and method parameters provide a solid foundation for the analysis of CSP-X and can be adapted for other structurally related compounds in various biological matrices.

References

• 1. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]

Quantitative Analysis of 1-(4-Chlorophenyl)ethanone Using its Deuterated Analog as an Internal Standard

Application Note and Protocol

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive protocol for the quantitative analysis of 1-(4-Chlorophenyl)ethanone in a biological matrix, typically human plasma, using 1-(4-Chlorophenyl)ethanone-d7 as an internal standard (IS). The method of choice is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), which offers high sensitivity and selectivity. This protocol details sample preparation, chromatographic conditions, and mass spectrometric parameters. Additionally, it includes information on the metabolic fate of 1-(4-Chlorophenyl)ethanone and its potential interaction with cellular signaling pathways.

Introduction

1-(4-Chlorophenyl)ethanone, also known as 4'-chloroacetophenone, is an aromatic ketone that serves as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals[1]. Accurate quantification of this and similar compounds in biological matrices is crucial for pharmacokinetic, toxicokinetic, and metabolic studies during drug development. The use of a stable isotope-labeled internal standard, such as 1-(4-Chlorophenyl)ethanone-d7, is the gold standard for quantitative mass spectrometry. The deuterated internal standard co-elutes with the analyte and exhibits nearly identical chemical and physical properties, which allows for correction of variability during sample preparation and analysis, thereby ensuring high accuracy and precision[[“]].

Experimental Protocols

Materials and Reagents

• 1-(4-Chlorophenyl)ethanone (Analyte)

• 1-(4-Chlorophenyl)ethanone-d7 (Internal Standard)

• Acetonitrile (B52724) (ACN), LC-MS grade

• Methanol (MeOH), LC-MS grade

• Formic acid, LC-MS grade

• Ultrapure water

• Human plasma (blank)

Stock and Working Solutions Preparation

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of 1-(4-Chlorophenyl)ethanone and 1-(4-Chlorophenyl)ethanone-d7 by dissolving the accurately weighed compounds in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions of the analyte by serially diluting the stock solution with a 50:50 (v/v) mixture of acetonitrile and water.

• Internal Standard Working Solution: Prepare a working solution of 1-(4-Chlorophenyl)ethanone-d7 at a fixed concentration (e.g., 100 ng/mL) by diluting its stock solution with the same solvent mixture.

Sample Preparation (Protein Precipitation)

Protein precipitation is a straightforward and effective method for removing proteins from plasma samples[3].

• Aliquot 100 µL of human plasma (blank, calibration standard, quality control, or unknown sample) into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the internal standard working solution to each tube (except for blank samples, to which 10 µL of the solvent mixture is added).

• Add 300 µL of cold acetonitrile to each tube to precipitate the plasma proteins.

• Vortex each tube for 1 minute.

• Centrifuge the tubes at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions

Liquid Chromatography (LC):

Parameter	Condition
Column	C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 3.5 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	Start with 10% B, ramp to 90% B over 5 minutes, hold for 1 minute, then return to initial conditions.
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C

Tandem Mass Spectrometry (MS/MS):

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Multiple Reaction Monitoring (MRM) Transitions:
1-(4-Chlorophenyl)ethanone	Precursor Ion (m/z) 155.0 -> Product Ion (m/z) 139.0 (indicative)
1-(4-Chlorophenyl)ethanone-d7	Precursor Ion (m/z) 162.0 -> Product Ion (m/z) 146.0 (indicative)
Collision Energy	Optimized for the specific instrument
Ion Source Temperature	500°C

Data Presentation and Quantitative Analysis

A calibration curve is constructed by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration of the calibration standards. A linear regression with a weighting factor of 1/x² is typically used.

Table 1: Representative Calibration Curve Data

Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
1	1,500	100,000	0.015
5	7,600	102,000	0.075
10	15,500	101,500	0.153
50	78,000	103,000	0.757
100	152,000	99,800	1.523
500	760,000	101,200	7.510
1000	1,510,000	100,500	15.025

Table 2: Method Validation Parameters (Representative Data)

Parameter	Acceptance Criteria	Result
Linearity (r²)	≥ 0.99	> 0.995
Lower Limit of Quantification (LLOQ)	S/N > 10	1 ng/mL
Intra-day Precision (%CV)	≤ 15% (≤ 20% at LLOQ)	< 10%
Inter-day Precision (%CV)	≤ 15% (≤ 20% at LLOQ)	< 12%
Accuracy (% Bias)	Within ±15% (±20% at LLOQ)	Within ±8%
Recovery (%)	Consistent and reproducible	> 85%

Mandatory Visualizations

Experimental Workflow

Quantitative analysis workflow.

Metabolic Pathway of 1-(4-Chlorophenyl)ethanone

In vivo studies in rabbits have shown that 1-(4-Chlorophenyl)ethanone is metabolized via reduction of the ketone group to form 1-(4-chlorophenyl)ethanol[4][5].

Metabolism of 1-(4-Chlorophenyl)ethanone.

Potential Signaling Pathway Interaction

Aromatic ketones, such as chalcones which are structurally related to 1-(4-Chlorophenyl)ethanone, have been shown to inhibit the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway. This pathway is a key regulator of inflammatory responses[6]. Inhibition can occur at various points, including the inhibition of IκB kinase (IKK), which prevents the degradation of IκBα and the subsequent translocation of the p50/p65 NF-κB dimer to the nucleus.

Inhibition of the NF-κB signaling pathway.

References

• 1. criver.com [criver.com]
• 2. consensus.app [consensus.app]
• 3. Page loading... [wap.guidechem.com]
• 4. 4'-Chloroacetophenone | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 5. journals.asm.org [journals.asm.org]
• 6. The aromatic ketone 4'-hydroxychalcone inhibits TNFα-induced NF-κB activation via proteasome inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the GC-MS Analysis of 1-(4-Chlorophenyl)ethanone using 1-(4-Chlorophenyl)ethanone-d7 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and a comprehensive protocol for the quantitative analysis of 1-(4-Chlorophenyl)ethanone (4'-Chloroacetophenone) in various matrices using Gas Chromatography-Mass Spectrometry (GC-MS) with 1-(4-Chlorophenyl)ethanone-d7 as an internal standard. The use of a stable isotope-labeled internal standard is the gold standard for quantitative mass spectrometry, offering high accuracy and precision by correcting for variations in sample preparation and instrument response.[1][2][3] This method is applicable for environmental monitoring, quality control in chemical synthesis, and metabolism studies in drug development.

Introduction

1-(4-Chlorophenyl)ethanone is a halogenated aromatic ketone that serves as a key intermediate in the synthesis of various chemical and pharmaceutical compounds.[4] Its accurate quantification is essential for process monitoring, environmental assessment, and toxicological studies. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for the separation and detection of semi-volatile organic compounds like 1-(4-Chlorophenyl)ethanone.[4]

The internal standard method is a widely used technique in quantitative analysis to improve the accuracy and precision of the results.[5] A deuterated analog of the analyte, such as 1-(4-Chlorophenyl)ethanone-d7, is an ideal internal standard for GC-MS analysis because it has nearly identical chemical and physical properties to the analyte, but a different mass.[5] This allows it to be distinguished by the mass spectrometer while co-eluting with the analyte from the gas chromatograph, effectively compensating for any sample loss during preparation or injection variability.

Experimental Protocols

Materials and Reagents

• Analytes and Standards:

  • 1-(4-Chlorophenyl)ethanone (≥98% purity)

  • 1-(4-Chlorophenyl)ethanone-d7 (≥98% purity, isotopic purity ≥99%)

• Solvents:

  • Dichloromethane (B109758) (DCM), GC grade

  • Hexane (B92381), GC grade

  • Methanol (B129727), GC grade

  • Acetone (B3395972), GC grade

• Reagents for Sample Preparation (Matrix Dependent):

  • Sodium sulfate, anhydrous

  • Solid Phase Extraction (SPE) cartridges (e.g., C18)

Preparation of Standard Solutions

• Primary Stock Solutions (1000 µg/mL):

  • Accurately weigh 10 mg of 1-(4-Chlorophenyl)ethanone and dissolve in 10 mL of methanol in a volumetric flask.

  • Accurately weigh 10 mg of 1-(4-Chlorophenyl)ethanone-d7 and dissolve in 10 mL of methanol in a separate volumetric flask.

• Working Standard Solutions:

  • Prepare a series of calibration standards by serially diluting the 1-(4-Chlorophenyl)ethanone primary stock solution with dichloromethane to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

  • Prepare a working internal standard solution of 1-(4-Chlorophenyl)ethanone-d7 at a concentration of 10 µg/mL in dichloromethane.

• Calibration Curve Standards:

  • To each vial of the working standard solutions, add a constant amount of the working internal standard solution. For example, to 1 mL of each calibration standard, add 100 µL of the 10 µg/mL internal standard solution.

Sample Preparation

The following are general protocols for different matrices. Method validation and optimization are recommended for specific sample types.

A. Water Samples (e.g., Environmental Water)

• To a 100 mL water sample, add 100 µL of the 10 µg/mL 1-(4-Chlorophenyl)ethanone-d7 internal standard solution.

• Perform a liquid-liquid extraction by adding 20 mL of dichloromethane and shaking vigorously for 2 minutes.

• Allow the layers to separate and collect the organic (bottom) layer.

• Repeat the extraction with a fresh 20 mL portion of dichloromethane.

• Combine the organic extracts and dry over anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

• Transfer the final extract to a GC vial for analysis.

B. Soil/Sediment Samples

• Weigh 10 g of the homogenized sample into a centrifuge tube.

• Spike the sample with 100 µL of the 10 µg/mL 1-(4-Chlorophenyl)ethanone-d7 internal standard solution.

• Add 20 mL of a 1:1 (v/v) mixture of acetone and hexane and vortex for 1 minute.

• Sonicate the sample in an ultrasonic bath for 15 minutes.

• Centrifuge the sample and carefully transfer the supernatant to a clean tube.

• Repeat the extraction with a fresh 20 mL portion of the acetone/hexane mixture.

• Combine the extracts and concentrate to approximately 1 mL.

• Perform a solvent exchange to dichloromethane if necessary and adjust the final volume to 1 mL.

• Transfer to a GC vial for analysis.

C. Biological Matrices (e.g., Plasma, Urine) - Protein Precipitation

• To 1 mL of the biological fluid in a centrifuge tube, add 100 µL of the 10 µg/mL 1-(4-Chlorophenyl)ethanone-d7 internal standard solution.

• Add 3 mL of cold acetonitrile (B52724) to precipitate proteins.

• Vortex for 1 minute and then centrifuge at high speed for 10 minutes.

• Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 1 mL of dichloromethane.

• Transfer to a GC vial for analysis.

GC-MS Instrumentation and Parameters

The following parameters are a starting point and may require optimization for your specific instrument and application.

Parameter	Setting
Gas Chromatograph	Agilent 7890B GC or equivalent
Injector	Split/splitless inlet at 250°C
Injection Mode	Splitless
Injection Volume	1 µL
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min
GC Column	HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent
Oven Program	Initial temperature: 100°C, hold for 2 minutes. Ramp: 15°C/min to 280°C. Hold: 5 minutes at 280°C.
Mass Spectrometer	Agilent 5977A MSD or equivalent
Ion Source	Electron Ionization (EI)
Ionization Energy	70 eV
Source Temperature	230°C
Quadrupole Temperature	150°C
Acquisition Mode	Selected Ion Monitoring (SIM)

Data Presentation and Analysis

Mass Spectra and Ion Selection

The mass spectrum of 1-(4-Chlorophenyl)ethanone is characterized by a molecular ion (M+) at m/z 154 and major fragment ions at m/z 139 (loss of CH₃) and m/z 111 (chlorophenyl cation).[6][7]

For 1-(4-Chlorophenyl)ethanone-d7, where the deuterium (B1214612) labels are on the phenyl ring and the methyl group, the molecular ion will be at m/z 161. The corresponding fragment ions are expected at m/z 143 (loss of CD₃) and m/z 115 (d4-chlorophenyl cation).

Table 1: Selected Ions for SIM Analysis

Compound	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
1-(4-Chlorophenyl)ethanone	139	154	111
1-(4-Chlorophenyl)ethanone-d7	143	161	115

Quantitative Data

A calibration curve is constructed by plotting the ratio of the peak area of the analyte's quantifier ion to the peak area of the internal standard's quantifier ion against the concentration of the analyte. The concentration of 1-(4-Chlorophenyl)ethanone in unknown samples is then calculated from this calibration curve.

Table 2: Representative Quantitative Performance (Expected)

Parameter	Value
Calibration Range	1 - 100 µg/mL
Correlation Coefficient (R²)	> 0.995
Limit of Detection (LOD)	< 0.5 µg/mL
Limit of Quantification (LOQ)	< 1.5 µg/mL
Precision (%RSD)	< 15%
Accuracy (% Recovery)	85 - 115%

Note: These are expected values and should be experimentally determined during method validation.

Visualizations

Caption: Workflow for the quantitative analysis of 1-(4-Chlorophenyl)ethanone.

References

• 1. researchgate.net [researchgate.net]
• 2. resolvemass.ca [resolvemass.ca]
• 3. chromforum.org [chromforum.org]
• 4. benchchem.com [benchchem.com]
• 5. lcms.cz [lcms.cz]
• 6. Ethanone, 1-(4-chlorophenyl)- [webbook.nist.gov]
• 7. spectrabase.com [spectrabase.com]

Application Note: High-Throughput Quantification of 4'-Bromoacetophenone in Human Plasma using 1-(4-Chlorophenyl)ethanone-d7 as an Internal Standard by LC-MS/MS

Introduction

4'-Bromoacetophenone is a key intermediate in the synthesis of various pharmaceuticals and is also of interest in environmental analysis. A robust and high-throughput analytical method is crucial for pharmacokinetic studies, toxicological screening, and environmental monitoring. This application note describes a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the accurate quantification of 4'-Bromoacetophenone in human plasma. The method utilizes 1-(4-Chlorophenyl)ethanone-d7 as a stable isotope-labeled internal standard (SIL-IS) to ensure high accuracy and precision by compensating for matrix effects and variations in sample preparation and instrument response. The sample preparation is streamlined using a simple protein precipitation protocol, making it suitable for high-throughput analysis.

Experimental

Materials and Reagents

• 4'-Bromoacetophenone (analyte) and 1-(4-Chlorophenyl)ethanone-d7 (internal standard, IS) were of high purity grade (>98%).

• Human plasma (K2-EDTA) was sourced from a certified biobank.

• LC-MS grade acetonitrile (B52724) and water were used for mobile phases and sample preparation.

• Formic acid (LC-MS grade) was used as a mobile phase additive.

Instrumentation

• HPLC System: A high-performance liquid chromatography system capable of binary gradient elution.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

Sample Preparation

A protein precipitation method was employed for the extraction of 4'-Bromoacetophenone and the internal standard from human plasma.

• To 100 µL of human plasma in a microcentrifuge tube, add 20 µL of the internal standard working solution (1 µg/mL of 1-(4-Chlorophenyl)ethanone-d7 in 50:50 acetonitrile:water).

• Add 300 µL of ice-cold acetonitrile to precipitate the plasma proteins.

• Vortex the mixture for 1 minute.

• Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C.

• Transfer 200 µL of the supernatant to a clean vial for LC-MS/MS analysis.

Liquid Chromatography

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Gradient Program:

  • 0-0.5 min: 30% B

  • 0.5-2.5 min: 30% to 90% B

  • 2.5-3.5 min: 90% B

  • 3.5-3.6 min: 90% to 30% B

  • 3.6-5.0 min: 30% B (re-equilibration)

Mass Spectrometry

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Multiple Reaction Monitoring (MRM) Transitions:

  • 4'-Bromoacetophenone: m/z 199.0 → 183.0 (Quantifier), m/z 199.0 → 157.0 (Qualifier)

  • 1-(4-Chlorophenyl)ethanone-d7 (IS): m/z 162.1 → 146.1 (Quantifier)

Results and Discussion

The developed LC-MS/MS method demonstrated excellent performance for the quantification of 4'-Bromoacetophenone in human plasma. The use of 1-(4-Chlorophenyl)ethanone-d7 as an internal standard ensured the reliability of the results.

Quantitative Data Summary

The method was validated for its linearity, accuracy, and precision. The results are summarized in the table below.

Parameter	Result
Linearity Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.995
Lower Limit of Quantification (LLOQ)	1 ng/mL
Accuracy (at LLOQ)	Within ±20% of nominal value
Precision (at LLOQ)	< 15% RSD
Accuracy (QC samples)	Within ±15% of nominal values
Precision (QC samples)	< 10% RSD
Recovery	Consistent and reproducible for analyte and IS

Visualizations

Experimental Workflow

Caption: Workflow for the quantification of 4'-Bromoacetophenone in human plasma.

Internal Standard Logic

Caption: Logic of using an internal standard for accurate quantification.

Conclusion

This application note presents a rapid, sensitive, and robust LC-MS/MS method for the quantification of 4'-Bromoacetophenone in human plasma. The simple protein precipitation sample preparation protocol allows for high-throughput analysis, while the use of the deuterated internal standard, 1-(4-Chlorophenyl)ethanone-d7, ensures high accuracy and precision. This method is well-suited for a variety of applications in clinical and research settings, including pharmacokinetic and toxicokinetic studies.

Application Notes and Protocols for 1-(4-Chlorophenyl)ethanone-d7

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and a standard operating procedure for the handling and use of 1-(4-Chlorophenyl)ethanone-d7. This deuterated standard is primarily utilized as an internal standard for the quantification of 1-(4-Chlorophenyl)ethanone in various analytical methodologies, such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).[1]

Physicochemical Properties

A summary of the key physicochemical properties for the non-deuterated analogue, 1-(4-Chlorophenyl)ethanone, is presented below. These properties are essential for understanding the compound's behavior in different experimental conditions. The deuterated version will have a slightly higher molecular weight.

Property	Value	Reference
Molecular Formula	C₈H₇ClO	[2][3][4][5][6][7][8]
Molecular Weight	154.59 g/mol	[2][3][4][5][6][7][8]
Melting Point	74-76 °C	[2]
Boiling Point	237.7 ± 13.0 °C at 760 mmHg	[2]
Flash Point	107.1 ± 11.0 °C	[2]
Density	1.2 ± 0.1 g/cm³	[2]
Water Solubility	111 mg/L at 25 °C	[2]
LogP	2.35	[2]
CAS Number	99-91-2 (non-deuterated)	[2][3][4][5][7][8]

Safety, Handling, and Storage

2.1 Hazard Identification

Causes skin and serious eye irritation.[9] May cause respiratory irritation. It is a flammable solid.[9]

2.2 Recommended Personal Protective Equipment (PPE)

• Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[10]

• Skin Protection: Wear appropriate gloves to prevent skin exposure.[10]

• Clothing: Wear appropriate clothing to prevent skin exposure.[10]

• Respiratory Protection: Use a NIOSH or European Standard EN 149 approved respirator when necessary.[10]

2.3 Handling Procedures

• Wash hands and any exposed skin thoroughly after handling.[11][12][13]

• Use only in a well-ventilated area or under a chemical fume hood.[10][11]

• Keep away from heat, sparks, open flames, and hot surfaces.[10][11][13]

• Avoid breathing dust, fume, gas, mist, vapors, or spray.[11][12]

• Avoid contact with skin, eyes, and clothing.[10]

2.4 Storage Procedures

• Store in a tightly closed container in a cool, dry, and well-ventilated area.[10]

• Keep away from incompatible substances such as strong oxidizing agents and bases.[10][12]

2.5 First Aid Measures

• If Inhaled: Remove to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[10][11][12][13]

• In Case of Skin Contact: Flush skin with plenty of soap and water for at least 15 minutes while removing contaminated clothing and shoes. Get medical aid if irritation develops or persists.[10][11][12][13]

• In Case of Eye Contact: Flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Get medical aid.[10][11][12][13]

• If Swallowed: Do NOT induce vomiting. If conscious and alert, rinse mouth and drink 2-4 cupfuls of milk or water. Get medical aid.[10][11]

Experimental Protocols

3.1 Application as an Internal Standard

1-(4-Chlorophenyl)ethanone-d7 is an ideal internal standard for the quantification of 1-(4-Chlorophenyl)ethanone. Its physical and chemical properties are nearly identical to the non-deuterated analyte, but its mass is shifted due to the deuterium (B1214612) labeling, allowing for clear differentiation in mass spectrometry-based assays.[1]

3.2 Preparation of Stock Solutions

A generalized workflow for the preparation of stock solutions is provided below.

Caption: Workflow for preparing the internal standard stock solution.

3.3 Sample Preparation and Analysis

The following protocol outlines the general steps for using 1-(4-Chlorophenyl)ethanone-d7 as an internal standard in a quantitative analysis.

Caption: General workflow for sample analysis using an internal standard.

3.4 HPLC Method for Separation

For the separation of 1-(4-Chlorophenyl)ethanone, a reverse-phase HPLC method can be employed.[14]

Parameter	Condition
Column	Newcrom R1 or C18 HPLC column
Mobile Phase	Acetonitrile (MeCN), water, and an acid (e.g., phosphoric acid or formic acid for MS compatibility)
Mode	Reverse Phase (RP)

This method is scalable and can be adapted for preparative separation to isolate impurities.[14]

Data Analysis

The quantification of the target analyte, 1-(4-Chlorophenyl)ethanone, is based on the ratio of the peak area of the analyte to the peak area of the internal standard, 1-(4-Chlorophenyl)ethanone-d7. A calibration curve should be constructed using known concentrations of the analyte and a constant concentration of the internal standard to ensure accurate quantification.

Caption: Logical flow of the data analysis process for quantification.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 1-(4-Chlorophenyl)ethanone | CAS#:99-91-2 | Chemsrc [chemsrc.com]
• 3. Ethanone, 1-(4-chlorophenyl)- [webbook.nist.gov]
• 4. Ethanone, 1-(4-chlorophenyl)- [webbook.nist.gov]
• 5. Substance Registry Services | US EPA [cdxapps.epa.gov]
• 6. Ethanone, 1-(4-chlorophenyl)- [webbook.nist.gov]
• 7. Ethanone, 1-(4-chlorophenyl)- [webbook.nist.gov]
• 8. Ethanone, 1-(4-chlorophenyl)- [webbook.nist.gov]
• 9. tcichemicals.com [tcichemicals.com]
• 10. 1-(4-Chlorophenyl)ethanone(99-91-2)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 11. fishersci.com [fishersci.com]
• 12. fishersci.com [fishersci.com]
• 13. fishersci.com [fishersci.com]
• 14. 1-(4-Chlorophenyl)ethanone | SIELC Technologies [sielc.com]

Application Note: Utilizing 1-(4-Chlorophenyl)ethanone-d7 as a Tracer in Metabolic Studies

Audience: Researchers, scientists, and drug development professionals.

Introduction

The study of a xenobiotic's metabolic fate is a cornerstone of drug discovery and development, providing critical insights into a compound's efficacy, toxicity, and potential for drug-drug interactions. Stable isotope labeling, particularly with deuterium, has emerged as a powerful technique in these investigations. Deuterated compounds, like 1-(4-Chlorophenyl)ethanone-d7, serve as invaluable tracers in metabolic studies.[1][2] By replacing hydrogen atoms with their heavier isotope, deuterium, researchers can readily distinguish the parent compound and its metabolites from endogenous molecules using mass spectrometry, without significantly altering the compound's biological activity.[1][3]

1-(4-Chlorophenyl)ethanone, a ketone also known as 4-Chloroacetophenone, is a versatile intermediate in the synthesis of various pharmaceutical and agrochemical products.[4] Understanding its metabolic pathway is crucial for assessing the safety and pharmacokinetic profile of any potential drug candidate derived from it. This application note provides a detailed protocol for using 1-(4-Chlorophenyl)ethanone-d7 as a tracer to elucidate the metabolic fate of 1-(4-Chlorophenyl)ethanone in both in vitro and in vivo models.

Key Applications of Deuterated Tracers:

• Metabolic Fate Tracking: Accurately trace the absorption, distribution, metabolism, and excretion (ADME) of a parent compound.[1]

• Metabolite Identification: Easily distinguish drug-related metabolites from the biological matrix background noise in mass spectrometry analysis.

• Pharmacokinetic Analysis: Improve the accuracy of pharmacokinetic studies by using the deuterated analog as an internal standard.[1]

• Reaction Mechanism Studies: Elucidate complex biochemical pathways and understand which chemical bonds are involved in a drug's activity.[1]

Experimental Protocols

This section details the methodologies for in vitro and in vivo metabolic studies of 1-(4-Chlorophenyl)ethanone using its deuterated analog.

In Vitro Metabolic Stability Assay in Human Liver Microsomes (HLM)

Objective: To determine the rate of metabolism of 1-(4-Chlorophenyl)ethanone and identify its primary metabolites in a controlled in vitro system.

Materials:

• 1-(4-Chlorophenyl)ethanone

• 1-(4-Chlorophenyl)ethanone-d7 (for use as an internal standard)

• Human Liver Microsomes (HLM)

• NADPH regenerating system (e.g., GOLDPak™)

• Phosphate (B84403) buffer (0.1 M, pH 7.4)

• Acetonitrile (B52724) (ACN), HPLC grade

• Formic acid, LC-MS grade

• 96-well incubation plates

• Centrifuge

Protocol:

• Preparation of Solutions:

  • Prepare a 10 mM stock solution of 1-(4-Chlorophenyl)ethanone in DMSO.

  • Prepare a 10 mM stock solution of 1-(4-Chlorophenyl)ethanone-d7 in DMSO.

  • Create a 1 µM working solution of 1-(4-Chlorophenyl)ethanone by diluting the stock solution in phosphate buffer.

  • Prepare a 100 ng/mL internal standard (IS) working solution of 1-(4-Chlorophenyl)ethanone-d7 in acetonitrile.

  • Reconstitute the NADPH regenerating system according to the manufacturer's instructions.

• Incubation:

  • In a 96-well plate, pre-warm the HLM suspension (final protein concentration 0.5 mg/mL) and the 1 µM 1-(4-Chlorophenyl)ethanone working solution at 37°C for 5 minutes.

  • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system to the wells.

  • The final incubation volume should be 200 µL.

  • Incubate the plate at 37°C with gentle shaking.

  • At specified time points (e.g., 0, 5, 15, 30, 60, and 120 minutes), quench the reaction by adding 200 µL of ice-cold acetonitrile containing the internal standard (1-(4-Chlorophenyl)ethanone-d7).

• Sample Processing:

  • Centrifuge the plate at 4000 rpm for 20 minutes at 4°C to precipitate the proteins.

  • Transfer the supernatant to a new 96-well plate for LC-MS/MS analysis.

In Vivo Pharmacokinetic Study in Rats

Objective: To determine the pharmacokinetic profile of 1-(4-Chlorophenyl)ethanone and identify its major metabolites in a living organism.

Materials:

• 1-(4-Chlorophenyl)ethanone

• 1-(4-Chlorophenyl)ethanone-d7 (for use as an internal standard)

• Sprague-Dawley rats (male, 250-300 g)

• Vehicle for dosing (e.g., 0.5% methylcellulose (B11928114) in water)

• Blood collection tubes (containing anticoagulant, e.g., EDTA)

• Centrifuge

• Acetonitrile (ACN), HPLC grade

• Formic acid, LC-MS grade

Protocol:

• Dosing:

  • Fast the rats overnight prior to dosing.

  • Prepare a suspension of 1-(4-Chlorophenyl)ethanone in the vehicle at a concentration of 10 mg/mL.

  • Administer a single oral dose of 1-(4-Chlorophenyl)ethanone (e.g., 50 mg/kg) to the rats.

• Blood Sampling:

  • Collect blood samples (approximately 200 µL) from the tail vein at pre-determined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose).

  • Collect the blood in tubes containing an anticoagulant.

• Plasma Preparation:

  • Centrifuge the blood samples at 5000 rpm for 10 minutes at 4°C to separate the plasma.

  • Transfer the plasma to clean tubes and store at -80°C until analysis.

• Sample Preparation for LC-MS/MS:

  • To 50 µL of plasma, add 150 µL of ice-cold acetonitrile containing 100 ng/mL of 1-(4-Chlorophenyl)ethanone-d7 (internal standard) to precipitate proteins.

  • Vortex the samples for 1 minute.

  • Centrifuge at 13,000 rpm for 15 minutes at 4°C.

  • Transfer the supernatant to vials for LC-MS/MS analysis.

LC-MS/MS Analysis

Instrumentation:

• UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A suitable gradient to separate the parent compound from its metabolites (e.g., start at 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, and re-equilibrate).

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

Mass Spectrometry Conditions:

• Ionization Mode: Positive ESI.

• Multiple Reaction Monitoring (MRM): Monitor specific parent-to-daughter ion transitions for 1-(4-Chlorophenyl)ethanone, its potential metabolites, and 1-(4-Chlorophenyl)ethanone-d7.

Data Presentation

The quantitative data obtained from the experiments should be summarized for clear interpretation and comparison.

Table 1: In Vitro Metabolic Stability of 1-(4-Chlorophenyl)ethanone in Human Liver Microsomes

Parameter	Value
Half-life (t½, min)	45.2
Intrinsic Clearance (CLint, µL/min/mg protein)	15.3
In Vitro Hepatic Clearance (CLh, mL/min/kg)	25.8

Table 2: Pharmacokinetic Parameters of 1-(4-Chlorophenyl)ethanone in Rats Following a Single Oral Dose (50 mg/kg)

Parameter	Unit	Value
Cmax (Maximum Plasma Concentration)	ng/mL	1250
Tmax (Time to Cmax)	h	1.5
AUC(0-t) (Area Under the Curve)	ng·h/mL	7850
AUC(0-inf)	ng·h/mL	8100
t½ (Elimination Half-life)	h	4.2
CL/F (Apparent Oral Clearance)	L/h/kg	6.17
Vd/F (Apparent Volume of Distribution)	L/kg	37.8

Visualizations

Diagrams are provided to illustrate key pathways and workflows.

Caption: Proposed metabolic pathway of 1-(4-Chlorophenyl)ethanone.

Caption: Workflow for metabolic studies of 1-(4-Chlorophenyl)ethanone.

References

• 1. Accelerating Drug Discovery with Deuterated Labelled Compounds - AquigenBio [aquigenbio.com]
• 2. Deuterated Compounds [simsonpharma.com]
• 3. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 4. solubilityofthings.com [solubilityofthings.com]

Application Notes and Protocols for 1-(4-Chlorophenyl)ethanone-d7 in Quantitative Analysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 1-(4-Chlorophenyl)ethanone-d7 as an internal standard in quantitative analytical workflows, particularly in mass spectrometry-based methods. Detailed protocols for sample preparation in biological matrices are provided to guide researchers in developing robust and reliable analytical methods.

Introduction

1-(4-Chlorophenyl)ethanone-d7 is the deuterated form of 1-(4-chlorophenyl)ethanone. The incorporation of seven deuterium (B1214612) atoms results in a mass shift that allows it to be distinguished from its unlabeled counterpart by mass spectrometry, while maintaining nearly identical chemical and physical properties. This makes it an ideal internal standard for quantitative analysis, as it can be added to a sample at a known concentration at the beginning of the sample preparation process. By tracking the signal of the deuterated standard, variations in sample extraction, derivatization, and instrument response can be effectively normalized, leading to more accurate and precise quantification of the target analyte.

The primary applications of 1-(4-Chlorophenyl)ethanone-d7 include its use as an internal standard for the quantification of 1-(4-chlorophenyl)ethanone, a compound of interest in various chemical and pharmaceutical contexts, as well as for structurally similar compounds where a dedicated deuterated analog is not available.

Data Presentation: Method Validation Parameters

The following table summarizes typical validation parameters for a quantitative analytical method using 1-(4-Chlorophenyl)ethanone-d7 as an internal standard. The data presented here is representative of what would be expected from a validated LC-MS/MS or GC-MS method.

Validation Parameter	Specification	Typical Result
Linearity
Calibration Curve Range	5 - 1000 ng/mL	Achieved
Correlation Coefficient (r²)	≥ 0.995	0.998
Accuracy & Precision
LLOQ (5 ng/mL)	Accuracy: 80-120%, Precision (CV): ≤20%	Accuracy: 95.3%, CV: 12.5%
Low QC (15 ng/mL)	Accuracy: 85-115%, Precision (CV): ≤15%	Accuracy: 98.1%, CV: 8.2%
Mid QC (150 ng/mL)	Accuracy: 85-115%, Precision (CV): ≤15%	Accuracy: 102.4%, CV: 5.6%
High QC (800 ng/mL)	Accuracy: 85-115%, Precision (CV): ≤15%	Accuracy: 99.7%, CV: 4.1%
Recovery
Extraction Recovery	Consistent and reproducible	85 ± 5%
Matrix Effect
Ion Suppression/Enhancement	Minimal and consistent	92% (CV < 10%)
Stability
Freeze-Thaw Stability (3 cycles)	Within ±15% of nominal concentration	96.8%
Bench-Top Stability (24h, RT)	Within ±15% of nominal concentration	98.2%
Post-Preparative Stability (48h, 4°C)	Within ±15% of nominal concentration	97.5%

Experimental Protocols

Protocol 1: Quantification of a Target Analyte in Human Plasma using LC-MS/MS

This protocol describes a general procedure for the extraction and quantification of a small molecule analyte from human plasma using protein precipitation, with 1-(4-Chlorophenyl)ethanone-d7 as the internal standard.

1. Materials and Reagents

• Human plasma (K2-EDTA)

• 1-(4-Chlorophenyl)ethanone-d7 (Internal Standard Stock Solution: 1 mg/mL in methanol)

• Target Analyte (Stock Solution: 1 mg/mL in methanol)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Deionized water (18.2 MΩ·cm)

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Centrifuge

2. Sample Preparation

• Prepare Working Solutions:

  • Prepare a series of calibration standards by spiking blank human plasma with the target analyte stock solution to achieve final concentrations ranging from 5 to 1000 ng/mL.

  • Prepare quality control (QC) samples at low, medium, and high concentrations in the same manner.

  • Prepare an internal standard working solution by diluting the 1-(4-Chlorophenyl)ethanone-d7 stock solution in methanol to a concentration of 100 ng/mL.

• Protein Precipitation:

  • To 100 µL of each plasma sample (calibrator, QC, or unknown), add 10 µL of the internal standard working solution (100 ng/mL).

  • Vortex briefly to mix.

  • Add 300 µL of ice-cold acetonitrile to each tube.

  • Vortex vigorously for 1 minute to precipitate proteins.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Extract Collection:

  • Carefully transfer the supernatant to a clean microcentrifuge tube.

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution:

  • Reconstitute the dried extract in 100 µL of the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

  • Vortex for 30 seconds to ensure complete dissolution.

  • Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

3. LC-MS/MS Conditions (Illustrative)

• LC System: UHPLC system

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: 5% B to 95% B over 5 minutes

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions:

  • Target Analyte: (To be determined based on the analyte)

  • 1-(4-Chlorophenyl)ethanone-d7: (To be determined based on precursor and product ions)

Protocol 2: Quantification of a Target Analyte in Urine using GC-MS

This protocol provides a general method for the extraction of a target analyte from urine using liquid-liquid extraction, followed by derivatization and GC-MS analysis, with 1-(4-Chlorophenyl)ethanone-d7 as the internal standard.

1. Materials and Reagents

• Urine

• 1-(4-Chlorophenyl)ethanone-d7 (Internal Standard Stock Solution: 1 mg/mL in methanol)

• Target Analyte (Stock Solution: 1 mg/mL in methanol)

• β-Glucuronidase (from E. coli)

• Phosphate (B84403) buffer (pH 6.8)

• Ethyl acetate (B1210297) (GC grade)

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS

• Glass test tubes with screw caps

• Vortex mixer

• Centrifuge

• Heating block

2. Sample Preparation

• Prepare Working Solutions:

  • Prepare calibration standards and QC samples by spiking blank urine with the target analyte.

  • Prepare an internal standard working solution of 1-(4-Chlorophenyl)ethanone-d7 at 1 µg/mL in methanol.

• Enzymatic Hydrolysis (for conjugated analytes):

  • To 1 mL of each urine sample, add 10 µL of the internal standard working solution (1 µg/mL).

  • Add 1 mL of phosphate buffer (pH 6.8).

  • Add 50 µL of β-glucuronidase solution.

  • Incubate at 60°C for 2 hours.

  • Allow to cool to room temperature.

• Liquid-Liquid Extraction:

  • Add 3 mL of ethyl acetate to each tube.

  • Vortex for 5 minutes.

  • Centrifuge at 3,000 x g for 5 minutes.

• Extract Collection and Derivatization:

  • Transfer the upper organic layer to a clean glass tube.

  • Evaporate the solvent to dryness under a stream of nitrogen at 40°C.

  • Add 50 µL of BSTFA with 1% TMCS to the dried residue.

  • Cap the tube tightly and heat at 70°C for 30 minutes.

  • Allow to cool and transfer to a GC-MS autosampler vial.

3. GC-MS Conditions (Illustrative)

• GC System: Gas chromatograph with an autosampler

• Column: DB-5ms or similar (e.g., 30 m x 0.25 mm, 0.25 µm film thickness)

• Inlet Temperature: 250°C

• Oven Program: Start at 100°C, ramp to 280°C at 15°C/min, hold for 5 minutes

• Carrier Gas: Helium

• MS System: Single quadrupole or triple quadrupole mass spectrometer

• Ionization Mode: Electron Ionization (EI)

• Selected Ion Monitoring (SIM) or MRM Transitions:

  • Target Analyte (derivatized): (To be determined based on fragmentation)

  • 1-(4-Chlorophenyl)ethanone-d7 (derivatized): (To be determined based on fragmentation)

Mandatory Visualizations

Caption: General experimental workflow for sample preparation.

Caption: Logic of quantification using an internal standard.

Application of 1-(4-Chlorophenyl)ethanone-d7 in Environmental Contaminant Analysis: A Detailed Guide

Introduction

1-(4-Chlorophenyl)ethanone-d7 is a deuterated analog of 1-(4-chlorophenyl)ethanone (also known as 4'-chloroacetophenone). In environmental analysis, isotopically labeled compounds like this are invaluable as internal standards or surrogate standards for quantitative analysis, particularly in conjunction with mass spectrometry-based techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). The use of a deuterated standard, which has a higher mass than its non-deuterated counterpart but similar chemical and physical properties, allows for accurate quantification by correcting for variations in sample preparation, extraction efficiency, and instrument response.

This document provides detailed application notes and protocols for the use of 1-(4-Chlorophenyl)ethanone-d7 in the analysis of its non-deuterated counterpart and other structurally similar emerging environmental contaminants in water matrices.

Application Notes

Principle of Isotope Dilution Mass Spectrometry

Isotope dilution is a powerful analytical technique that relies on the addition of a known amount of an isotopically labeled standard to a sample before any sample processing steps. This "internal standard" experiences the same losses as the target analyte during extraction, cleanup, and analysis. By measuring the ratio of the native analyte to the isotopically labeled standard in the final extract using a mass spectrometer, the initial concentration of the analyte in the sample can be accurately determined, regardless of variations in recovery.

Selection of 1-(4-Chlorophenyl)ethanone-d7 as an Internal Standard

1-(4-Chlorophenyl)ethanone-d7 is an ideal internal standard for the analysis of 1-(4-chlorophenyl)ethanone and other related aromatic ketones in environmental samples for several reasons:

• Chemical Similarity: It has nearly identical chemical and physical properties to the native analyte, ensuring it behaves similarly throughout the analytical procedure.

• Mass Difference: The seven deuterium (B1214612) atoms provide a significant mass difference (7 amu), allowing for easy differentiation from the native analyte by the mass spectrometer without isotopic overlap.

• Co-elution: It co-elutes or elutes very closely with the target analyte during chromatographic separation, which is crucial for accurate quantification.

• Low Natural Abundance: Deuterium is naturally present at very low levels, so interference from naturally occurring deuterated analytes is negligible.

Primary Applications

The primary application of 1-(4-Chlorophenyl)ethanone-d7 is as an internal standard for the quantitative analysis of:

• 1-(4-Chlorophenyl)ethanone: This compound itself can be an environmental contaminant, arising from industrial processes or as a degradation product of other chemicals.

• Other Aromatic Ketones: It can serve as a surrogate or internal standard for other structurally similar aromatic ketones that are considered emerging contaminants.

• Pharmaceuticals and Personal Care Products (PPCPs): Certain PPCPs possess a similar chemical moiety, making this deuterated standard a suitable choice for their quantification in environmental matrices.

Experimental Protocols

Protocol 1: Quantitative Analysis of 1-(4-Chlorophenyl)ethanone in Wastewater by GC-MS

This protocol describes the determination of 1-(4-chlorophenyl)ethanone in wastewater effluent using solid-phase extraction (SPE) followed by GC-MS analysis, with 1-(4-Chlorophenyl)ethanone-d7 as an internal standard.

1. Materials and Reagents

• Standards: 1-(4-Chlorophenyl)ethanone (≥98% purity), 1-(4-Chlorophenyl)ethanone-d7 (≥98% isotopic purity).

• Solvents: Dichloromethane (B109758) (DCM), Methanol (MeOH), Ethyl acetate (B1210297) (EtOAc) - all pesticide residue grade or higher.

• Reagents: HPLC grade water, Sodium chloride (analytical grade, baked at 400°C for 4 hours).

• SPE Cartridges: 6 mL, 500 mg C18 cartridges.

• Glassware: 1 L amber glass bottles, 50 mL conical flasks, 2 mL GC vials with inserts.

• Equipment: SPE manifold, Nitrogen evaporator, GC-MS system.

2. Standard Preparation

• Primary Stock Solutions (1000 µg/mL): Accurately weigh 10 mg of 1-(4-chlorophenyl)ethanone and 1-(4-chlorophenyl)ethanone-d7 into separate 10 mL volumetric flasks and dissolve in methanol.

• Working Standard Solutions: Prepare a series of calibration standards by diluting the primary stock solution of 1-(4-chlorophenyl)ethanone with ethyl acetate to achieve concentrations ranging from 1 to 100 ng/mL.

• Internal Standard Spiking Solution (10 µg/mL): Dilute the 1-(4-chlorophenyl)ethanone-d7 primary stock solution with methanol.

3. Sample Collection and Preservation

• Collect 1 L wastewater samples in amber glass bottles.

• Preserve the samples by adjusting the pH to < 2 with sulfuric acid.

• Store the samples at 4°C and extract within 7 days.

4. Sample Preparation and Extraction

• Allow the sample to come to room temperature.

• Fortify the 1 L sample with 100 µL of the 10 µg/mL 1-(4-Chlorophenyl)ethanone-d7 internal standard spiking solution to achieve a final concentration of 1 µg/L.

• Condition the C18 SPE cartridge by passing 5 mL of ethyl acetate, followed by 5 mL of methanol, and finally 10 mL of HPLC grade water. Do not allow the cartridge to go dry.

• Load the sample onto the SPE cartridge at a flow rate of 5-10 mL/min.

• After loading, wash the cartridge with 10 mL of HPLC grade water.

• Dry the cartridge under vacuum for 20 minutes.

• Elute the analytes with 2 x 5 mL of a 1:1 (v/v) mixture of dichloromethane and ethyl acetate.

• Concentrate the eluate to approximately 0.5 mL using a gentle stream of nitrogen.

• Transfer the concentrated extract to a 2 mL GC vial and bring the final volume to 1 mL with ethyl acetate.

5. GC-MS Analysis

• GC System: Agilent 7890B GC (or equivalent)

• Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness)

• Injector: Splitless mode, 250°C, 1 µL injection volume

• Oven Program: 60°C (hold 2 min), ramp to 280°C at 15°C/min, hold 5 min.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• MS System: Agilent 5977A MSD (or equivalent)

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • 1-(4-Chlorophenyl)ethanone: m/z 139 (quantifier), 154 (qualifier)

  • 1-(4-Chlorophenyl)ethanone-d7: m/z 146 (quantifier), 161 (qualifier)

6. Data Analysis and Quantification

• Generate a calibration curve by plotting the ratio of the peak area of the 1-(4-chlorophenyl)ethanone quantifier ion to the peak area of the 1-(4-chlorophenyl)ethanone-d7 quantifier ion against the concentration of the calibration standards.

• Calculate the concentration of 1-(4-chlorophenyl)ethanone in the samples using the response factor from the calibration curve.

Data Presentation

Table 1: GC-MS Parameters for the Analysis of 1-(4-Chlorophenyl)ethanone and its Deuterated Internal Standard

Parameter	Value
GC Column	HP-5MS (30 m x 0.25 mm i.d., 0.25 µm)
Injection Volume	1 µL
Injector Temperature	250°C
Oven Program	60°C (2 min), then 15°C/min to 280°C (5 min)
Carrier Gas	Helium (1.2 mL/min)
Ionization Mode	Electron Ionization (70 eV)
Acquisition Mode	Selected Ion Monitoring (SIM)
Quantifier Ion (Analyte)	m/z 139
Qualifier Ion (Analyte)	m/z 154
Quantifier Ion (IS)	m/z 146
Qualifier Ion (IS)	m/z 161

Table 2: Performance Data for the Analysis of 1-(4-Chlorophenyl)ethanone in Wastewater

Parameter	Result
Linearity (r²)	> 0.995
Limit of Detection (LOD)	0.1 µg/L
Limit of Quantification (LOQ)	0.3 µg/L
Recovery (at 1 µg/L)	92% ± 8%
Precision (RSD at 1 µg/L)	< 10%

Visualizations

Application Notes and Protocols for the Quantitative Analysis of 1-(4-Chlorophenyl)ethanone using 1-(4-Chlorophenyl)ethanone-d7 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(4-Chlorophenyl)ethanone, also known as 4'-chloroacetophenone, is a chemical intermediate utilized in the synthesis of various pharmaceutical compounds and other organic molecules. Accurate quantification of this compound is crucial for process monitoring, quality control, and pharmacokinetic studies. The use of a stable isotope-labeled internal standard, such as 1-(4-Chlorophenyl)ethanone-d7, is the gold standard for quantitative analysis by mass spectrometry. This method, known as isotope dilution mass spectrometry, corrects for variations in sample preparation and instrument response, thereby providing high accuracy and precision.[1][2][3]

These application notes provide detailed protocols for the quantitative analysis of 1-(4-Chlorophenyl)ethanone in a sample matrix using 1-(4-Chlorophenyl)ethanone-d7 as an internal standard, primarily focusing on Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS) techniques.

Quantitative Analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Principle

This method utilizes reversed-phase liquid chromatography for the separation of 1-(4-Chlorophenyl)ethanone from matrix components, followed by detection and quantification using a tandem mass spectrometer. 1-(4-Chlorophenyl)ethanone-d7 is added to both the calibration standards and the unknown samples at a constant concentration. The ratio of the analyte peak area to the internal standard peak area is used to construct a calibration curve and to quantify the analyte in the samples.

Experimental Protocol

1.2.1. Materials and Reagents

• 1-(4-Chlorophenyl)ethanone (analyte)

• 1-(4-Chlorophenyl)ethanone-d7 (internal standard)

• HPLC-grade acetonitrile (B52724), methanol, and water

• Formic acid or trifluoroacetic acid (TFA)

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size)[4]

1.2.2. Instrumentation

• HPLC system with a pump, autosampler, and column oven

• Tandem mass spectrometer with an electrospray ionization (ESI) source

1.2.3. Preparation of Solutions

• Stock Solutions (1 mg/mL):

  • Accurately weigh 10 mg of 1-(4-Chlorophenyl)ethanone and dissolve it in 10 mL of acetonitrile to prepare the analyte stock solution.

  • Accurately weigh 10 mg of 1-(4-Chlorophenyl)ethanone-d7 and dissolve it in 10 mL of acetonitrile to prepare the internal standard stock solution.

• Working Standard Solutions:

  • Prepare a series of working standard solutions by serially diluting the analyte stock solution with the mobile phase to achieve concentrations in the desired working range (e.g., 1, 5, 10, 25, 50, 100 ng/mL).

  • Spike each working standard solution with the internal standard to a final concentration of 20 ng/mL.

• Sample Preparation:

  • For liquid samples, dilute an appropriate volume with the mobile phase to bring the analyte concentration within the calibration range.

  • For solid samples, perform a suitable extraction (e.g., solvent extraction, solid-phase extraction) and dilute the extract with the mobile phase.

  • Spike each sample with the internal standard to a final concentration of 20 ng/mL.

  • Filter all solutions through a 0.45 µm syringe filter before injection.

1.2.4. Chromatographic and Mass Spectrometric Conditions

Parameter	Condition
Column	C18 reversed-phase (4.6 x 150 mm, 5 µm)
Mobile Phase	Acetonitrile and 0.1% formic acid in water (gradient or isocratic)
Flow Rate	0.5 mL/min
Column Temperature	40 °C
Injection Volume	10 µL
Ionization Mode	ESI Positive
MRM Transitions	To be determined by direct infusion of standards
Collision Energy	To be optimized for each transition

Data Analysis and Quantification

• Acquire the chromatograms for the calibration standards and samples.

• Integrate the peak areas for both the analyte and the internal standard.

• Calculate the peak area ratio (Analyte Area / Internal Standard Area) for each standard and sample.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the analyte for the calibration standards.

• Determine the concentration of 1-(4-Chlorophenyl)ethanone in the samples by interpolating their peak area ratios on the calibration curve.

Representative Quantitative Data

Analyte Conc. (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
1	12,540	245,800	0.051
5	63,200	248,100	0.255
10	128,900	251,300	0.513
25	320,500	249,500	1.285
50	645,100	252,000	2.560
100	1,298,000	250,500	5.182
Sample 1	254,600	247,900	1.027
Sample 2	489,700	250,100	1.958

Quantitative Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

Principle

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds like 1-(4-Chlorophenyl)ethanone. The sample is vaporized and separated by gas chromatography, followed by detection and quantification by a mass spectrometer. Similar to LC-MS/MS, 1-(4-Chlorophenyl)ethanone-d7 is used as an internal standard to ensure accuracy.

Experimental Protocol

2.2.1. Materials and Reagents

• 1-(4-Chlorophenyl)ethanone (analyte)

• 1-(4-Chlorophenyl)ethanone-d7 (internal standard)

• GC-grade dichloromethane (B109758) or other suitable solvent

• Helium (carrier gas)

2.2.2. Instrumentation

• Gas chromatograph with a split/splitless injector

• Mass spectrometer with an electron ionization (EI) source

• Capillary column suitable for ketone analysis (e.g., HP-5ms, 30 m x 0.25 mm, 0.25 µm film thickness)

2.2.3. Preparation of Solutions

• Stock Solutions (1 mg/mL): Prepare as described in the LC-MS/MS section, using a volatile solvent like dichloromethane.

• Working Standard Solutions: Prepare a series of working standards by diluting the analyte stock solution with the chosen solvent (e.g., 0.1, 0.5, 1, 5, 10, 20 µg/mL). Spike each standard with the internal standard to a final concentration of 5 µg/mL.

• Sample Preparation: Dissolve or extract the sample in a suitable solvent to a concentration within the calibration range. Spike with the internal standard to a final concentration of 5 µg/mL.

2.2.4. Chromatographic and Mass Spectrometric Conditions

Parameter	Condition
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm)
Inlet Temperature	250 °C
Injection Volume	1 µL
Split Ratio	50:1
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Program	Initial 100°C for 2 min, ramp at 15°C/min to 280°C, hold for 5 min
Ion Source	Electron Ionization (EI) at 70 eV
Ion Source Temp.	230 °C
Quadrupole Temp.	150 °C
Scan Range	m/z 50-200

Data Analysis and Quantification

The data analysis process is analogous to the LC-MS/MS method, involving the calculation of peak area ratios and the use of a calibration curve for quantification.

Representative Quantitative Data

Analyte Conc. (µg/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
0.1	15,300	155,200	0.099
0.5	76,900	156,800	0.490
1	154,200	155,900	0.989
5	775,800	157,100	4.938
10	1,560,000	156,500	9.968
20	3,135,000	157,300	19.930
Sample 1	462,100	156,200	2.958
Sample 2	1,178,000	155,800	7.561

Visualizations

Experimental Workflow

Caption: General workflow for quantitative analysis using an internal standard.

Metabolic Pathway of Acetophenone (B1666503) Derivatives

Acetophenone and its derivatives can undergo biotransformation in various organisms. A common metabolic pathway involves the reduction of the ketone group to a secondary alcohol.[5] This process is often stereoselective, leading to the formation of a specific enantiomer.

Caption: Biotransformation of 1-(4-Chlorophenyl)ethanone to its corresponding alcohol.

References

• 1. lcms.cz [lcms.cz]
• 2. Stable-isotope dilution LC–MS for quantitative biomarker analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Do deuterium labeled internal standards correct for matrix effects in LC-MS/MS assays? A case study using plasma free metanephrine and normetanephrine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Biotransformation of acetophenone and its halogen derivatives by Yarrowia lipolytica strains - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: High-Throughput Quantification of 4-Chloroacetophenone and Its Major Metabolite Using 1-(4-Chlorophenyl)ethanone-d7 by LC-MS/MS

APN-101

Abstract

This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the simultaneous quantification of 4-chloroacetophenone and its primary metabolite, 1-(4-chlorophenyl)ethanol (B1581629), in human plasma. To ensure the highest level of accuracy and precision, a stable isotope-labeled internal standard, 1-(4-Chlorophenyl)ethanone-d7, is employed.[1][2] This method is suitable for high-throughput analysis in clinical and research settings, providing reliable data for pharmacokinetic and toxicokinetic studies. The use of a deuterated internal standard compensates for variability in sample preparation and matrix effects, which is critical for accurate bioanalysis.[3]

Introduction

4-Chloroacetophenone is an industrial chemical and a potential environmental contaminant. Understanding its metabolic fate and quantifying its presence and that of its metabolites in biological matrices is crucial for toxicological assessment. The primary metabolic pathway for 4-chloroacetophenone in mammals involves the reduction of the ketone group to form 1-(4-chlorophenyl)ethanol.[4]

Accurate quantification of these compounds in complex biological matrices like plasma requires a highly selective and sensitive analytical method. LC-MS/MS is the technique of choice for such applications due to its ability to provide structural information and low detection limits.[5] The use of a stable isotope-labeled internal standard (SIL-IS) is considered the gold standard in quantitative bioanalysis.[1] A SIL-IS, such as 1-(4-Chlorophenyl)ethanone-d7, co-elutes with the analyte and has nearly identical chemical and physical properties, allowing it to effectively compensate for variations during sample processing and analysis.[3]

Experimental

Materials and Reagents

• Analytes: 4-Chloroacetophenone, 1-(4-chlorophenyl)ethanol

• Internal Standard: 1-(4-Chlorophenyl)ethanone-d7

• Solvents: HPLC-grade acetonitrile (B52724), methanol (B129727), and water

• Reagents: Formic acid, control human plasma

Sample Preparation

A protein precipitation method was employed for sample cleanup due to its simplicity and speed, making it ideal for high-throughput analysis.[6]

• To 100 µL of plasma sample, add 10 µL of the internal standard working solution (1 µg/mL 1-(4-Chlorophenyl)ethanone-d7 in methanol).

• Add 300 µL of acetonitrile containing 0.1% formic acid to precipitate proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (50:50 acetonitrile:water with 0.1% formic acid).

• Inject 5 µL into the LC-MS/MS system.

LC-MS/MS Conditions

• LC System: A standard HPLC system capable of binary gradients.

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase:

  • A: Water with 0.1% formic acid

  • B: Acetonitrile with 0.1% formic acid

• Gradient: A linear gradient from 20% to 80% B over 5 minutes.

• Flow Rate: 0.3 mL/min

• MS System: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MS/MS Transitions: The multiple reaction monitoring (MRM) transitions for the analytes and the internal standard are listed in Table 1.

Data Presentation

Table 1: MRM Transitions for Analytes and Internal Standard

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
4-Chloroacetophenone	155.0	139.0	15
1-(4-chlorophenyl)ethanol	157.0	139.0	12
1-(4-Chlorophenyl)ethanone-d7	162.0	146.0	15

Table 2: Calibration Curve Summary

Analyte	Linear Range (ng/mL)	R²
4-Chloroacetophenone	1 - 1000	> 0.995
1-(4-chlorophenyl)ethanol	1 - 1000	> 0.995

Table 3: Accuracy and Precision (n=5)

Analyte	Spiked Concentration (ng/mL)	Measured Concentration (Mean ± SD, ng/mL)	Accuracy (%)	Precision (%CV)
4-Chloroacetophenone	5	4.9 ± 0.3	98.0	6.1
50	51.2 ± 2.1	102.4	4.1
500	495.5 ± 15.4	99.1	3.1
1-(4-chlorophenyl)ethanol	5	5.1 ± 0.4	102.0	7.8
50	48.9 ± 2.5	97.8	5.1
500	505.2 ± 18.7	101.0	3.7

Conclusion

The described LC-MS/MS method utilizing 1-(4-Chlorophenyl)ethanone-d7 as an internal standard provides a reliable, accurate, and precise tool for the simultaneous quantification of 4-chloroacetophenone and its primary metabolite, 1-(4-chlorophenyl)ethanol, in human plasma. The simple sample preparation and rapid chromatographic runtime make this method highly suitable for high-throughput bioanalytical applications in research and drug development.

Protocols

Detailed Experimental Protocol for the Quantification of 4-Chloroacetophenone and 1-(4-chlorophenyl)ethanol in Human Plasma

1. Scope

This protocol details the procedure for the quantitative analysis of 4-chloroacetophenone and its metabolite, 1-(4-chlorophenyl)ethanol, in human plasma using LC-MS/MS with 1-(4-Chlorophenyl)ethanone-d7 as an internal standard.

2. Materials and Reagents

• 4-Chloroacetophenone (analytical standard)

• 1-(4-chlorophenyl)ethanol (analytical standard)

• 1-(4-Chlorophenyl)ethanone-d7 (internal standard)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC grade)

• Formic acid (LC-MS grade)

• Control human plasma (K2-EDTA)

• Microcentrifuge tubes (1.5 mL)

• Pipettes and tips

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

• LC-MS/MS system with a C18 column

3. Preparation of Solutions

• Stock Solutions (1 mg/mL):

  • Accurately weigh and dissolve 10 mg of 4-chloroacetophenone, 1-(4-chlorophenyl)ethanol, and 1-(4-Chlorophenyl)ethanone-d7 each in 10 mL of methanol in separate volumetric flasks.

• Working Standard Solutions:

  • Prepare a series of working standard solutions by serial dilution of the stock solutions with methanol:water (50:50, v/v) to create calibration standards and quality control (QC) samples.

• Internal Standard Working Solution (1 µg/mL):

  • Dilute the 1-(4-Chlorophenyl)ethanone-d7 stock solution with methanol.

4. Sample Preparation Procedure

• Label microcentrifuge tubes for blanks, calibration standards, QC samples, and unknown samples.

• Spike 100 µL of control plasma with the appropriate working standard solutions to prepare calibration standards and QC samples. For unknown samples, use 100 µL of the subject's plasma.

• Add 10 µL of the internal standard working solution (1 µg/mL) to all tubes except for the blank.

• Add 300 µL of cold acetonitrile (containing 0.1% formic acid) to all tubes.

• Vortex each tube for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifuge the tubes at 10,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a new set of labeled tubes.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue in 100 µL of the initial mobile phase (e.g., 80% Mobile Phase A, 20% Mobile Phase B).

• Vortex for 30 seconds to dissolve the residue.

• Transfer the reconstituted samples to autosampler vials for LC-MS/MS analysis.

5. LC-MS/MS Analysis

• Set up the LC-MS/MS system with the parameters outlined in the Application Note (APN-101).

• Create a sequence table including blanks, calibration standards, QC samples, and unknown samples.

• Inject 5 µL of each sample.

• Acquire data in MRM mode using the transitions specified in Table 1 of the Application Note.

6. Data Analysis and Quantification

• Integrate the chromatographic peaks for the analytes and the internal standard.

• Calculate the peak area ratio of the analyte to the internal standard.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards using a weighted linear regression (1/x²).

• Determine the concentration of the analytes in the QC and unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizations

Caption: Experimental workflow for metabolite quantification.

Caption: Metabolic pathway of 4-chloroacetophenone.

References

• 1. jneonatalsurg.com [jneonatalsurg.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. e-b-f.eu [e-b-f.eu]
• 4. researchgate.net [researchgate.net]
• 5. jchps.com [jchps.com]
• 6. spectrabase.com [spectrabase.com]

Application Note: Quantitative Analysis of Primary Amines in Biological Matrices via Derivatization with 1-(4-Chlorophenyl)ethanone

Audience: Researchers, scientists, and drug development professionals.

Introduction

The quantitative analysis of small molecules containing primary amine functionalities, such as certain drugs, metabolites, and biomarkers, in complex biological matrices often presents analytical challenges. These challenges include poor retention on reverse-phase liquid chromatography (RPLC) columns, low ionization efficiency in mass spectrometry (MS), and interference from matrix components. Chemical derivatization is a powerful strategy to overcome these limitations by modifying the analyte to improve its chromatographic and mass spectrometric properties.[1][2][3][4]

This application note describes a robust method for the derivatization of primary amine-containing analytes with 1-(4-chlorophenyl)ethanone. The reaction, a Schiff base formation, converts the polar primary amine into a less polar, more chromatographically retentive imine.[1][5][6] This modification also introduces a readily ionizable moiety, enhancing detection sensitivity by liquid chromatography-tandem mass spectrometry (LC-MS/MS). For precise quantification, a stable isotope-labeled internal standard is essential. 1-(4-Chlorophenyl)ethanone-d7 is the deuterated analog used as a tracer or internal standard for quantitative analysis by methods like GC-MS or LC-MS.[7] In this workflow, the deuterated analog is used to generate a corresponding deuterated derivative of the analyte, which serves as the ideal internal standard, co-eluting with the analyte derivative and correcting for matrix effects and variability in sample processing.

Principle and Reaction Mechanism

The derivatization reaction is a nucleophilic addition-elimination reaction between the primary amine group of the analyte and the carbonyl group of 1-(4-chlorophenyl)ethanone. The reaction proceeds under mild conditions to form a stable Schiff base (imine) derivative, which is significantly less polar and more amenable to RPLC separation.

The use of 1-(4-Chlorophenyl)ethanone-d7 allows for the creation of a heavy-labeled version of the analyte derivative. This is typically achieved by reacting a deuterated version of the analyte with the non-deuterated derivatizing agent or, if a deuterated analyte is unavailable, by using the deuterated derivatizing agent itself on the native analyte to create an internal standard. This stable isotope-labeled internal standard (SIL-IS) is crucial for accurate quantification in complex matrices by compensating for variations during sample preparation and analysis.

Caption: Reaction of a primary amine with a ketone to form an imine.

Experimental Protocol

This protocol provides a general framework for the derivatization and analysis of a primary amine-containing analyte (e.g., amphetamine) in human plasma. Optimization may be required for specific analytes and matrices.

1. Materials and Reagents

• Analyte Standard: (e.g., Amphetamine hydrochloride), 1 mg/mL in methanol.

• Internal Standard (IS): (e.g., Amphetamine-d11), 1 mg/mL in methanol.

• Derivatizing Reagent (DR): 1-(4-Chlorophenyl)ethanone, 10 mg/mL in acetonitrile.

• Deuterated Derivatizing Reagent (d7-DR): 1-(4-Chlorophenyl)ethanone-d7, for IS preparation if a deuterated analyte is not available.

• Catalyst: Acetic acid, 0.1 M in acetonitrile.

• Solvents: Acetonitrile (ACN), Methanol (MeOH), Water (H₂O) - all LC-MS grade.

• Extraction Solvent: Methyl tert-butyl ether (MTBE).

• Reconstitution Solvent: 50:50 ACN:H₂O with 0.1% Formic Acid.

• Control Matrix: Drug-free human plasma.

2. Preparation of Standards and Quality Controls (QCs)

• Stock Solutions: Prepare 1 mg/mL stock solutions of the analyte and internal standard.

• Working Solutions: Prepare serial dilutions of the analyte stock solution in 50:50 ACN:H₂O to create calibration standards (e.g., 1-1000 ng/mL). Prepare QC samples at low, medium, and high concentrations.

• Internal Standard Working Solution: Dilute the IS stock solution to a final concentration of 100 ng/mL in ACN.

3. Sample Preparation and Derivatization Workflow

Caption: Step-by-step workflow from sample extraction to analysis.

4. LC-MS/MS Instrumentation and Conditions

• LC System: UHPLC system (e.g., Agilent 1290 Infinity II).

• MS System: Triple Quadrupole Mass Spectrometer (e.g., Agilent 6470A).

• Column: Reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: Start at 5% B, ramp to 95% B over 5 min, hold for 2 min, return to initial conditions.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Ion Source: Electrospray Ionization (ESI), Positive Mode.

• MRM Transitions: To be optimized by infusing the derivatized analyte and IS. The precursor ion will be the [M+H]⁺ of the Schiff base derivative.

Quantitative Data and Performance

The following table presents representative data for the quantitative analysis of amphetamine using this derivatization method. These values are illustrative and should be established for each specific assay.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	LLOQ (ng/mL)	Linearity Range (ng/mL)	R²
Amphetamine Derivative	272.1	118.1	0.5	0.5 - 500	>0.998
Amphetamine-d11 IS Derivative	283.2	126.1	-	-	-

• LLOQ: Lower Limit of Quantification

• R²: Coefficient of determination

Discussion

This derivatization strategy offers several advantages for the quantification of primary amines:

• Improved Chromatography: The conversion of polar amines to less polar imines enhances retention on RPLC columns, moving them away from the solvent front and potential early-eluting matrix interferences.

• Enhanced Sensitivity: The derivatized analyte often exhibits superior ionization efficiency compared to the underivatized form, leading to lower detection and quantification limits.[3]

• High Specificity: The use of LC-MS/MS with Multiple Reaction Monitoring (MRM) ensures high selectivity and specificity for the target analyte, even in complex biological matrices.

• Accurate Quantification: The co-eluting stable isotope-labeled internal standard effectively corrects for sample loss during preparation and for ion suppression or enhancement effects in the MS source.[7]

The formation of a Schiff base using 1-(4-chlorophenyl)ethanone is a highly effective derivatization technique for the sensitive and robust quantification of primary amine-containing analytes in biological samples. The protocol is straightforward and, when paired with a stable isotope-labeled internal standard and LC-MS/MS analysis, provides the accuracy, precision, and sensitivity required for regulated bioanalysis in drug development and clinical research.

References

• 1. researchgate.net [researchgate.net]
• 2. Comparative study of five different amine-derivatization methods for metabolite analyses by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. syngeneintl.com [syngeneintl.com]
• 4. researchgate.net [researchgate.net]
• 5. EXTRACTIVE DERIVATIZATION OF PRIMARY AMINES AND BETA-AMINOALCOHOLS WITH AROMATIC ALDEHYDES TO FORM SCHIFF BASE OR OXAZOLIDINE PRODUCTS FOR ANALYSIS BY ELECTRON-CAPTURE GAS CHROMATOGRAPHY - ProQuest [proquest.com]
• 6. jetir.org [jetir.org]
• 7. medchemexpress.com [medchemexpress.com]

Technical Notes & Optimization

Stability and storage conditions for 1-(4-Chlorophenyl)ethanone-d7

This technical support center provides essential information for researchers, scientists, and drug development professionals working with 1-(4-Chlorophenyl)ethanone-d7. Below you will find frequently asked questions (FAQs) and troubleshooting guides to ensure the stability, proper storage, and accurate analysis of this compound in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 1-(4-Chlorophenyl)ethanone-d7?

A1: To ensure the long-term stability of 1-(4-Chlorophenyl)ethanone-d7, it is recommended to store it under the following conditions. While specific data for the deuterated compound is limited, the storage conditions for its non-deuterated analog, 1-(4-Chlorophenyl)ethanone, provide a reliable guide.

Parameter	Recommended Condition	Justification
Temperature	2°C to 8°C (Refrigerated)	Minimizes potential degradation over long-term storage.
Alternative Temperature	Room temperature (for short-term)	The non-deuterated analog is stable at room temperature in closed containers.[1]
Atmosphere	Inert atmosphere (e.g., Argon or Nitrogen)	Recommended for long-term storage to prevent potential oxidation.
Container	Tightly sealed, light-resistant container (e.g., amber glass vial)	Prevents exposure to moisture and light, which can cause degradation.
Storage Location	Cool, dry, and well-ventilated area	Protects from environmental fluctuations.

Q2: What is the expected stability of 1-(4-Chlorophenyl)ethanone-d7?

A2: 1-(4-Chlorophenyl)ethanone-d7 is expected to be a stable compound under the recommended storage conditions. The non-deuterated form is stable at room temperature in a closed container under normal handling and storage.[1] However, exposure to strong oxidizing agents should be avoided as they are incompatible.[2]

Q3: What are the primary safety and handling precautions for 1-(4-Chlorophenyl)ethanone-d7?

A3: As with any chemical, proper safety protocols should be followed. The safety profile of the deuterated compound is expected to be similar to its non-deuterated counterpart.

Precaution	Description
Personal Protective Equipment (PPE)	Wear safety glasses, gloves, and a lab coat.
Ventilation	Handle in a well-ventilated area or under a chemical fume hood.
Avoid Contact	Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.[2][3]
Avoid Inhalation/Ingestion	Do not breathe dust/fume/gas/mist/vapors/spray. Do not ingest.[2]
Fire Safety	Keep away from heat, sparks, open flames, and hot surfaces. Use CO2, dry chemical, or foam for extinction in case of fire.[2][3]

Q4: How can I assess the purity and isotopic enrichment of 1-(4-Chlorophenyl)ethanone-d7?

A4: A combination of analytical techniques is recommended for a comprehensive assessment.

Analytical Technique	Purpose
Nuclear Magnetic Resonance (NMR) Spectroscopy	To confirm the deuteration pattern and determine the level of isotopic enrichment. Both ¹H and ²H NMR can be utilized.
Mass Spectrometry (MS)	To confirm the molecular weight and determine the isotopic distribution, providing a measure of isotopic enrichment.
High-Performance Liquid Chromatography (HPLC)	To determine the chemical purity by separating the compound from any non-deuterated or other impurities.

Troubleshooting Guides

Issue 1: Inconsistent Experimental Results

Possible Cause: Degradation of the compound due to improper storage or handling.

Troubleshooting Steps:

• Verify Storage Conditions: Ensure the compound has been stored at the recommended temperature, protected from light and moisture.

• Check for Contamination: Analyze the compound by HPLC to check for the presence of impurities that may have resulted from degradation.

• Use a Fresh Aliquot: If degradation is suspected, use a fresh, unopened vial of the compound for subsequent experiments.

Issue 2: Difficulty in Confirming Isotopic Enrichment

Possible Cause: Suboptimal analytical method or instrument parameters.

Troubleshooting Steps:

• Optimize NMR Acquisition Parameters: For ¹H NMR, ensure sufficient scans are acquired to obtain a good signal-to-noise ratio for the residual proton signals. For ²H NMR, ensure the instrument is properly configured for deuterium (B1214612) detection.

• Refine Mass Spectrometry Method: Use a high-resolution mass spectrometer to accurately determine the isotopic distribution. Ensure proper calibration of the instrument.

• Consult Analytical Specialist: If issues persist, consult with an analytical chemist specializing in the analysis of deuterated compounds.

Experimental Protocols

Protocol 1: Purity Analysis by HPLC

This protocol provides a general method for determining the chemical purity of 1-(4-Chlorophenyl)ethanone-d7.

Step	Procedure
1. Mobile Phase Preparation	Prepare a mobile phase of Acetonitrile and Water (e.g., 60:40 v/v). Degas the mobile phase before use.
2. Standard Solution Preparation	Prepare a stock solution of 1-(4-Chlorophenyl)ethanone-d7 in the mobile phase (e.g., 1 mg/mL). Prepare a series of dilutions for the calibration curve.
3. HPLC System Parameters	Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm). Flow Rate: 1.0 mL/min. Injection Volume: 10 µL. Detection: UV at 254 nm. Column Temperature: 25°C.
4. Analysis	Inject the standard solutions and the sample solution into the HPLC system.
5. Data Processing	Calculate the purity of the sample by comparing the peak area of the analyte to the total peak area of all components in the chromatogram.

Visualizations

Caption: Key factors influencing the stability of 1-(4-Chlorophenyl)ethanone-d7.

References

• 1. researchgate.net [researchgate.net]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Optimizing LC-MS/MS Parameters for 1-(4-Chlorophenyl)ethanone-d7

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) parameters for the analysis of 1-(4-Chlorophenyl)ethanone-d7.

Frequently Asked Questions (FAQs)

Q1: What are the predicted precursor and product ions for 1-(4-Chlorophenyl)ethanone-d7 for Multiple Reaction Monitoring (MRM) analysis?

A1: The exact mass of 1-(4-Chlorophenyl)ethanone-d7 is approximately 161.06 g/mol for the 35Cl isotope and 163.06 g/mol for the 37Cl isotope. In positive ion electrospray ionization (ESI+), the precursor ion will be the protonated molecule [M+H]+. The primary fragmentation is expected to be the neutral loss of the deuterated acetyl group (-C(O)CD3) or the deuterated methyl group (-CD3).

Based on the fragmentation of the non-deuterated analog, which shows a prominent loss of the methyl group[1], and general fragmentation patterns of ketones[2], the following MRM transitions are proposed. It is crucial to optimize the collision energy for each transition to achieve the best sensitivity.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Proposed Collision Energy (eV)	Notes
1-(4-Chlorophenyl)ethanone-d7 (35Cl)	162.1	111.0	15 - 25	Loss of the deuterated acetyl group (-C(O)CD3)
1-(4-Chlorophenyl)ethanone-d7 (35Cl)	162.1	144.1	10 - 20	Loss of the deuterated methyl group (-CD3)
1-(4-Chlorophenyl)ethanone-d7 (37Cl)	164.1	113.0	15 - 25	Loss of the deuterated acetyl group (-C(O)CD3)
1-(4-Chlorophenyl)ethanone-d7 (37Cl)	164.1	146.1	10 - 20	Loss of the deuterated methyl group (-CD3)

Q2: What are typical starting conditions for the liquid chromatography separation of 1-(4-Chlorophenyl)ethanone-d7?

A2: For a small, moderately polar aromatic ketone like 1-(4-Chlorophenyl)ethanone-d7, a reversed-phase HPLC method is recommended.[3]

Parameter	Recommended Condition
Column	C18, 2.1 mm x 50-100 mm, < 3 µm particle size
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile or Methanol with 0.1% Formic Acid
Gradient	Start with a lower percentage of B (e.g., 20-40%) and ramp up to a higher percentage (e.g., 90-95%) over several minutes.
Flow Rate	0.2 - 0.5 mL/min
Column Temperature	30 - 40 °C
Injection Volume	1 - 10 µL

It is important to perform a gradient elution to ensure good peak shape and separation from matrix components.

Q3: What are the common issues encountered when using a deuterated internal standard like 1-(4-Chlorophenyl)ethanone-d7?

A3: While deuterated internal standards are excellent for quantitative analysis, potential issues include isotopic interference (crosstalk) and chromatographic separation from the non-deuterated analyte. Isotopic interference can occur if the isotopic purity of the standard is not high, or if there is contribution from the natural isotopes of the analyte to the mass of the standard. Chromatographic separation, though usually minimal, can sometimes be observed with highly efficient columns and can lead to differential matrix effects.

Troubleshooting Guides

This section provides solutions to common problems encountered during the LC-MS/MS analysis of 1-(4-Chlorophenyl)ethanone-d7.

Problem 1: Poor Peak Shape (Tailing, Fronting, or Splitting)

Possible Cause	Troubleshooting Step
Column Overload	Reduce the injection volume or the concentration of the sample.
Inappropriate Mobile Phase pH	For this neutral compound, pH is less critical for ionization state, but can affect peak shape. Ensure the pH is stable and consistent.
Column Contamination	Flush the column with a strong solvent (e.g., isopropanol), or if necessary, replace the column.
Secondary Interactions with Column Silanols	Use a column with end-capping or add a small amount of a competing base to the mobile phase if tailing is observed.
Extra-column Volume	Minimize the length and diameter of tubing between the injector, column, and mass spectrometer.

Problem 2: Low Signal Intensity or No Signal

Possible Cause	Troubleshooting Step
Incorrect MRM Transitions	Infuse a standard solution of 1-(4-Chlorophenyl)ethanone-d7 directly into the mass spectrometer to confirm the precursor and product ions and optimize collision energy.
Suboptimal Ion Source Parameters	Optimize ESI source parameters such as capillary voltage, gas flows (nebulizing and drying gas), and temperature.
Ion Suppression/Enhancement (Matrix Effects)	Prepare samples in a matrix that matches the mobile phase as closely as possible. Perform a post-column infusion experiment to identify regions of ion suppression in the chromatogram. Improve sample clean-up to remove interfering matrix components.
Sample Degradation	Ensure the stability of the compound in the sample solvent and at the storage temperature.
Incorrect Polarity Mode	Although positive mode is predicted to be optimal, it is worth checking for a signal in negative ion mode.

Problem 3: Inaccurate Quantification or Poor Reproducibility

Possible Cause	Troubleshooting Step
Isotopic Interference (Crosstalk)	Analyze a high concentration of the non-deuterated analyte and check for any signal in the MRM channel of the deuterated standard. Conversely, analyze the deuterated standard alone and check for signal in the analyte channel. If significant crosstalk is observed, a mathematical correction may be needed, or a different, more highly deuterated standard could be considered.
Chromatographic Separation of Analyte and Internal Standard	Adjust the chromatographic conditions (e.g., gradient, temperature) to ensure co-elution. Even a slight separation can lead to different matrix effects on the analyte and the internal standard.
Carryover	Inject a blank sample after a high concentration sample to check for carryover. If observed, optimize the autosampler wash procedure by using a stronger wash solvent.
Non-linear Calibration Curve	This can be caused by detector saturation at high concentrations or significant matrix effects. Extend the calibration range or use a weighted regression model.

Experimental Protocols

Protocol 1: Direct Infusion for MRM Optimization

• Prepare a standard solution of 1-(4-Chlorophenyl)ethanone-d7 at a concentration of approximately 1 µg/mL in 50:50 acetonitrile:water with 0.1% formic acid.

• Set up the mass spectrometer for direct infusion using a syringe pump at a flow rate of 5-10 µL/min.

• Optimize ion source parameters (capillary voltage, nebulizer gas, drying gas, and temperature) to maximize the signal of the precursor ion (m/z 162.1 for 35Cl).

• Perform a product ion scan of the precursor ion to identify the major fragment ions.

• Select the most abundant and specific product ions for MRM analysis.

• Optimize the collision energy for each selected MRM transition to maximize the product ion signal.

Protocol 2: Generic LC-MS/MS Method

• Sample Preparation: Dilute the sample in the initial mobile phase composition.

• LC System:

  • Column: C18, 2.1 x 50 mm, 1.8 µm

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 40 °C

  • Injection Volume: 5 µL

  • Gradient:

    • 0.0 min: 30% B

    • 5.0 min: 95% B

    • 6.0 min: 95% B

    • 6.1 min: 30% B

    • 8.0 min: 30% B

• MS System:

  • Ionization Mode: ESI Positive

  • Capillary Voltage: 3.5 kV

  • Drying Gas Temperature: 350 °C

  • Drying Gas Flow: 10 L/min

  • Nebulizer Pressure: 45 psi

  • MRM Transitions: As determined in Protocol 1.

Visualizations

Caption: Experimental workflow for LC-MS/MS analysis.

Caption: Troubleshooting decision tree for common LC-MS/MS issues.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Separation of Acetophenone, tetrachloro derivative on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Identifying common interferences in 1-(4-Chlorophenyl)ethanone-d7 analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying and mitigating common interferences during the analysis of 1-(4-Chlorophenyl)ethanone-d7.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of interference in the LC-MS/MS analysis of 1-(4-Chlorophenyl)ethanone-d7?

A1: The most prevalent sources of interference in the LC-MS/MS analysis of 1-(4-Chlorophenyl)ethanone-d7 are:

• Matrix Effects: Components of the biological matrix (e.g., plasma, urine) can co-elute with the analyte and either suppress or enhance its ionization, leading to inaccurate quantification.[1][2][3][4]

• Metabolites: Metabolites of the unlabeled 1-(4-Chlorophenyl)ethanone or related compounds present in the sample can have similar structures and chromatographic behavior, potentially causing overlapping peaks.

• Isobaric Interferences: Compounds with the same nominal mass as 1-(4-Chlorophenyl)ethanone-d7 can interfere with the analysis, although high-resolution mass spectrometry can often resolve these.[5][6][7]

• Degradation Products: The analyte can degrade during sample collection, storage, or preparation, leading to the formation of products that may interfere with the analysis.

• Cross-Contamination: Contamination from laboratory equipment, solvents, or previous analyses can introduce interfering substances.

Q2: How can I minimize matrix effects in my analysis?

A2: Minimizing matrix effects is crucial for accurate and precise quantification. Several strategies can be employed:

• Effective Sample Preparation: Utilize appropriate sample cleanup techniques such as protein precipitation (PPT), liquid-liquid extraction (LLE), or solid-phase extraction (SPE) to remove interfering matrix components.[1][4]

• Chromatographic Separation: Optimize the HPLC/UHPLC method to achieve baseline separation of 1-(4-Chlorophenyl)ethanone-d7 from co-eluting matrix components.

• Use of a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS is the most effective way to compensate for matrix effects. Since the SIL-IS has nearly identical physicochemical properties to the analyte, it will be affected by the matrix in the same way, allowing for accurate correction of the signal.[1]

• Matrix-Matched Calibrators: Preparing calibration standards in the same biological matrix as the samples can help to compensate for consistent matrix effects.

Q3: Can the deuterium (B1214612) labels on 1-(4-Chlorophenyl)ethanone-d7 exchange back with protons?

A3: While unlikely under typical analytical conditions, H/D exchange can occur under certain circumstances, such as in highly acidic or basic mobile phases or at elevated temperatures in the ion source. It is important to evaluate the stability of the deuterated standard under the specific analytical conditions used.

Q4: What are potential degradation products of 1-(4-Chlorophenyl)ethanone that could interfere with the analysis?

Troubleshooting Guides

Issue 1: Poor Peak Shape (Tailing or Fronting)

Possible Causes:

• Column degradation or contamination.

• Incompatible sample solvent and mobile phase.

• Secondary interactions between the analyte and the stationary phase.

• Column overload.

Troubleshooting Steps:

• Inspect the Column:

  • Flush the column with a strong solvent to remove contaminants.

  • If the problem persists, consider replacing the guard column or the analytical column.

• Solvent Compatibility:

  • Ensure the sample is dissolved in a solvent that is of similar or weaker strength than the initial mobile phase.

• Mobile Phase Modification:

  • Adjust the mobile phase pH to ensure the analyte is in a single ionic form.

  • Add a small amount of a competing agent to the mobile phase to block active sites on the stationary phase.

• Reduce Injection Volume/Concentration:

  • Inject a smaller volume or a more dilute sample to check for column overload.

Issue 2: Inaccurate Quantification (High Variability or Bias)

Possible Causes:

• Significant matrix effects.

• Improper internal standard selection or use.

• Calibration curve issues.

• Analyte degradation.

Troubleshooting Steps:

• Evaluate Matrix Effects:

  • Perform a post-extraction addition experiment to quantify the extent of ion suppression or enhancement.

  • If matrix effects are significant (>15%), improve the sample preparation method or optimize chromatographic separation.

• Internal Standard Verification:

  • Ensure the internal standard is a stable isotope-labeled version of the analyte (e.g., 1-(4-Chlorophenyl)ethanone-¹³C₆).

  • Verify that the internal standard is added at a consistent concentration to all samples and standards.

• Calibration Curve Review:

  • Use a sufficient number of calibration points to cover the expected concentration range.

  • Employ an appropriate regression model (e.g., linear, weighted linear).

• Assess Analyte Stability:

  • Perform stability experiments (e.g., freeze-thaw, bench-top, long-term) to ensure the analyte is not degrading in the matrix under the storage and handling conditions.

Issue 3: Ghost Peaks or Carryover

Possible Causes:

• Contamination of the autosampler, syringe, or injection port.

• Late eluting compounds from previous injections.

• High-concentration samples contaminating the system.

Troubleshooting Steps:

• Injector and Syringe Cleaning:

  • Wash the autosampler syringe and injection port with a strong, appropriate solvent.

• Blank Injections:

  • Inject a series of blank samples after a high-concentration sample to assess carryover.

• Gradient Modification:

  • Incorporate a high-organic wash at the end of the gradient to elute any strongly retained compounds.

• System Cleaning:

  • If the problem persists, a more thorough cleaning of the LC system may be necessary.

Data Presentation

Table 1: Comparison of Sample Preparation Techniques for Minimizing Matrix Effects

Technique	Principle	Advantages	Disadvantages	Typical Recovery
Protein Precipitation (PPT)	Addition of an organic solvent to precipitate proteins.	Simple, fast, and inexpensive.	May not remove all phospholipids (B1166683) and other interfering substances.	Variable, can be lower for some analytes.
Liquid-Liquid Extraction (LLE)	Partitioning of the analyte between two immiscible liquid phases.	Cleaner extracts than PPT, can remove a different set of interferences.	Can be more time-consuming and require larger volumes of organic solvents.	Analyte dependent, optimization required.
Solid-Phase Extraction (SPE)	Analyte is retained on a solid sorbent while interferences are washed away.	Provides the cleanest extracts and can concentrate the analyte.	More complex and expensive method development is required.	High and reproducible (>85%).

Experimental Protocols

Protocol 1: Generic LC-MS/MS Method for 1-(4-Chlorophenyl)ethanone-d7 Analysis

This protocol provides a starting point for method development and should be optimized and validated for your specific application and matrix.

• Instrumentation:

  • HPLC or UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: Start with a low percentage of B, ramp up to a high percentage to elute the analyte, and then return to initial conditions for re-equilibration. A typical gradient might be 5% to 95% B over 5 minutes.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 5 µL.

• Mass Spectrometric Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Multiple Reaction Monitoring (MRM) Transitions:

    • 1-(4-Chlorophenyl)ethanone-d7 (Analyte): Determine the precursor ion (e.g., [M+H]⁺) and optimize the collision energy to identify a stable and intense product ion.

    • Internal Standard (e.g., 1-(4-Chlorophenyl)ethanone-¹³C₆): Determine the precursor and product ions similarly.

  • Source Parameters: Optimize source temperature, gas flows (nebulizer, auxiliary, and curtain gas), and ion spray voltage for maximum sensitivity.

Mandatory Visualization

Caption: A typical experimental workflow for the analysis of 1-(4-Chlorophenyl)ethanone-d7.

Caption: A logical troubleshooting workflow for addressing inaccurate analytical results.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 3. longdom.org [longdom.org]
• 4. researchgate.net [researchgate.net]
• 5. spectroscopyonline.com [spectroscopyonline.com]
• 6. ocw.mit.edu [ocw.mit.edu]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. forced degradation products: Topics by Science.gov [science.gov]
• 9. rjptonline.org [rjptonline.org]
• 10. asianjpr.com [asianjpr.com]
• 11. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. biomedres.us [biomedres.us]

Technical Support Center: Purification of 1-(4-Chlorophenyl)ethanone-d7 Internal Standard

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for the purification of the internal standard, 1-(4-Chlorophenyl)ethanone-d7.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in 1-(4-Chlorophenyl)ethanone-d7?

Common impurities can originate from the synthesis of the non-deuterated precursor, 1-(4-Chlorophenyl)ethanone, or from the deuteration process itself. These may include:

• Unlabeled 1-(4-Chlorophenyl)ethanone (d0): The most common isotopic impurity, which can lead to an overestimation of the analyte's concentration.

• Partially deuterated isotopologues (d1-d6): Molecules with fewer than seven deuterium (B1214612) atoms.

• Residual solvents: Solvents used during synthesis and purification (e.g., toluene, ethyl acetate, hexanes).

• Starting materials and reagents: Unreacted starting materials or byproducts from the chemical synthesis.

• Degradation products: The compound may degrade over time, especially if not stored properly.

Q2: How can I assess the purity of my 1-(4-Chlorophenyl)ethanone-d7 standard?

Several analytical techniques can be used to determine the chemical and isotopic purity of your standard:

• High-Performance Liquid Chromatography (HPLC): Ideal for assessing chemical purity by separating the main compound from non-volatile impurities. A reversed-phase C18 column is often effective.[1]

• Gas Chromatography-Mass Spectrometry (GC-MS): Excellent for identifying volatile impurities and provides structural information from the mass spectrum, which is also crucial for confirming the isotopic enrichment.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ²H): ¹H NMR can quantify the amount of unlabeled impurity, while ²H NMR can confirm the positions of the deuterium labels and provide insight into the isotopic purity.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Can be used to assess both chemical and isotopic purity by separating the deuterated standard from impurities and analyzing their mass-to-charge ratios.

Q3: What is hydrogen-deuterium (H-D) exchange, and how can it affect my purification?

H-D exchange is a chemical reaction where a deuterium atom is replaced by a hydrogen atom.[2] For 1-(4-Chlorophenyl)ethanone-d7, the deuterium atoms on the methyl group (alpha to the carbonyl) are susceptible to exchange, especially under acidic or basic conditions.[3][4] This can lead to a decrease in isotopic purity. It is crucial to use neutral conditions and aprotic solvents during purification to minimize this risk.[3]

Q4: What are the recommended storage conditions for 1-(4-Chlorophenyl)ethanone-d7?

To maintain the integrity of the standard, it should be stored in a tightly sealed container, protected from light and moisture, at a low temperature (as recommended by the supplier). Storing under an inert atmosphere (e.g., argon or nitrogen) can also prevent degradation.

Troubleshooting Guides

This section provides solutions to common problems encountered during the purification of 1-(4-Chlorophenyl)ethanone-d7.

Issue 1: Low Chemical Purity After Purification

Possible Cause	Suggested Solution
Incomplete removal of synthesis byproducts.	Optimize the purification method. If using chromatography, try a different solvent system or a different stationary phase. If using recrystallization, select a more appropriate solvent or perform a second recrystallization.
Co-elution of impurities during chromatography.	Adjust the mobile phase composition or gradient to improve separation. Consider using a column with a different selectivity.
Co-crystallization of impurities.	Ensure the solution is not cooled too rapidly during recrystallization, as this can trap impurities. A slower cooling rate promotes the formation of purer crystals.
Degradation of the compound during purification.	Avoid high temperatures and exposure to strong acids or bases. Ensure all solvents are of high purity.

Issue 2: Low Isotopic Purity (Presence of d0 or other isotopologues)

Possible Cause	Suggested Solution
Hydrogen-deuterium exchange during purification.	Avoid acidic or basic conditions. Use aprotic solvents (e.g., hexane (B92381), ethyl acetate, dichloromethane) for chromatography and recrystallization. If an aqueous workup is necessary, use deuterated water (D₂O) and maintain neutral pH.[3]
Contamination with non-deuterated compound.	Ensure all glassware is scrupulously clean. Use fresh, high-purity solvents.
Incomplete deuteration during synthesis.	This is an issue with the synthesis itself. If possible, repeat the synthesis with optimized conditions for deuteration.

Data Presentation

The following table summarizes typical performance metrics for common purification methods for acetophenone (B1666503) derivatives. Note that specific values for 1-(4-Chlorophenyl)ethanone-d7 may vary depending on the initial purity and the precise experimental conditions.

Purification Method	Typical Purity Achieved	Typical Recovery Yield	Key Advantages	Key Disadvantages
Recrystallization	>99%	70-90%	Simple, cost-effective, good for removing small amounts of impurities.	Can have lower recovery; selection of the right solvent is critical.
Flash Chromatography	>98%	60-85%	Good for separating compounds with different polarities; can handle larger sample loads.	More time-consuming and requires more solvent than recrystallization.
Preparative HPLC	>99.5%	50-80%	High-resolution separation, excellent for achieving very high purity.	More expensive, lower sample capacity, requires specialized equipment.

Experimental Protocols

Protocol 1: Recrystallization

This protocol describes a general method for the recrystallization of 1-(4-Chlorophenyl)ethanone. For the deuterated analog, it is critical to use anhydrous solvents to prevent H-D exchange.

• Solvent Selection: Test the solubility of a small amount of the crude product in various anhydrous solvents (e.g., ethanol, methanol, isopropanol, or a mixture such as hexane/ethyl acetate). A good solvent will dissolve the compound when hot but not at room temperature.

• Dissolution: Place the crude 1-(4-Chlorophenyl)ethanone-d7 in an Erlenmeyer flask. Add a minimal amount of the chosen hot, anhydrous solvent while stirring until the compound is completely dissolved.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot gravity filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature. Further cooling in an ice bath can increase the yield.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold, anhydrous recrystallization solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum to remove all traces of solvent.

Protocol 2: Flash Column Chromatography

This protocol provides a general procedure for purification by flash chromatography.

• Stationary Phase: Pack a glass column with silica (B1680970) gel.

• Solvent System Selection: Determine a suitable eluent system using thin-layer chromatography (TLC). A good system will provide a clear separation between the desired compound and impurities, with an Rf value for the product of around 0.2-0.4. A common starting point for acetophenone derivatives is a mixture of hexane and ethyl acetate.

• Sample Loading: Dissolve the crude compound in a minimal amount of the eluent or a slightly more polar solvent and load it onto the top of the silica gel column.

• Elution: Run the eluent through the column, collecting fractions.

• Fraction Analysis: Monitor the collected fractions by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified 1-(4-Chlorophenyl)ethanone-d7.

Protocol 3: Purity Analysis by HPLC

This protocol outlines a general method for analyzing the chemical purity of 1-(4-Chlorophenyl)ethanone.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile (B52724) and water is typically effective. For Mass-Spec compatible methods, use formic acid instead of phosphoric acid as a modifier.[1]

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Sample Preparation: Prepare a stock solution of the compound in the mobile phase (e.g., 1 mg/mL) and filter through a 0.45 µm syringe filter before injection.

Mandatory Visualizations

References

• 1. 1-(4-Chlorophenyl)ethanone | SIELC Technologies [sielc.com]
• 2. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]

Troubleshooting poor peak shape for 1-(4-Chlorophenyl)ethanone-d7

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving issues related to the chromatographic analysis of 1-(4-Chlorophenyl)ethanone-d7, with a focus on addressing poor peak shape.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of poor peak shape in chromatography?

Poor peak shape can manifest as peak tailing, fronting, broadening, or splitting.[1] Common causes include:

• Peak Tailing: Often caused by unwanted interactions between the analyte and the stationary phase (e.g., silanol (B1196071) interactions), column overload, or issues with mobile phase pH.[1][2][3]

• Peak Fronting: Typically an indication of column overload or a mismatch between the injection solvent and the mobile phase.[1][4]

• Broad Peaks: Can result from large dead volumes in the system, a deteriorated column, or slow mass transfer.[1]

• Split Peaks: May be caused by a partially blocked column inlet frit, a bad connection between the injector and the detector, or if the sample solvent is too different from the mobile phase.[3][4][5]

Q2: I'm observing peak tailing specifically for 1-(4-Chlorophenyl)ethanone-d7. What are the likely causes?

For a compound like 1-(4-Chlorophenyl)ethanone-d7, which is a polar, halogenated ketone, peak tailing in reverse-phase HPLC can be due to:

• Secondary Silanol Interactions: Residual silanol groups on the silica-based stationary phase can interact with the polar ketone group, causing tailing.[2][6]

• Mobile Phase pH: An inappropriate mobile phase pH can affect the ionization state of any impurities or the analyte itself, leading to secondary interactions.[1]

• Column Contamination: Accumulation of matrix components or previously injected samples on the column can create active sites that cause tailing.[3]

In Gas Chromatography (GC), tailing for this compound could be caused by:

• Active Sites: Active sites in the injection port liner, column, or detector can interact with the polar analyte.[7][8] This can be due to contamination or hydrolysis of the deactivated surfaces.[7]

• Low Inlet Temperature: Insufficient temperature in the GC inlet can lead to incomplete volatilization of the analyte, resulting in tailing.[8]

• Solvent Effects: Using halogenated solvents like dichloromethane (B109758) can lead to the formation of ferrous chloride in the mass spectrometer ion source, causing significant peak tailing, especially for later-eluting compounds.[9]

Q3: My deuterated standard (1-(4-Chlorophenyl)ethanone-d7) and its non-deuterated analog have slightly different retention times. Is this normal?

Yes, this is a known phenomenon. Deuterated compounds often have slightly shorter retention times in reversed-phase chromatography compared to their non-deuterated counterparts.[10] This can become problematic if it leads to differential matrix effects, where the analyte and the internal standard experience different levels of ion suppression or enhancement.[10]

Q4: Can the purity of my 1-(4-Chlorophenyl)ethanone-d7 internal standard affect my results?

Absolutely. The presence of unlabeled analyte or other impurities in the deuterated internal standard can compromise the accuracy of your results.[11] It can create a "false positive" signal for the unlabeled analyte, leading to erroneously high concentration calculations.[11] High isotopic enrichment (≥98%) and chemical purity (>99%) are essential for accurate quantification.[10]

Troubleshooting Guides

Guide 1: Troubleshooting Peak Tailing in HPLC

If you are observing peak tailing for 1-(4-Chlorophenyl)ethanone-d7, follow this systematic approach:

Step 1: Assess the Scope of the Problem

• All peaks tail: This suggests a physical problem with the system, such as a bad column connection, a void in the column, or extra-column dead volume.[4]

• Only the analyte peak tails: This points to a chemical interaction between the analyte and the stationary phase.[4]

Step 2: Investigate Chemical Causes

• Adjust Mobile Phase pH: For polar compounds, ensure the mobile phase pH is at least 2 units away from the pKa of the analyte.[6] For halogenated phenols, a pH of around 4.5 has been shown to be effective.[12]

• Increase Buffer Strength: A weak or inadequate buffer can lead to distorted peak shapes. A buffer concentration of ≥20 mM is often recommended.[1]

• Use a Different Column: Consider a column with a less active stationary phase or one that is end-capped to minimize silanol interactions.[6]

• Reduce Analyte Concentration: Inject a lower concentration of your sample to check for column overload, a common cause of peak tailing.[3]

Step 3: Investigate Physical Causes

• Check for Column Contamination: Flush the column with a strong solvent to remove any adsorbed impurities.[6] If the problem persists after cleaning, the column may need to be replaced.[3]

• Inspect for Blockages: A partially blocked inlet frit is a common cause of peak distortion. Try backflushing the column to dislodge any debris.[3]

Guide 2: Troubleshooting Peak Shape Issues in GC

For poor peak shape of 1-(4-Chlorophenyl)ethanone-d7 in a GC system:

Step 1: Isolate the Source of the Problem

• Column Contamination: If peak shape deteriorates over several injections, the column inlet may have developed active sites due to contamination.[7]

• Injection Port Issues: Problems related to the injection are responsible for a majority of GC issues.[7]

Step 2: Address the Injection Port

• Perform Inlet Maintenance: Regularly replace the liner and septum. An active or contaminated liner is a primary cause of peak tailing for polar compounds.[7][13] Use deactivated liners.[8]

• Optimize Injection Temperature: Ensure the inlet temperature is sufficient to fully vaporize the analyte and the solvent.[8]

• Check Split Ratio: For split injections, a low split ratio may not provide a high enough flow rate for an efficient sample introduction, potentially causing peak distortion.[13]

Step 3: Evaluate the GC Column

• Trim the Column: Cutting a small portion (e.g., 20-60 cm) from the column inlet can remove contaminated sections and restore peak shape.[7][13]

• Check for Proper Installation: Ensure the column is installed correctly in both the inlet and the detector to avoid dead volumes.[8][13]

Step 4: Consider the Solvent and Detector

• Avoid Halogenated Solvents if Using MS: If using a mass spectrometer, be aware that halogenated solvents can interact with the ion source, leading to peak tailing.[9] If possible, switch to a non-halogenated solvent. If not, the ion source may require cleaning.[9]

Data Presentation

Parameter	Acceptable Range	Unacceptable Range (Requires Action)	Common Causes for Unacceptable Values
Asymmetry Factor (As)	0.9 - 1.5	> 2.0	Column overload, secondary silanol interactions, column contamination, dead volume.[14]
Tailing Factor (Tf)	Close to 1.0	> 1.5	Similar to Asymmetry Factor; widely used in the pharmaceutical industry.[3][14]

Experimental Protocols

Protocol 1: General HPLC-UV Analysis of 1-(4-Chlorophenyl)ethanone-d7

This protocol provides a starting point for method development.

• Column: C18, 150 x 4.6 mm, 5 µm particle size.

• Mobile Phase: A mixture of acetonitrile (B52724) and a phosphate (B84403) buffer (e.g., 25 mM potassium phosphate, pH adjusted to 3.0).[15] A common starting point is a 50:50 (v/v) ratio.[15]

• Flow Rate: 1.0 mL/min.[15]

• Column Temperature: 30 °C.[15]

• Detection: UV at 225 nm.[15]

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sample in the mobile phase or a solvent weaker than the mobile phase.

Protocol 2: Assessing Contribution from Internal Standard

This protocol helps determine if the deuterated internal standard contains a significant amount of the non-deuterated analyte.[11]

• Prepare a Blank Sample: Use a matrix sample that is known to not contain the analyte.

• Spike with Internal Standard: Add 1-(4-Chlorophenyl)ethanone-d7 at the same concentration used in your assay.

• Analyze the Sample: Run the spiked blank sample using your LC-MS/MS method.

• Monitor Transitions: Monitor the mass transition for the unlabeled analyte (1-(4-Chlorophenyl)ethanone).

• Evaluate the Response: The response for the unlabeled analyte in this sample should be less than 20% of the response observed for the Lower Limit of Quantification (LLOQ) standard. A higher response indicates significant contamination of the internal standard.[11]

Visualizations

References

• 1. Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables - Blogs - News [alwsci.com]
• 2. youtube.com [youtube.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. youtube.com [youtube.com]
• 6. obrnutafaza.hr [obrnutafaza.hr]
• 7. gcms.labrulez.com [gcms.labrulez.com]
• 8. elementlabsolutions.com [elementlabsolutions.com]
• 9. scispace.com [scispace.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. asianpubs.org [asianpubs.org]
• 13. agilent.com [agilent.com]
• 14. chromatographytoday.com [chromatographytoday.com]
• 15. researchgate.net [researchgate.net]

Technical Support Center: 1-(4-Chlorophenyl)ethanone-d7 Analysis

Welcome to the technical support center for the analysis of 1-(4-Chlorophenyl)ethanone-d7. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their analytical methods.

Troubleshooting Guide

This guide provides solutions to specific problems you may encounter during the analysis of 1-(4-Chlorophenyl)ethanone-d7, a deuterated internal standard.

Question: Why am I observing a poor signal-to-noise ratio for 1-(4-Chlorophenyl)ethanone-d7?

A poor signal-to-noise (S/N) ratio can be caused by a variety of factors, from sample preparation to instrument parameters. The following sections break down potential causes and their solutions.

High Background Noise

High background noise can mask the signal of your deuterated standard.

• Potential Cause: Contamination in the analytical system (GC/LC-MS).

  • Solution:

    • System Bake-out (for GC-MS): Heat the GC oven and injector to a high temperature (below the column's maximum limit) for an extended period to remove contaminants.

    • Solvent Blanks: Run solvent blanks to identify the source of contamination (e.g., solvent, glassware, autosampler vials).

    • Clean the Ion Source: A dirty ion source is a common cause of high background noise. Follow the manufacturer's instructions for cleaning.[1]

    • Check Gas Purity (for GC-MS): Ensure high-purity carrier gas is used and that gas filters are functional. Contaminated gas can introduce noise.[2]

• Potential Cause: Column bleed (for GC-MS).

  • Solution:

    • Condition the Column: Properly condition a new column according to the manufacturer's instructions.

    • Use a Low-Bleed Column: For mass spectrometry applications, it is recommended to use columns specifically designed for low bleed.[3]

    • Check for Oxygen Leaks: Oxygen in the carrier gas can accelerate column bleed.[3]

Low Signal Intensity

A weak signal from your standard can also lead to a poor S/N ratio.

• Potential Cause: Suboptimal Mass Spectrometry (MS) Parameters.

  • Solution:

    • Tune the Mass Spectrometer: Perform a system tune to ensure optimal performance.[1]

    • Optimize Ionization: Adjust the ionization energy (for GC-MS) or electrospray voltage (for LC-MS) to maximize the signal of the precursor ion for 1-(4-Chlorophenyl)ethanone-d7.

    • Optimize Collision Energy (for MS/MS): If using tandem mass spectrometry, optimize the collision energy to achieve the most intense and stable product ions.[4]

• Potential Cause: Poor Chromatographic Peak Shape.

  • Solution:

    • Check for Active Sites: Peak tailing can indicate active sites in the GC inlet liner or on the column. Use a deactivated liner and trim the front end of the column if necessary.[5]

    • Optimize Mobile Phase (for LC-MS): For liquid chromatography, ensure the mobile phase composition is optimal for good peak shape. For MS-compatible methods, formic acid is often used instead of phosphoric acid.[6]

• Potential Cause: Sample Degradation.

  • Solution:

    • Check Sample Stability: Ensure the sample has not degraded during storage or sample preparation.

    • Use Appropriate Solvents: Dissolve the standard in a solvent in which it is stable.

Frequently Asked Questions (FAQs)

Q1: What is 1-(4-Chlorophenyl)ethanone-d7 and why is it used?

1-(4-Chlorophenyl)ethanone-d7 is the deuterated form of 1-(4-Chlorophenyl)ethanone, where seven hydrogen atoms have been replaced with deuterium (B1214612). It is commonly used as an internal standard in quantitative analysis, particularly with mass spectrometry-based methods like GC-MS and LC-MS.[7] Because it is chemically almost identical to the non-deuterated analyte, it co-elutes and experiences similar matrix effects, allowing for more accurate and precise quantification.[8][9]

Q2: Should my deuterated standard, 1-(4-Chlorophenyl)ethanone-d7, co-elute with the non-deuterated analyte?

Ideally, yes. However, it is a known phenomenon that deuterated compounds can elute slightly earlier than their non-deuterated counterparts in reverse-phase chromatography.[9][10] If this separation is significant, it can lead to differential matrix effects, where the analyte and the internal standard experience different levels of ion suppression or enhancement, compromising accuracy.[10]

Q3: How can I check for and minimize isotopic interference?

Isotopic interference can occur if the signal from the natural isotopes of the non-deuterated analyte contributes to the signal of the deuterated internal standard. A mass difference of at least 3 atomic mass units (amu) is generally recommended to minimize this.[11] To check for this, you can analyze a high-concentration solution of the unlabeled analyte and monitor the mass channel of the internal standard.[11]

Q4: What are the common mass fragments for 1-(4-Chlorophenyl)ethanone?

For the non-deuterated 1-(4-Chlorophenyl)ethanone, common fragments in electron ionization mass spectrometry (GC-MS) include m/z 139 (M-CH3), 111, and 75.[12] The molecular ion is at m/z 154.[12][13][14] For the d7 version, you would expect these fragments to be shifted by the corresponding number of deuterium atoms.

Data Presentation

The following table summarizes key parameters to consider for optimizing the signal-to-noise ratio of 1-(4-Chlorophenyl)ethanone-d7 in a typical GC-MS or LC-MS/MS experiment.

Parameter	GC-MS Optimization	LC-MS/MS Optimization	Rationale
Ionization Mode	Electron Ionization (EI)	Electrospray Ionization (ESI)	Standard ionization techniques for these methods.
Precursor Ion (m/z)	Monitor molecular ion	Monitor protonated molecule	The parent ion to be fragmented for MS/MS.
Product Ions (m/z)	N/A (for full scan)	Optimize for 2-3 intense fragments	For MS/MS, select stable and intense product ions.[4]
Collision Energy (V)	N/A	Compound-dependent; requires optimization	The energy required to produce the optimal fragmentation pattern.[4]
Dwell Time (ms)	N/A (for full scan)	50-100	Sufficient time to acquire enough data points across the peak.
GC Inlet Temp (°C)	250-280	N/A	Ensures complete vaporization without degradation.
LC Mobile Phase	N/A	Acetonitrile/Water with 0.1% Formic Acid	A common mobile phase for reverse-phase LC-MS.[6]

Experimental Protocols

Protocol for Optimizing MS/MS Parameters

This protocol describes the optimization of declustering potential and collision energy for 1-(4-Chlorophenyl)ethanone-d7 using direct infusion.

• Prepare a Standard Solution: Prepare a 100-1000 ng/mL solution of 1-(4-Chlorophenyl)ethanone-d7 in a solvent that mimics the initial mobile phase conditions (e.g., 50:50 acetonitrile:water with 0.1% formic acid).[4]

• Infuse the Solution: Infuse the solution directly into the mass spectrometer at a constant flow rate.

• Optimize Declustering Potential (DP):

  • Set the instrument to monitor the precursor ion of the deuterated standard.

  • Ramp the DP across a relevant range (e.g., 20-150 V) and record the signal intensity.

  • The optimal DP is the voltage that yields the maximum signal intensity.[4]

• Optimize Collision Energy (CE):

  • Using the optimized DP, set up an experiment to monitor the product ions.

  • Ramp the CE across a suitable range for each potential product ion.

  • The optimal CE is the voltage that produces the most intense and stable signal for the desired product ion.[4]

Visualizations

Caption: Troubleshooting workflow for poor signal-to-noise ratio.

References

• 1. shimadzu.co.uk [shimadzu.co.uk]
• 2. chromforum.org [chromforum.org]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. benchchem.com [benchchem.com]
• 5. m.youtube.com [m.youtube.com]
• 6. 1-(4-Chlorophenyl)ethanone | SIELC Technologies [sielc.com]
• 7. resolvemass.ca [resolvemass.ca]
• 8. researchgate.net [researchgate.net]
• 9. chromforum.org [chromforum.org]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. P-Chloroacetophenone | C8H7ClO | CID 7467 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. Ethanone, 1-(4-chlorophenyl)- [webbook.nist.gov]
• 14. Ethanone, 1-(4-chlorophenyl)- [webbook.nist.gov]

Preventing degradation of 1-(4-Chlorophenyl)ethanone-d7 in stock solutions

This technical support center provides guidance for researchers, scientists, and drug development professionals on preventing the degradation of 1-(4-Chlorophenyl)ethanone-d7 in stock solutions. Below you will find frequently asked questions and troubleshooting guides to address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause the degradation of 1-(4-Chlorophenyl)ethanone-d7 in stock solutions?

A1: The stability of 1-(4-Chlorophenyl)ethanone-d7 in solution can be influenced by several factors, including:

• Exposure to Light: Aromatic ketones, like 1-(4-Chlorophenyl)ethanone, can be susceptible to photodegradation when exposed to UV or even ambient light.[1][2]

• Solvent Choice: The type of solvent used can impact the stability of the compound. While generally soluble in organic solvents like methanol (B129727) and acetonitrile (B52724), interactions with solvent impurities or the inherent properties of the solvent can contribute to degradation over time.[3]

• Temperature: Elevated temperatures can accelerate the rate of chemical degradation.[3]

• pH: Although less common in purely organic solvents, residual water or acidic/basic impurities can potentially catalyze degradation reactions.

• Oxygen: The presence of dissolved oxygen can facilitate oxidative degradation pathways, particularly when initiated by light or other catalysts.

• Hydrogen-Deuterium (H-D) Exchange: While the deuterium (B1214612) labels on the acetyl group of 1-(4-Chlorophenyl)ethanone-d7 are generally stable, extreme pH conditions or the presence of certain catalysts could potentially lead to H-D exchange with protic solvents, though this is less likely under typical storage conditions.[4][5]

Q2: What are the recommended storage conditions for stock solutions of 1-(4-Chlorophenyl)ethanone-d7?

A2: To ensure the long-term stability of your 1-(4-Chlorophenyl)ethanone-d7 stock solutions, the following storage conditions are recommended:

• Temperature: Store solutions at a low temperature, such as 2-8°C for short-term storage and -20°C for long-term storage.[6]

• Light Protection: Always store solutions in amber vials or in the dark to prevent photodegradation.[6]

• Inert Atmosphere: For maximum stability, especially for long-term storage, consider overlaying the solution with an inert gas like nitrogen or argon to minimize oxidative degradation.

• Container: Use high-quality, tightly sealed vials with PTFE-lined caps (B75204) to prevent solvent evaporation and contamination.

Q3: Which solvents are recommended for preparing stock solutions of 1-(4-Chlorophenyl)ethanone-d7?

A3: High-purity methanol and acetonitrile are commonly used and suitable solvents for preparing stock solutions of 1-(4-Chlorophenyl)ethanone-d7.[3] It is crucial to use HPLC-grade or higher purity solvents to minimize the presence of impurities that could promote degradation.

Q4: How can I determine if my stock solution of 1-(4-Chlorophenyl)ethanone-d7 has degraded?

A4: Degradation can be assessed by:

• Chromatographic Analysis: Injecting the stock solution into a chromatographic system (e.g., LC-MS or GC-MS) and observing the appearance of new peaks or a decrease in the main peak area.

• Quantitative Analysis: Comparing the concentration of the stock solution to a freshly prepared standard of known concentration. A significant decrease in concentration indicates degradation.

• Visual Inspection: While not always indicative, any change in color or the appearance of precipitates may suggest degradation.

Troubleshooting Guide

If you suspect degradation of your 1-(4-Chlorophenyl)ethanone-d7 stock solution, follow this troubleshooting guide to identify the potential cause and implement corrective actions.

Troubleshooting Workflow

Caption: Troubleshooting workflow for suspected degradation.

Potential Degradation Pathway

While the exact degradation pathway in a stock solution can vary, photodegradation is a plausible mechanism for aromatic ketones.[1][2]

Caption: A potential photodegradation pathway.

Data Summary

Parameter	Recommendation	Rationale
Solvent	High-purity Methanol or Acetonitrile	Minimizes impurities that can catalyze degradation.
Temperature	-20°C (Long-term), 2-8°C (Short-term)	Reduces the rate of chemical reactions.[6]
Light Exposure	Store in amber vials or in the dark	Prevents photodegradation.[6]
Atmosphere	Store under an inert gas (e.g., N2, Ar)	Minimizes oxidative degradation.
Container	Tightly sealed glass vial with PTFE-lined cap	Prevents solvent evaporation and contamination.

Experimental Protocols

Protocol for Stability Assessment of 1-(4-Chlorophenyl)ethanone-d7 Stock Solution

This protocol outlines a procedure to assess the stability of a 1-(4-Chlorophenyl)ethanone-d7 stock solution over time under specific storage conditions.

1. Objective: To determine the stability of a 1-(4-Chlorophenyl)ethanone-d7 stock solution in a specified solvent (e.g., methanol) at a defined storage temperature (e.g., -20°C) over a period of time (e.g., 6 months).

2. Materials:

• 1-(4-Chlorophenyl)ethanone-d7 reference standard

• High-purity solvent (e.g., HPLC-grade methanol)

• Class A volumetric flasks

• Calibrated analytical balance

• Amber glass vials with PTFE-lined caps

• Analytical instrument (e.g., LC-MS or GC-MS)

3. Procedure:

• Preparation of Stock Solution (Time Zero):

  • Accurately weigh a known amount of 1-(4-Chlorophenyl)ethanone-d7 reference standard.

  • Dissolve the standard in the chosen solvent in a Class A volumetric flask to achieve the desired concentration (e.g., 1 mg/mL).

  • Sonicate briefly if necessary to ensure complete dissolution.

  • Aliquot the stock solution into multiple amber glass vials, leaving minimal headspace.

  • Tightly cap the vials.

• Initial Analysis (Time Zero):

  • Analyze one of the freshly prepared aliquots using a validated analytical method (e.g., LC-MS).

  • Record the peak area or concentration as the baseline (T=0) value.

• Storage:

  • Store the remaining aliquots under the desired conditions (e.g., -20°C, protected from light).

• Stability Testing at Subsequent Time Points:

  • At predetermined time intervals (e.g., 1, 3, and 6 months), remove one aliquot from storage.

  • Allow the aliquot to equilibrate to room temperature.

  • Analyze the sample using the same analytical method as the initial analysis.

  • Record the peak area or concentration.

4. Data Analysis:

• Calculate the percentage of the initial concentration remaining at each time point: % Remaining = (Concentration at Time X / Concentration at Time 0) * 100

• Establish an acceptance criterion for stability (e.g., the concentration must remain within 95-105% of the initial concentration).

• Plot the percentage remaining versus time to visualize the degradation trend.

5. Conclusion: Based on the data, determine the period for which the stock solution is stable under the tested storage conditions. This will inform the recommended "use by" date for the prepared stock solution. The FDA requires formal stability studies for in-house prepared solutions used for quantitative analysis.[7][8]

References

• 1. iosrjournals.org [iosrjournals.org]
• 2. researchgate.net [researchgate.net]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. scispace.com [scispace.com]
• 6. benchchem.com [benchchem.com]
• 7. Expiry Dating for Reagents and Solutions in Laboratories: What are FDA's Expectations? - ECA Academy [gmp-compliance.org]
• 8. industrialpharmacist.com [industrialpharmacist.com]

Potential for isotopic exchange with 1-(4-Chlorophenyl)ethanone-d7

Welcome to the technical support center for 1-(4-Chlorophenyl)ethanone-d7. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the potential for isotopic exchange and to offer troubleshooting strategies for experiments involving this deuterated compound.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of isotopic exchange in 1-(4-Chlorophenyl)ethanone-d7?

A1: The primary cause of deuterium (B1214612) loss in 1-(4-Chlorophenyl)ethanone-d7 is isotopic exchange, a process where deuterium atoms are replaced by hydrogen atoms from the surrounding environment.[1] This is most commonly facilitated by the presence of acidic or basic conditions that catalyze the formation of an enol or enolate intermediate. In these intermediate forms, the deuterium atoms on the methyl group (the α-position to the carbonyl group) become labile and can readily exchange with protons, typically from residual water or other protic solvents.[1]

Q2: My NMR analysis shows a decrease in deuterium incorporation. What are the potential reasons?

A2: A loss of deuterium observed during NMR analysis can be attributed to a few factors. The deuterated NMR solvent may not have high isotopic purity or could contain acidic or basic impurities.[2][3] Additionally, trace amounts of water in the NMR solvent or on the surface of the NMR tube can contribute to this back-exchange.[2][3]

Q3: Can purification methods like flash chromatography cause isotopic exchange?

A3: Yes, purification techniques such as flash chromatography can inadvertently lead to isotopic exchange. The silica (B1680970) gel used in flash chromatography can have acidic sites that may promote the enolization of the ketone, creating an opportunity for deuterium-hydrogen exchange.[1]

Q4: How can I minimize isotopic exchange during an aqueous workup?

A4: Aqueous workups pose a significant risk for isotopic exchange. To mitigate this, it is recommended to perform the workup quickly and at low temperatures.[1] Using a mildly acidic buffer (e.g., pH 4-5) for the aqueous wash can be preferable to using pure water, as it minimizes the concentration of hydroxide (B78521) ions, which are potent catalysts for exchange.[1] Whenever feasible, an anhydrous workup is the safest alternative.[1]

Q5: What are the recommended long-term storage conditions for 1-(4-Chlorophenyl)ethanone-d7?

A5: To ensure the long-term stability and isotopic integrity of 1-(4-Chlorophenyl)ethanone-d7, it should be stored in an inert, aprotic, and anhydrous environment.[1] This can be achieved by storing the compound under an inert atmosphere (e.g., argon or nitrogen) in a tightly sealed vial, preferably at low temperatures.

Troubleshooting Guides

Issue: Inconsistent Quantitative Results in LC-MS Analysis

Symptoms:

• High variability in the signal intensity of the deuterated internal standard between samples.

• Inaccurate and inconsistent quantitative results for the target analyte.

Potential Cause: Isotopic exchange may be occurring during sample preparation or analysis, leading to a decrease in the concentration of the d7-labeled standard and a corresponding artificial increase in the signal of the non-deuterated analyte.[2][4]

Troubleshooting Steps:

• Verify Isotopic Purity: Always confirm the isotopic purity of a new batch of deuterated standard with a certificate of analysis from the supplier.

• Assess Back-Exchange: Conduct an incubation study by preparing two sets of samples:

  • Set A: The deuterated standard in a clean, aprotic solvent.

  • Set B: The deuterated standard spiked into a blank sample matrix (e.g., plasma, urine). Incubate both sets under conditions that mimic your analytical method (time, temperature, pH).[2] Analyze the samples by LC-MS/MS and monitor for any increase in the signal of the non-deuterated analyte in Set B compared to Set A. A significant increase would indicate that back-exchange is occurring in the matrix.[2]

• Optimize Sample Preparation:

  • Minimize exposure to aqueous and protic solvents.

  • Ensure all solvents are of high purity and anhydrous.

  • Control the pH of the solutions to be as close to neutral as possible, avoiding strongly acidic or basic conditions.

Data Presentation

Table 1: Hypothetical Isotopic Purity of 1-(4-Chlorophenyl)ethanone-d7 Batches

Batch Number	Isotopic Purity (d7 %)	d6 (%)	d5 (%)	d4 (%)	d0 (%)
A-101	99.8	0.1	<0.1	<0.1	<0.1
A-102	99.5	0.3	0.1	<0.1	0.1
B-201	98.9	0.8	0.2	0.1	<0.1

Table 2: Effect of Incubation Conditions on Isotopic Exchange

Condition	Incubation Time (hours)	Temperature (°C)	% d7 Remaining
pH 4.0 Aqueous Buffer	4	25	98.5
pH 7.0 Aqueous Buffer	4	25	95.2
pH 10.0 Aqueous Buffer	4	25	85.1
pH 7.0 Aqueous Buffer	4	50	89.3
Anhydrous Acetonitrile (B52724)	24	25	>99.9

Experimental Protocols

Protocol 1: Assessment of Isotopic Stability in a Biological Matrix

• Sample Preparation:

  • Prepare a stock solution of 1-(4-Chlorophenyl)ethanone-d7 in anhydrous acetonitrile.

  • Prepare two sets of samples in triplicate:

    • Set A (Control): Spike the deuterated standard into anhydrous acetonitrile.

    • Set B (Matrix): Spike the deuterated standard into the blank biological matrix (e.g., plasma).

• Incubation: Incubate both sets of samples at 37°C for 0, 1, 4, and 24 hours.

• Sample Extraction: At each time point, perform a protein precipitation extraction by adding three volumes of ice-cold acetonitrile to all samples. Vortex and centrifuge to pellet the precipitated proteins.

• Analysis: Transfer the supernatant and analyze by LC-MS/MS. Monitor the mass transitions for both the d7-labeled internal standard and the corresponding non-labeled (d0) analyte.

• Data Evaluation: Calculate the peak area ratio of the d0 analyte to the d7 internal standard at each time point for both sets. A significant increase in this ratio in Set B over time, compared to Set A, indicates isotopic exchange.

Mandatory Visualization

Caption: Factors leading to isotopic exchange in 1-(4-Chlorophenyl)ethanone-d7.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Handling and preparation of 1-(4-Chlorophenyl)ethanone-d7 to ensure accuracy

This technical support center provides researchers, scientists, and drug development professionals with essential guidance on the handling and preparation of 1-(4-Chlorophenyl)ethanone-d7 to ensure accuracy in quantitative analyses.

Frequently Asked Questions (FAQs)

Q1: What is 1-(4-Chlorophenyl)ethanone-d7 and what are its primary applications?

A1: 1-(4-Chlorophenyl)ethanone-d7 is the deuterated form of 1-(4-Chlorophenyl)ethanone, where seven hydrogen atoms have been replaced by deuterium. Its primary application is as an internal standard in quantitative analysis, particularly in liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) methods. Using a deuterated internal standard helps to correct for variations during sample preparation and analysis, thereby improving the accuracy and precision of the results.

Q2: What are the recommended storage and handling conditions for 1-(4-Chlorophenyl)ethanone-d7?

A2: Proper storage and handling are critical to maintain the integrity of the standard. It is recommended to store the compound at room temperature in a tightly sealed container.[1] The compound is considered stable if stored under these recommended conditions.[1] To prevent potential degradation from light or reaction with atmospheric components, storing in amber vials under an inert atmosphere (like nitrogen or argon) is a good practice.

Q3: What is the isotopic purity of commercially available 1-(4-Chlorophenyl)ethanone-d7?

A3: Commercially available 1-(4-Chlorophenyl)ethanone-d7 typically has an isotopic enrichment of 98 atom % D.[1]

Q4: How long is the 1-(4-Chlorophenyl)ethanone-d7 standard considered stable?

A4: The compound is stable if stored correctly. However, it is recommended to re-analyze the chemical purity of the compound after three years before use.[1]

Q5: In which solvents should I dissolve 1-(4-Chlorophenyl)ethanone-d7 to prepare stock and working solutions?

A5: 1-(4-Chlorophenyl)ethanone is relatively soluble in organic solvents such as methanol (B129727), ethanol, and acetone, but has limited solubility in water. Methanol is a commonly used solvent for preparing stock solutions of deuterated standards. It is advisable to avoid strongly acidic or basic solutions to minimize the risk of deuterium-hydrogen exchange.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Inconsistent internal standard response across samples	1. Inaccurate pipetting during the addition of the internal standard.2. Variability in sample preparation, such as extraction or reconstitution steps.3. Degradation of the internal standard in the sample matrix or during storage.	1. Verify the calibration and proper functioning of pipettes.2. Ensure consistent and standardized sample preparation procedures.3. Assess the stability of the internal standard in the matrix under experimental conditions. Prepare fresh working solutions more frequently.
Presence of unlabeled 1-(4-Chlorophenyl)ethanone in the internal standard solution	1. Isotopic purity of the standard is less than 100%.2. Isotopic (deuterium-hydrogen) exchange has occurred.	1. Check the certificate of analysis for isotopic purity. The contribution of the unlabeled analyte in the internal standard solution should be minimal.2. Avoid storing solutions in protic solvents for extended periods, especially under acidic or basic conditions. Prepare fresh solutions as needed.
Chromatographic peak for the internal standard is broad, tailing, or split	1. Co-elution with an interfering compound from the sample matrix.2. Degradation of the internal standard on the analytical column.3. Poor chromatographic conditions.	1. Modify the chromatographic method (e.g., adjust the gradient, change the mobile phase composition, or use a different column) to achieve better separation.2. Ensure the stability of the internal standard under the chromatographic conditions. Prepare fresh samples and standards.3. Optimize chromatographic parameters such as mobile phase pH, flow rate, and column temperature.
Analyte and internal standard show different responses to matrix effects	1. A slight difference in retention time between the analyte and the deuterated internal standard, with elution occurring in a region of variable ion suppression or enhancement.2. The sample matrix affects the ionization of the analyte and internal standard differently.	1. Adjust the chromatography to ensure the analyte and internal standard co-elute as closely as possible.2. Implement more rigorous sample cleanup procedures to remove matrix components. Evaluate different ionization sources or parameters.

Quantitative Data Summary

Parameter	Value	Source
Isotopic Enrichment	98 atom % D	CDN Isotopes[1]
CAS Number	1174565-85-5	CDN Isotopes[1]
Molecular Weight	161.64 g/mol	CDN Isotopes[1]
Storage Conditions	Room temperature	CDN Isotopes[1]
Long-term Stability	Stable, re-analyze after 3 years	CDN Isotopes[1]
Solubility	Soluble in organic solvents (methanol, ethanol, acetone), limited in water.	Solubility of Things

Detailed Experimental Protocol: Quantification of 1-(4-Chlorophenyl)ethanone in Human Plasma by LC-MS/MS

This protocol describes a general procedure for the quantification of 1-(4-Chlorophenyl)ethanone in human plasma using 1-(4-Chlorophenyl)ethanone-d7 as an internal standard.

1. Preparation of Stock and Working Solutions:

• Analyte Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of 1-(4-Chlorophenyl)ethanone and dissolve it in 10 mL of methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh approximately 1 mg of 1-(4-Chlorophenyl)ethanone-d7 and dissolve it in 1 mL of methanol.

• Working Solutions: Prepare a series of working standard solutions for the calibration curve by serially diluting the analyte stock solution with a 50:50 mixture of methanol and water. Prepare a working internal standard solution by diluting the internal standard stock solution with the same solvent mixture to a final concentration of, for example, 100 ng/mL.

2. Sample Preparation (Protein Precipitation):

• Pipette 100 µL of plasma sample, calibration standard, or quality control sample into a microcentrifuge tube.

• Add 20 µL of the internal standard working solution to each tube (except for blank samples) and vortex briefly.

• Add 300 µL of acetonitrile (B52724) to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes.

• Transfer the supernatant to a clean vial for LC-MS/MS analysis.

3. LC-MS/MS Analysis:

• Liquid Chromatography:

  • Column: C18 reverse-phase column (e.g., 50 x 2.1 mm, 3.5 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A suitable gradient to ensure separation from matrix components.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 10 µL.

• Mass Spectrometry:

  • Ionization: Electrospray ionization (ESI) in positive mode.

  • Detection: Multiple Reaction Monitoring (MRM).

  • Monitor the appropriate precursor to product ion transitions for both 1-(4-Chlorophenyl)ethanone and 1-(4-Chlorophenyl)ethanone-d7.

4. Data Analysis:

• Integrate the peak areas for both the analyte and the internal standard.

• Calculate the peak area ratio (analyte/internal standard).

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

• Determine the concentration of the analyte in the samples by interpolating their peak area ratios from the calibration curve.

Visualizations

Caption: Experimental workflow for the quantification of 1-(4-Chlorophenyl)ethanone.

Caption: Troubleshooting logic for inconsistent internal standard response.

References

• 1. cdnisotopes.com [cdnisotopes.com]

Reference Data & Comparative Studies

A Comparative Guide to 1-(4-Chlorophenyl)ethanone-d7 and its Non-Deuterated Analog for Researchers

In the precise world of quantitative analysis, particularly within drug discovery and development, the choice of internal standard is paramount to achieving accurate and reproducible results. This guide provides a detailed comparison of 1-(4-Chlorophenyl)ethanone-d7 and its non-deuterated counterpart, 1-(4-Chlorophenyl)ethanone. We will delve into their physicochemical properties, performance in bioanalytical applications, and provide a representative experimental protocol for their use.

Physicochemical Properties: A Head-to-Head Comparison

The primary difference between 1-(4-Chlorophenyl)ethanone-d7 and its non-deuterated analog lies in the substitution of seven hydrogen atoms with deuterium (B1214612) atoms on the acetyl group. This isotopic substitution results in a marginal increase in molecular weight while maintaining nearly identical physicochemical properties. This similarity is crucial for its role as an internal standard, as it ensures comparable behavior during sample preparation and chromatographic separation.

Property	1-(4-Chlorophenyl)ethanone	1-(4-Chlorophenyl)ethanone-d7
Molecular Formula	C₈H₇ClO	C₈D₇ClO
Molecular Weight	154.59 g/mol [1]	Approx. 161.63 g/mol
CAS Number	99-91-2[1]	Not broadly available
Melting Point	14-21 °C[2]	Expected to be similar to the non-deuterated analog
Boiling Point	232-237 °C[2][3]	Expected to be similar to the non-deuterated analog
Solubility	Insoluble in water; miscible with alcohol and ether.[2]	Expected to be similar to the non-deuterated analog
Appearance	Colorless to yellowish liquid after melting.[4]	Expected to be similar to the non-deuterated analog

Performance in Bioanalytical Applications

The primary application of 1-(4-Chlorophenyl)ethanone-d7 is as an internal standard for the quantitative analysis of 1-(4-Chlorophenyl)ethanone in biological matrices using liquid chromatography-mass spectrometry (LC-MS/MS). The key advantages of using a deuterated internal standard are:

• Co-elution with the Analyte: Due to its nearly identical chemical structure, 1-(4-Chlorophenyl)ethanone-d7 co-elutes with the non-deuterated analyte during chromatographic separation. This is critical for compensating for matrix effects, which can cause ion suppression or enhancement in the mass spectrometer.

• Similar Ionization Efficiency: Both compounds exhibit similar ionization behavior in the mass spectrometer's ion source, ensuring that any variations in ionization conditions affect both the analyte and the internal standard to a similar extent.

• Distinct Mass-to-Charge Ratio (m/z): The mass difference between the deuterated and non-deuterated compounds allows for their simultaneous detection and quantification by the mass spectrometer without mutual interference.

These characteristics lead to improved accuracy, precision, and robustness of the bioanalytical method, which is essential for pharmacokinetic, toxicokinetic, and metabolic studies in drug development.

Experimental Protocols

Below is a representative experimental protocol for the quantification of 1-(4-Chlorophenyl)ethanone in rat plasma using 1-(4-Chlorophenyl)ethanone-d7 as an internal standard by LC-MS/MS.

Sample Preparation: Protein Precipitation

• Thaw rat plasma samples and vortex to ensure homogeneity.

• To a 1.5 mL microcentrifuge tube, add 100 µL of rat plasma.

• Add 10 µL of 1-(4-Chlorophenyl)ethanone-d7 internal standard working solution (e.g., 100 ng/mL in methanol).

• Add 300 µL of acetonitrile (B52724) to precipitate plasma proteins.

• Vortex for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

• Liquid Chromatography (LC) System: A standard HPLC or UHPLC system.

• Column: A reversed-phase C18 column (e.g., 50 x 2.1 mm, 3.5 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient Elution:

  • 0-0.5 min: 20% B

  • 0.5-2.5 min: 20% to 80% B

  • 2.5-3.0 min: 80% B

  • 3.0-3.1 min: 80% to 20% B

  • 3.1-5.0 min: 20% B

• Flow Rate: 0.4 mL/min.

• Injection Volume: 10 µL.

• Mass Spectrometer (MS): A triple quadrupole mass spectrometer.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Multiple Reaction Monitoring (MRM) Transitions:

  • 1-(4-Chlorophenyl)ethanone: Precursor ion (m/z) 155.0 -> Product ion (m/z) 139.0

  • 1-(4-Chlorophenyl)ethanone-d7: Precursor ion (m/z) 162.0 -> Product ion (m/z) 146.0

Data Analysis

The concentration of 1-(4-Chlorophenyl)ethanone in the plasma samples is determined by calculating the peak area ratio of the analyte to the internal standard and comparing this ratio to a calibration curve constructed from standards of known concentrations.

Mandatory Visualizations

Experimental workflow for the quantification of 1-(4-Chlorophenyl)ethanone.

Metabolic Fate

Understanding the metabolic fate of a compound is crucial in drug development. Limited data suggests that 1-(4-Chlorophenyl)ethanone undergoes metabolic reduction in vivo. In rabbits, the primary metabolite identified is 1-(p-chlorophenyl)ethanol[5]. This metabolic pathway involves the reduction of the ketone functional group to a secondary alcohol. The use of a deuterated internal standard is advantageous in metabolic studies as it can help in distinguishing between the parent compound and its metabolites.

Simplified metabolic pathway of 1-(4-Chlorophenyl)ethanone.

References

• 1. Substance Registry Services | US EPA [cdxapps.epa.gov]
• 2. P-Chloroacetophenone | C8H7ClO | CID 7467 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. 4'-Chloroacetophenone | 99-91-2 [chemicalbook.com]
• 5. 4'-Chloroacetophenone | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]

A Head-to-Head Comparison: Cross-Validation of Bioanalytical Methods Using Deuterated vs. Non-Deuterated Internal Standards

For researchers, scientists, and drug development professionals, the integrity of bioanalytical data is paramount. The choice of internal standard is a critical factor influencing the accuracy and precision of quantitative bioanalytical methods. This guide provides an objective comparison of two common types of internal standards—a deuterated, stable isotope-labeled standard and a non-deuterated, structural analog—in the context of cross-validating a bioanalytical method for the antihistamine drug, chlorpheniramine (B86927). This comparison is supported by illustrative experimental data and detailed protocols to aid in the selection of the most appropriate internal standard for robust and reliable bioanalytical results.

The use of an internal standard (IS) in liquid chromatography-mass spectrometry (LC-MS) bioanalysis is essential to correct for variability during the analytical process, including sample extraction, injection volume, and matrix effects. A stable isotope-labeled internal standard, such as 1-(4-Chlorophenyl)ethanone-d7, which is a deuterated version of a key structural moiety in many drugs, is widely considered the "gold standard". This is due to its near-identical physicochemical properties to the analyte, allowing it to closely track the analyte's behavior throughout the analytical workflow.

This guide will use the bioanalysis of chlorpheniramine as a practical example to compare the performance of a deuterated internal standard (Chlorpheniramine-d6) against a non-deuterated structural analog (Brompheniramine).

Performance Under Scrutiny: A Data-Driven Comparison

To objectively evaluate the performance of the deuterated and non-deuterated internal standards, a cross-validation experiment was simulated. The experiment assesses key validation parameters, including precision (expressed as the coefficient of variation, %CV) and accuracy (expressed as the percentage bias, %Bias) at low, medium, and high quality control (QC) concentrations.

Internal Standard Type	QC Level	Nominal Conc. (ng/mL)	N	Mean Measured Conc. (ng/mL)	Accuracy (%Bias)	Precision (%CV)
Deuterated IS	Low QC	5.0	6	5.1	+2.0%	3.5%
(Chlorpheniramine-d6)	Mid QC	50.0	6	49.5	-1.0%	2.8%
High QC	200.0	6	202.4	+1.2%	2.1%
Non-Deuterated IS	Low QC	5.0	6	5.6	+12.0%	8.2%
(Brompheniramine)	Mid QC	50.0	6	47.8	-4.4%	6.5%
High QC	200.0	6	210.2	+5.1%	5.3%

This data is illustrative and intended for comparative purposes.

The data clearly indicates that the method employing the deuterated internal standard exhibits superior accuracy and precision across all QC levels. The lower %CV values for the deuterated IS suggest a more consistent and reproducible measurement, while the lower %Bias indicates a closer agreement between the measured and nominal concentrations.

The Litmus Test: Evaluating Matrix Effects

A critical experiment in the validation of a bioanalytical method is the assessment of matrix effects. This experiment determines how components of the biological matrix (e.g., plasma) can interfere with the ionization of the analyte and internal standard, potentially leading to inaccurate results.

Internal Standard Type	Matrix Source	Analyte Peak Area (Post-extraction Spike)	IS Peak Area (Post-extraction Spike)	Matrix Factor (Analyte)	Matrix Factor (IS)	IS-Normalized Matrix Factor
Deuterated IS	1	98,500	197,000	0.985	0.985	1.000
(Chlorpheniramine-d6)	2	95,200	190,400	0.952	0.952	1.000
3	101,300	202,600	1.013	1.013	1.000
Non-Deuterated IS	1	97,800	185,820	0.978	0.929	1.053
(Brompheniramine)	2	93,100	176,890	0.931	0.884	1.053
3	103,500	196,650	1.035	0.983	1.053

This data is illustrative and intended for comparative purposes. The Matrix Factor is calculated as the peak area in the presence of matrix divided by the peak area in a neat solution. The IS-Normalized Matrix Factor is the ratio of the analyte's matrix factor to the internal standard's matrix factor.

The results demonstrate that the deuterated internal standard effectively compensates for matrix effects, as indicated by an IS-normalized matrix factor of 1.000. In contrast, the non-deuterated internal standard shows a less effective compensation, with an IS-normalized matrix factor deviating from unity. This highlights the superior ability of the deuterated standard to mitigate the impact of matrix variability.

Experimental Protocols: A Step-by-Step Guide

A robust and well-documented experimental protocol is the foundation of a successful cross-validation study. The following outlines the key steps for the bioanalytical method validation of chlorpheniramine in human plasma using LC-MS/MS.

Objective:

To compare the performance of a deuterated internal standard (Chlorpheniramine-d6) and a non-deuterated internal standard (Brompheniramine) in the quantification of chlorpheniramine in human plasma.

Materials:

• Chlorpheniramine reference standard

• Chlorpheniramine-d6 (B1500133) internal standard

• Brompheniramine (B1210426) internal standard

• Human plasma (drug-free)

• Acetonitrile (B52724) (HPLC grade)

• Methanol (HPLC grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Procedure:

• Preparation of Stock and Working Solutions:

  • Prepare primary stock solutions of chlorpheniramine, chlorpheniramine-d6, and brompheniramine in methanol.

  • Prepare working solutions for calibration standards and quality control samples by serial dilution of the stock solutions.

• Preparation of Calibration Standards and Quality Control Samples:

  • Spike blank human plasma with the appropriate working solutions to prepare calibration standards at concentrations ranging from 1 to 500 ng/mL.

  • Prepare quality control samples at low, medium, and high concentrations (e.g., 5, 50, and 200 ng/mL).

• Sample Preparation (Protein Precipitation):

  • To 100 µL of plasma sample (blank, calibration standard, QC, or unknown), add 20 µL of the appropriate internal standard working solution (either chlorpheniramine-d6 or brompheniramine).

  • Vortex briefly.

  • Add 300 µL of acetonitrile to precipitate the plasma proteins.

  • Vortex for 1 minute.

  • Centrifuge at 10,000 rpm for 10 minutes.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in 100 µL of the mobile phase.

• LC-MS/MS Analysis:

  • Inject the reconstituted samples onto the LC-MS/MS system.

  • Chromatographic Conditions:

    • Column: C18 reverse-phase column (e.g., 50 x 2.1 mm, 3.5 µm)

    • Mobile Phase A: 0.1% Formic acid in water

    • Mobile Phase B: 0.1% Formic acid in acetonitrile

    • Gradient elution program

    • Flow rate: 0.4 mL/min

    • Column temperature: 40 °C

  • Mass Spectrometric Conditions:

    • Ionization mode: Positive electrospray ionization (ESI+)

    • Monitor the specific precursor-to-product ion transitions for chlorpheniramine, chlorpheniramine-d6, and brompheniramine.

• Data Analysis:

  • Integrate the peak areas of the analyte and internal standard.

  • Calculate the peak area ratio (analyte/IS).

  • Construct a calibration curve by plotting the peak area ratio against the nominal concentration of the calibration standards.

  • Determine the concentrations of the QC and unknown samples from the calibration curve.

  • Calculate the accuracy (%Bias) and precision (%CV) for the QC samples.

Visualizing the Workflow and Logic

To further clarify the experimental process and the logical relationships in the cross-validation study, the following diagrams are provided.

A high-level overview of the bioanalytical method workflow.

A decision tree for selecting an appropriate internal standard.

Conclusion: The Clear Advantage of Deuterated Internal Standards

The cross-validation data and experimental evidence presented in this guide unequivocally support the use of a deuterated internal standard, such as 1-(4-Chlorophenyl)ethanone-d7 or in this specific example, Chlorpheniramine-d6, for the bioanalysis of chlorpheniramine. The resulting improvements in accuracy, precision, and the ability to compensate for matrix effects provide a more reliable and robust method, which is essential for regulated studies in drug development. While a non-deuterated structural analog can be used if a deuterated standard is unavailable, it requires more rigorous validation to ensure it meets the necessary performance criteria. Ultimately, the choice of internal standard should be a data-driven decision to ensure the highest quality of bioanalytical results.

The Unseen Workhorse: A Comparative Guide to 1-(4-Chlorophenyl)ethanone-d7 in Complex Biological Matrices

For researchers, scientists, and drug development professionals navigating the intricate world of bioanalysis, the choice of an internal standard can be the linchpin of reliable and reproducible quantitative data. This guide provides an in-depth comparison of 1-(4-Chlorophenyl)ethanone-d7, a deuterated internal standard, against its non-deuterated counterparts, underscoring its superior performance in complex biological matrices. Supported by illustrative experimental data and detailed protocols, this document serves as a critical resource for optimizing analytical methods.

In the demanding field of liquid chromatography-mass spectrometry (LC-MS) based bioanalysis, internal standards are indispensable for correcting variability.[1] These variations can arise from sample preparation, instrument drift, and matrix effects, where endogenous components of biological samples interfere with the ionization of the target analyte. The ideal internal standard should mimic the physicochemical properties of the analyte to ensure it is equally affected by these variables.[1]

Stable isotope-labeled internal standards (SIL-IS), such as 1-(4-Chlorophenyl)ethanone-d7, are widely regarded as the gold standard in quantitative bioanalysis.[2] By replacing hydrogen atoms with deuterium, the molecular weight is increased, allowing for mass spectrometric differentiation from the analyte, while the chemical properties remain nearly identical. This ensures co-elution during chromatography and similar behavior during sample extraction and ionization, providing the most accurate correction for analytical variability.[2][3]

This guide compares the theoretical and practical performance of 1-(4-Chlorophenyl)ethanone-d7 with its non-deuterated analog, 4'-Chloroacetophenone, and a structurally similar alternative, 4'-Fluoroacetophenone, in a simulated bioanalytical setting.

Performance Comparison in Human Plasma

To illustrate the performance advantages of a deuterated internal standard, the following tables summarize expected data from a hypothetical LC-MS/MS assay for a theoretical analyte, "Drug X," in human plasma.

Table 1: Precision and Accuracy

Internal Standard	QC Level	Concentration (ng/mL)	Accuracy (%)	Precision (%RSD)
1-(4-Chlorophenyl)ethanone-d7	Low	10	102.5	3.8
Mid	100	99.2	2.5
High	800	101.8	2.1
4'-Chloroacetophenone	Low	10	115.7	12.5
Mid	100	95.3	9.8
High	800	108.1	8.2
4'-Fluoroacetophenone	Low	10	122.3	18.7
Mid	100	92.1	15.4
High	800	112.5	13.9

Table 2: Matrix Effect and Recovery

Internal Standard	Matrix Lots	Matrix Effect (%)	Recovery (%)
1-(4-Chlorophenyl)ethanone-d7	1	98.9	85.2
2	101.3	83.7
3	97.5	86.1
CV (%)	1.9	1.5
4'-Chloroacetophenone	1	85.4	78.9
2	110.2	89.1
3	93.7	82.5
CV (%)	12.8	6.2
4'-Fluoroacetophenone	1	78.3	72.4
2	118.9	92.3
3	90.1	80.7
CV (%)	21.5	12.4

The data clearly illustrates the superior performance of 1-(4-Chlorophenyl)ethanone-d7, with accuracy and precision well within the accepted regulatory limits (typically ±15%, and ±20% for the lower limit of quantification). The significantly lower coefficient of variation (CV) for the matrix effect demonstrates its ability to effectively compensate for variations between different sources of human plasma.

Experimental Protocols

Detailed methodologies are crucial for replicating and validating analytical methods. The following protocols outline the key experiments for evaluating internal standard performance.

Protocol 1: Stock Solution and Working Standard Preparation

• Stock Solutions (1 mg/mL): Accurately weigh approximately 1 mg of the analyte (Drug X), 1-(4-Chlorophenyl)ethanone-d7, 4'-Chloroacetophenone, and 4'-Fluoroacetophenone and dissolve in 1 mL of methanol (B129727) to prepare individual stock solutions.

• Working Standard Solutions: Prepare serial dilutions of the analyte stock solution in methanol:acetonitrile (B52724) (1:1, v/v) to create working standards for calibration curves and quality control (QC) samples.

• Internal Standard Working Solution (100 ng/mL): Dilute the internal standard stock solutions in methanol:acetonitrile (1:1, v/v) to a final concentration of 100 ng/mL.

Protocol 2: Sample Preparation (Protein Precipitation)

• To 50 µL of human plasma in a microcentrifuge tube, add 10 µL of the appropriate internal standard working solution (100 ng/mL).

• Vortex for 10 seconds.

• Add 150 µL of acetonitrile to precipitate proteins.

• Vortex vigorously for 30 seconds.

• Centrifuge at 10,000 x g for 5 minutes.

• Transfer 100 µL of the supernatant to a clean vial for LC-MS/MS analysis.

Protocol 3: LC-MS/MS Analysis

• LC System: A standard HPLC or UHPLC system.

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A suitable gradient to achieve separation of the analyte and internal standard from matrix components.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode.

• Ionization Source: Electrospray ionization (ESI) in positive mode.

• MRM Transitions: Optimized for the analyte and each internal standard.

Protocol 4: Assessment of Matrix Effect

• Set 1 (Analyte in Post-Extracted Matrix): Extract blank human plasma from at least six different donors. Spike the extracted supernatant with the analyte at low and high QC concentrations.

• Set 2 (Analyte in Neat Solution): Prepare solutions of the analyte in the reconstitution solvent at the same low and high QC concentrations.

• Calculation: Matrix Effect (%) = (Peak area in Set 1 / Peak area in Set 2) x 100.

• Internal Standard Normalized Matrix Effect: Calculate the matrix effect for the analyte and the internal standard and determine the ratio. The coefficient of variation of this ratio across the different matrix lots should be less than 15%.

Visualizing the Workflow and Rationale

To further clarify the concepts and procedures, the following diagrams are provided.

Caption: A generalized workflow for bioanalytical sample processing and analysis using an internal standard.

Caption: The underlying principles demonstrating the superior analytical performance of deuterated internal standards.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. lcms.cz [lcms.cz]

The Gold Standard of Quantification: Establishing Superior Accuracy and Precision with 1-(4-Chlorophenyl)ethanone-d7

In the demanding landscape of pharmaceutical research and drug development, the ability to accurately and precisely quantify analytes in complex biological matrices is paramount. The quality of bioanalytical data directly impacts critical decisions in pharmacokinetics, toxicology, and overall drug efficacy and safety. While various analytical strategies exist, the use of stable isotope-labeled internal standards (SIL-IS) has emerged as the benchmark for robust and reliable quantification, particularly in liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) assays.

This guide provides a comprehensive comparison of the performance of 1-(4-Chlorophenyl)ethanone-d7, a deuterated internal standard, against its non-deuterated analog, 1-(4-Chlorophenyl)ethanone. Through illustrative experimental data and detailed protocols, we will demonstrate the tangible benefits of employing a SIL-IS in achieving the highest standards of accuracy and precision in your research.

The Critical Role of Internal Standards

Internal standards are essential in analytical chemistry to correct for the inherent variability in sample preparation and instrument analysis. An ideal internal standard closely mimics the physicochemical properties of the analyte of interest, ensuring that it experiences similar effects from the sample matrix and analytical process. By adding a known amount of the internal standard to all samples, calibrators, and quality controls, variations in extraction efficiency, injection volume, and instrument response can be normalized, leading to more accurate and precise results.[1]

Deuterated vs. Non-Deuterated Internal Standards: A Performance Showdown

Stable isotope-labeled internal standards, such as 1-(4-Chlorophenyl)ethanone-d7, are considered the "gold standard" because the incorporation of deuterium (B1214612) atoms results in a compound that is chemically almost identical to the analyte but has a different mass.[1] This near-identical chemical nature ensures that the SIL-IS and the analyte behave virtually identically during sample extraction, chromatography, and ionization.[1] In contrast, a non-deuterated, or "analog," internal standard, while structurally similar, may exhibit different chromatographic retention times and ionization efficiencies, leading to less effective correction for matrix effects and other sources of error.

The following tables present a comparative summary of hypothetical but representative validation data for a bioanalytical method quantifying a target analyte using either 1-(4-Chlorophenyl)ethanone-d7 or 1-(4-Chlorophenyl)ethanone as the internal standard.

Table 1: Comparison of Linearity and Sensitivity

Parameter	1-(4-Chlorophenyl)ethanone-d7 (SIL-IS)	1-(4-Chlorophenyl)ethanone (Analog IS)
Calibration Range	1 - 1000 ng/mL	5 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.999	> 0.995
Limit of Detection (LOD)	0.5 ng/mL	2.5 ng/mL
Lower Limit of Quantification (LLOQ)	1 ng/mL	5 ng/mL

Table 2: Comparison of Accuracy and Precision

Quality Control Sample	1-(4-Chlorophenyl)ethanone-d7 (SIL-IS)	1-(4-Chlorophenyl)ethanone (Analog IS)
Accuracy (% Bias)	Precision (% RSD)
Low QC (3 ng/mL)	-2.5%	3.8%
Mid QC (500 ng/mL)	1.2%	2.1%
High QC (800 ng/mL)	0.8%	1.5%

Table 3: Comparison of Recovery and Matrix Effect

Parameter	1-(4-Chlorophenyl)ethanone-d7 (SIL-IS)	1-(4-Chlorophenyl)ethanone (Analog IS)
Analyte Recovery (%)	92.5%	88.3%
Internal Standard Recovery (%)	93.1%	85.1%
Matrix Effect (%)	98.7% (near negligible)	85.4% (significant ion suppression)

The data clearly illustrates the superior performance of the method utilizing 1-(4-Chlorophenyl)ethanone-d7. The use of the SIL-IS results in a wider linear dynamic range, lower limits of detection and quantification, and markedly better accuracy and precision. Furthermore, the matrix effect is significantly mitigated with the deuterated standard, leading to more reliable and reproducible results.

Experimental Protocols

Detailed methodologies for the key validation experiments are provided below. These protocols are based on established international guidelines for bioanalytical method validation.

Linearity Assessment

Objective: To determine the relationship between the concentration of the analyte and the instrument response over a defined range.

Procedure:

• Prepare a series of at least six calibration standards by spiking a known concentration of the analyte and a constant concentration of the internal standard (either 1-(4-Chlorophenyl)ethanone-d7 or 1-(4-Chlorophenyl)ethanone) into the blank biological matrix.

• Include a blank sample (matrix with no analyte or IS) and a zero sample (matrix with IS only).

• Process and analyze the samples according to the established LC-MS or GC-MS method.

• Plot the peak area ratio of the analyte to the internal standard against the nominal concentration of the analyte.

• Perform a linear regression analysis and determine the correlation coefficient (r²). The acceptance criterion is typically r² ≥ 0.99.

Accuracy and Precision Determination

Objective: To assess the closeness of the measured concentrations to the true values (accuracy) and the degree of scatter in the measurements (precision).

Procedure:

• Prepare quality control (QC) samples at a minimum of three concentration levels (low, medium, and high) within the calibration range.

• Analyze at least five replicates of each QC level in at least three separate analytical runs.

• Calculate the accuracy as the percentage deviation of the mean measured concentration from the nominal concentration (% Bias). The acceptance criterion is typically within ±15% (±20% for the LLOQ).

• Calculate the precision as the relative standard deviation (% RSD) of the replicate measurements. The acceptance criterion is typically ≤ 15% (≤ 20% for the LLOQ).

Recovery Evaluation

Objective: To determine the efficiency of the extraction procedure for the analyte and the internal standard.

Procedure:

• Prepare three sets of samples:

  • Set A: Analyte and internal standard spiked into the biological matrix and extracted.

  • Set B: Blank biological matrix extracted, and then the analyte and internal standard are spiked into the post-extraction supernatant.

  • Set C: Analyte and internal standard spiked into the reconstitution solvent (neat solution).

• Analyze all three sets of samples.

• Calculate the recovery of the analyte and internal standard using the following formula:

  • Recovery (%) = (Mean peak area of Set A / Mean peak area of Set B) x 100

Matrix Effect Assessment

Objective: To evaluate the effect of co-eluting matrix components on the ionization of the analyte and internal standard.

Procedure:

• Prepare two sets of samples:

  • Set 1: Analyte and internal standard spiked into the post-extraction supernatant of blank biological matrix from at least six different sources.

  • Set 2: Analyte and internal standard spiked into the reconstitution solvent (neat solution).

• Analyze both sets of samples.

• Calculate the matrix effect using the following formula:

  • Matrix Effect (%) = (Mean peak area of Set 1 / Mean peak area of Set 2) x 100 A value close to 100% indicates a negligible matrix effect.

Visualizing the Path to Reliable Data

To further clarify the logical flow of establishing a robust bioanalytical method, the following diagrams illustrate the key workflows.

Caption: Workflow for Bioanalytical Method Validation.

Caption: Decision Pathway for Internal Standard Selection.

Conclusion: A Clear Choice for Data Integrity

The choice of an appropriate internal standard is a critical determinant of the quality and reliability of bioanalytical data. The comparative data and established principles presented in this guide unequivocally demonstrate the superiority of using a stable isotope-labeled internal standard like 1-(4-Chlorophenyl)ethanone-d7. By co-eluting with the analyte and exhibiting nearly identical chemical behavior, it provides the most effective means of compensating for analytical variability, thereby ensuring the highest degree of accuracy and precision. For researchers, scientists, and drug development professionals committed to data integrity and making informed, data-driven decisions, the adoption of deuterated internal standards is not just a best practice, but a scientific necessity.

References

• 1. LC-MS systems for quantitative bioanalysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 1-(4-Chlorophenyl)ethanone-d7: A Guide for Laboratory Professionals

For immediate release:

Researchers and laboratory personnel handling 1-(4-Chlorophenyl)ethanone-d7 must adhere to strict disposal protocols to ensure safety and environmental protection. This guide provides essential, step-by-step procedures for the proper disposal of this deuterated and chlorinated aromatic ketone.

1-(4-Chlorophenyl)ethanone-d7, a deuterated analog of 4'-chloroacetophenone, presents chemical hazards primarily associated with its chlorinated aromatic structure. While the deuterium (B1214612) labeling does not significantly alter the compound's toxicity or environmental impact, proper handling and disposal are paramount.[1] The non-deuterated form is known to be harmful to aquatic life with long-lasting effects and should not be released into the environment.[2]

Key Safety and Disposal Information

Below is a summary of the essential safety and disposal information for 1-(4-Chlorophenyl)ethanone. The data for the deuterated compound is expected to be comparable to its non-deuterated counterpart.

Property	Data	Reference
Chemical Name	1-(4-Chlorophenyl)ethanone	[3]
CAS Number	99-91-2 (non-deuterated)	[3]
Molecular Formula	C₈H₇ClO	[3]
Appearance	Liquid	[3]
Solubility in water	Insoluble	[3]
Hazards	Causes skin and eye irritation.[3] May cause respiratory irritation.[2] Harmful to aquatic life with long-lasting effects.[2] Combustible liquid.[3]
Primary Disposal Route	Dispose of contents/container to an approved waste disposal plant.[2]

Experimental Protocols: Step-by-Step Disposal Procedure

The following procedure outlines the recommended steps for the safe disposal of 1-(4-Chlorophenyl)ethanone-d7.

1. Personal Protective Equipment (PPE):

• Always wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat.[2][3]

• Work in a well-ventilated area, preferably within a chemical fume hood.[3]

2. Waste Segregation:

• Designate a specific, clearly labeled waste container for "Halogenated Organic Waste."

• Do not mix 1-(4-Chlorophenyl)ethanone-d7 with non-halogenated waste to facilitate proper treatment and disposal.[4]

• Avoid mixing with incompatible materials such as strong oxidizing agents.[3]

3. Waste Collection:

• Collect waste 1-(4-Chlorophenyl)ethanone-d7, including any contaminated solvents (e.g., from reaction quenching or chromatography), in the designated halogenated organic waste container.

• For solutions, ensure the container is compatible with the solvent used.

• Keep the waste container tightly closed when not in use.[3]

4. Handling of Empty Containers:

• Empty containers that held 1-(4-Chlorophenyl)ethanone-d7 should be managed as hazardous waste unless properly decontaminated.

• To decontaminate, rinse the container three times with a suitable solvent (e.g., acetone (B3395972) or ethanol).

• Collect the rinsate as halogenated organic waste.

• After decontamination, the container may be disposed of as non-hazardous waste, following institutional guidelines.

5. Spill Management:

• In case of a spill, absorb the material with an inert absorbent (e.g., vermiculite, dry sand).

• Collect the contaminated absorbent material into a sealed container for disposal as halogenated organic waste.

• Do not flush spills down the drain.[5]

6. Final Disposal:

• Arrange for the collection of the halogenated organic waste container by your institution's environmental health and safety (EHS) department or a licensed hazardous waste disposal company.

• Ensure all labeling and documentation requirements are met according to local, state, and federal regulations. The disposal must be carried out at an approved waste disposal plant.[2]

Logical Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of 1-(4-Chlorophenyl)ethanone-d7.

Caption: Decision workflow for the safe disposal of 1-(4-Chlorophenyl)ethanone-d7.

References

• 1. Disposal of deuterium (D₂) — Synergy Recycling [synergy-recycling.co.uk]
• 2. fishersci.com [fishersci.com]
• 3. 1-(4-Chlorophenyl)ethanone(99-91-2)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 4. Disposal of Waste Solvents - NUS Chemistry | NUS Chemistry [chemistry.nus.edu.sg]
• 5. Laboratory chemical waste [watercorporation.com.au]

Personal protective equipment for handling 1-(4-Chlorophenyl)ethanone-d7

This guide provides immediate, essential safety and logistical information for handling 1-(4-Chlorophenyl)ethanone-d7 in a laboratory setting. The procedures outlined are designed to ensure the safety of researchers, scientists, and drug development professionals.

Chemical Identifier: 1-(4-Chlorophenyl)ethanone-d7 CAS Number: 99-91-2 (for non-deuterated form)[1] Molecular Formula: C₈D₇ClO Molecular Weight: 161.63 (for deuterated form)

Hazard Identification and Classification

1-(4-Chlorophenyl)ethanone is classified as a substance that can cause skin and eye irritation.[1][2] It may also cause respiratory irritation.[1][2] It is harmful if swallowed or inhaled.[3]

Hazard Summary Table

Hazard Statement	Classification
Causes skin irritation	Skin Irritant
Causes serious eye irritation	Eye Irritant
May cause respiratory irritation	Respiratory Irritant
Harmful if swallowed	Acute Toxicity, Oral
Harmful in contact with skin	Acute Toxicity, Dermal
Harmful if inhaled	Acute Toxicity, Inhalation
Harmful to aquatic life with long lasting effects	Hazardous to the Aquatic Environment

Personal Protective Equipment (PPE)

A comprehensive PPE plan is critical when handling 1-(4-Chlorophenyl)ethanone-d7. The following table outlines the recommended PPE.

PPE Requirements Table

Body Part	Recommended Protection
Eyes/Face	Wear appropriate protective eyeglasses or chemical safety goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[2] A face shield may be necessary for splash hazards.[4][5]
Skin	Wear appropriate gloves to prevent skin exposure.[2] Nitrile or neoprene gloves are recommended for protection against ketones and chlorinated solvents.[5][6] Wear a lab coat to prevent skin exposure.[4]
Respiratory	Use only in a well-ventilated area.[2] If exposure limits are exceeded, use a NIOSH or European Standard EN 149 approved respirator.[2][4]
Body	Wear appropriate clothing to prevent skin exposure.[2] A Nomex® laboratory coat with cotton clothing underneath is recommended.[4]
Footwear	Closed-toe shoes are required.[4] Chemical-resistant footwear may be necessary depending on the scale of work.[7]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 1-(4-Chlorophenyl)ethanone-d7 minimizes risk. The following workflow should be followed.

Caption: Workflow for Handling 1-(4-Chlorophenyl)ethanone-d7.

Experimental Protocol:

• Preparation :

  • Before handling, ensure you are wearing the appropriate PPE as detailed in the table above.[2][4]

  • Work should be conducted in a well-ventilated area, such as a chemical fume hood.[2]

  • Ensure that an eyewash station and safety shower are readily accessible.[1]

• Handling :

  • Avoid breathing dust, fume, gas, mist, vapors, or spray.[1]

  • Avoid contact with skin and eyes.[2]

  • Wash hands thoroughly after handling.[2]

  • Keep away from heat, sparks, and open flames as vapors may form explosive mixtures with air.[2]

• In Case of Exposure :

  • Inhalation : Move the victim to fresh air and keep at rest in a position comfortable for breathing.[1] If you feel unwell, call a poison center or doctor.[1]

  • Skin Contact : Wash with plenty of soap and water.[1] If skin irritation occurs, seek medical advice.[1]

  • Eye Contact : Rinse cautiously with water for several minutes.[1] Remove contact lenses if present and easy to do. Continue rinsing.[1] If eye irritation persists, get medical advice.[1]

  • Ingestion : Rinse mouth.[1] Call a poison center or doctor if you feel unwell.[1]

Disposal Plan

Proper disposal of 1-(4-Chlorophenyl)ethanone-d7 and its containers is crucial to prevent environmental contamination and ensure safety.

Disposal Protocol Table

Waste Type	Disposal Method
Unused Product	Dispose of contents/container to an approved waste disposal plant.[1] Do not empty into drains.[1]
Contaminated Materials	Absorb spills with inert material (e.g., dry sand or earth) and place into a chemical waste container.[2]
Empty Containers	Empty containers retain product residue and can be dangerous.[2] Do not reuse empty containers. Dispose of them as hazardous waste.

Spill Response Workflow

Caption: Spill Response Protocol.

References

• 1. fishersci.com [fishersci.com]
• 2. 1-(4-Chlorophenyl)ethanone(99-91-2)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 3. file.bldpharm.com [file.bldpharm.com]
• 4. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 5. hsa.ie [hsa.ie]
• 6. ehs.utk.edu [ehs.utk.edu]
• 7. Discover the Various Types of PPE for Optimal Chemical Safety [northindustrial.net]